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  • Product: 7-Oxa-9-azaspiro(4.5)decane-8,10-dione
  • CAS: 90087-41-5

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Characteristics of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione

For Researchers, Scientists, and Drug Development Professionals Introduction Spirocyclic scaffolds have emerged as a compelling structural motif in modern medicinal chemistry. Their inherent three-dimensionality offers a...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirocyclic scaffolds have emerged as a compelling structural motif in modern medicinal chemistry. Their inherent three-dimensionality offers a distinct advantage over flat, aromatic systems, providing opportunities for novel intellectual property and improved pharmacological profiles. The rigid nature of the spirocyclic core can lead to enhanced binding affinity and selectivity for biological targets, while also favorably modulating key physicochemical properties such as solubility and metabolic stability.

This technical guide focuses on a specific spirocyclic compound, 7-Oxa-9-azaspiro[4.5]decane-8,10-dione . This molecule incorporates a unique combination of a cyclohexane ring fused to a hydantoin-like heterocyclic system containing an oxygen atom, suggesting its potential for diverse biological activities. Understanding the fundamental physicochemical characteristics of this compound is paramount for any researcher or drug development professional seeking to explore its therapeutic potential.

This document provides a comprehensive overview of the known and predicted physicochemical properties of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione. Crucially, it also offers detailed, field-proven experimental protocols for the determination of its core physicochemical parameters, empowering researchers to generate robust and reliable data.

Physicochemical Properties at a Glance

A summary of the available and predicted physicochemical data for 7-Oxa-9-azaspiro[4.5]decane-8,10-dione is presented below. It is important to note that while some properties have been computationally predicted, experimental verification is crucial for accurate drug design and development.

PropertyValueSource
Molecular Formula C₈H₁₁NO₃PubChem[1]
Molecular Weight 169.18 g/mol PubChem[1]
Predicted XlogP 0.9PubChem[1]
Melting Point Not available
Boiling Point Not available
Aqueous Solubility Not available
pKa Not available

Experimental Determination of Physicochemical Properties

The following sections provide detailed, step-by-step methodologies for the experimental determination of key physicochemical properties of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione. The causality behind experimental choices is explained to provide a deeper understanding of the processes.

Determination of Aqueous Solubility (Thermodynamic Shake-Flask Method)

Thermodynamic solubility is a critical parameter that influences a drug's absorption and bioavailability. The shake-flask method is the gold-standard for determining thermodynamic solubility, as it measures the equilibrium concentration of a compound in a saturated solution.

Experimental Protocol:

  • Preparation of Saturated Solution:

    • Add an excess amount of solid 7-Oxa-9-azaspiro[4.5]decane-8,10-dione to a known volume of phosphate-buffered saline (PBS) at a physiologically relevant pH of 7.4 in a sealed, inert container. The use of excess solid ensures that equilibrium is reached.

  • Equilibration:

    • Agitate the suspension at a constant temperature (typically 37°C to mimic physiological conditions) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is achieved. The system should be protected from light to prevent photodegradation.

  • Phase Separation:

    • Allow the suspension to settle. Subsequently, centrifuge the sample at a high speed to pellet the undissolved solid.

  • Sample Analysis:

    • Carefully withdraw an aliquot of the clear supernatant.

    • Filter the supernatant through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any remaining solid particles.

    • Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Quantification:

    • Prepare a standard curve of known concentrations of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione to accurately quantify the concentration in the experimental sample.

Figure 1: Workflow for Thermodynamic Solubility Determination.

Determination of the Octanol-Water Partition Coefficient (logP)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity, which is a key determinant of its membrane permeability and in vivo distribution. The shake-flask method provides a direct and reliable measure of logP.

Experimental Protocol:

  • Phase Preparation:

    • Pre-saturate n-octanol with water and water with n-octanol to ensure thermodynamic equilibrium between the two phases.

  • Partitioning:

    • Dissolve a known amount of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione in the aqueous phase (e.g., PBS at pH 7.4).

    • Add an equal volume of the pre-saturated n-octanol.

    • Shake the mixture vigorously for a set period (e.g., 1 hour) to facilitate partitioning of the compound between the two phases.

    • Allow the mixture to stand undisturbed until the two phases have completely separated.

  • Sample Analysis:

    • Carefully separate the aqueous and octanol layers.

    • Determine the concentration of the compound in each phase using a suitable analytical technique, such as HPLC-UV.

  • Calculation:

    • Calculate the partition coefficient (P) as the ratio of the concentration of the compound in the octanol phase to its concentration in the aqueous phase.

    • The logP is then calculated as the base-10 logarithm of P.

Figure 2: Workflow for logP Determination via the Shake-Flask Method.

Determination of the Acid Dissociation Constant (pKa)

The pKa value indicates the strength of an acid or base and is crucial for predicting the ionization state of a compound at different pH values, which in turn affects its solubility, absorption, and interaction with biological targets. Potentiometric titration is a classic and accurate method for pKa determination.

Experimental Protocol:

  • Sample Preparation:

    • Dissolve an accurately weighed amount of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione in a suitable solvent (e.g., water or a water-cosolvent mixture if solubility is low).

  • Titration:

    • Calibrate a pH meter with standard buffers.

    • Immerse the pH electrode in the sample solution.

    • Titrate the solution with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH), depending on the expected nature of the compound.

    • Record the pH of the solution after each incremental addition of the titrant.

  • Data Analysis:

    • Plot the pH of the solution against the volume of titrant added.

    • The pKa is determined from the pH at the half-equivalence point, which is the point where half of the compound has been neutralized. This corresponds to the inflection point of the titration curve.

Figure 3: Workflow for pKa Determination by Potentiometric Titration.

Synthesis of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione

A potential synthetic approach could involve the reaction of tetrahydro-4H-pyran-4-carboxylic acid with a reagent such as urea or a derivative thereof under thermal conditions. This reaction would be analogous to the synthesis of 8-Azaspiro[4.5]decane-7,9-dione from 1,1-cyclopentanediacetic acid and urea.[2]

Proposed Reaction Scheme:

Further optimization of reaction conditions, including temperature, reaction time, and purification methods, would be necessary to achieve a good yield of the desired product.

Conclusion

This technical guide provides a foundational understanding of the physicochemical characteristics of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione. While experimental data for this specific molecule is limited, the provided protocols offer a clear and robust framework for researchers to determine its key properties. The unique structural features of this spirocyclic compound warrant further investigation, and a thorough characterization of its physicochemical profile is the first critical step in unlocking its potential in drug discovery and development.

References

  • PubChem. 7-oxa-9-azaspiro[4.5]decane-8,10-dione. National Center for Biotechnology Information. [Link]

  • Google Patents. 8-azaspiro[3][4] decane-7, the preparation method of 9-dione compounds.

Sources

Exploratory

Technical Whitepaper: Structural Elucidation of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione

This guide provides an in-depth technical framework for the structural elucidation and characterization of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione .[1][2] It is designed for researchers requiring a rigorous methodological...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical framework for the structural elucidation and characterization of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione .[1][2] It is designed for researchers requiring a rigorous methodological approach to validating this specific spiro-heterocyclic scaffold.[1][2]

[1][2]

Introduction & Synthetic Context

The molecule 7-Oxa-9-azaspiro[4.5]decane-8,10-dione represents a specific class of spiro-fused heterocycles combining a lipophilic cyclopentane ring with a polar, hydrogen-bonding 1,3-oxazine-2,4-dione moiety.[1][3] Structurally, it functions as a conformationally restricted bioisostere of cyclic peptides or barbiturates, often investigated in medicinal chemistry for anticonvulsant activity (similar to gabapentin lactams) or as a scaffold for inhibiting specific G-protein coupled receptors.[3]

Synthetic Origin

To understand the structure, one must understand its genesis.[3] The most robust synthetic route involves the cyclocondensation of 1-(hydroxymethyl)cyclopentanecarboxylic acid (a


-hydroxy acid) with a urea equivalent.[1][2] This pathway dictates the regiochemistry required for elucidation.[1][2]

Synthesis Precursor 1-(Hydroxymethyl) cyclopentanecarboxylic acid Inter Intermediate (Ureido Acid) Precursor->Inter Condensation (-H2O) Reagent Urea / Ethyl Carbamate (Cyclizing Agent) Reagent->Inter Product 7-Oxa-9-azaspiro[4.5] decane-8,10-dione Inter->Product Cyclization (-NH3/EtOH)

Figure 1: Synthetic pathway establishing the 1,3-oxazine-2,4-dione core connectivity.[1][2]

Theoretical Structural Framework

Before interpreting spectral data, we must define the expected connectivity and theoretical chemical shifts.[3] The IUPAC numbering for spiro[4.5]decane assigns positions 1–5 to the smaller (cyclopentane) ring and 6–10 to the larger (heterocyclic) ring.[1][2]

Connectivity Logic:

  • Position 5 (Spiro Carbon): The quaternary center fusing the rings.[1][2]

  • Position 6 (Methylene): Derived from the hydroxymethyl group (

    
    ).[1][2]
    
  • Position 7 (Oxygen): The ether linkage.[1][2]

  • Position 8 (Carbonyl): The carbamate carbonyl (

    
    ).[1][2]
    
  • Position 9 (Nitrogen): The amide nitrogen (

    
    ).[1][2]
    
  • Position 10 (Carbonyl): The amide carbonyl attached to the spiro center (

    
    ).[1][2]
    

Spectroscopic Elucidation Protocols

This section details the step-by-step validation of the structure, moving from mass/formula confirmation to stereoelectronic mapping.

High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm molecular formula


 and unsaturation equivalents.
ParameterExpected ValueStructural Insight
Molecular Formula

4 Degrees of Unsaturation (2 Rings + 2 Carbonyls).[1][2][4]
Exact Mass

~170.0817 DaConfirms elemental composition.[1][3]
Fragmentation Loss of 44 Da (

)
Characteristic of cyclic carbamates/carbonates (Retro-Diels-Alder).[1]
Base Peak m/z ~97-99Loss of the heterocycle, leaving the cyclopentyl cation.
Infrared Spectroscopy (FT-IR)

Objective: Distinguish the dione functionality. A simple imide would show coupled carbonyls; this molecule contains distinct carbamate and amide environments.[1][2]

  • Band A (1740–1780 cm⁻¹): Sharp, strong stretch corresponding to the C8 Carbamate (

    
    ).[1][2][3] The electronegative oxygen shifts this frequency higher than a standard amide.[1][2]
    
  • Band B (1680–1720 cm⁻¹): Strong stretch corresponding to the C10 Amide (

    
    ).[1][2]
    
  • Band C (3200–3400 cm⁻¹): Broad

    
     stretch.[1][2][3] The presence of a single NH band rules out the open-chain ureido intermediate (which would show 
    
    
    
    doublets).[2]
Nuclear Magnetic Resonance (NMR)

The definitive proof of the spiro-1,3-oxazine structure lies in the specific chemical shifts of the methylene group adjacent to the oxygen.[1]


H NMR (400 MHz, DMSO-d₆)
Proton EnvironmentChemical Shift (

)
MultiplicityIntegrationAssignment Logic
NH 10.5 – 11.0 ppmBroad Singlet1HAcidic imide-like proton.[1][2] Exchangeable with

.
O-CH₂ (Pos 6) 4.10 – 4.30 ppmSinglet2HCritical Diagnostic. This singlet confirms the isolated methylene group between the spiro center and the oxygen.[1][2] If this were a 5-membered oxazolidine ring, this signal would be absent or significantly different.[1][3]
Cyclopentyl 1.40 – 2.00 ppmMultiplets8HComplex splitting due to ring puckering.[2]

C NMR (100 MHz, DMSO-d₆)
  • C8 (Carbamate C=O):

    
     152–155 ppm.[1][2] Deshielded by adjacent O and N.[1][2]
    
  • C10 (Amide C=O):

    
     172–176 ppm.[1][2] Typical amide range.
    
  • C6 (O-CH₂):

    
     70–75 ppm.[1][2] Significant downfield shift due to direct oxygen attachment.[1][2]
    
  • C5 (Spiro Quaternary):

    
     45–50 ppm.[1][2] The "silent" carbon in DEPT-135; key to spiro fusion.[1][2]
    
  • Cyclopentyl carbons:

    
     22–35 ppm (typically two sets of signals due to symmetry).[2]
    
2D NMR Connectivity (HMBC)

To rigorously prove the 6-membered heterocycle (vs. a 5-membered isomer), Long-Range Heteronuclear Correlation (HMBC) is required.[1][2]

  • Correlation 1: The O-CH₂ protons (

    
     4.[1][2]2) must show a strong correlation to the Spiro Carbon (C5)  and the Carbamate Carbonyl (C8) .[1][2]
    
  • Correlation 2: The NH proton should correlate with both C8 and C10 .[1][2]

  • Correlation 3: The Cyclopentyl protons must correlate to the Spiro Carbon (C5) and the Amide Carbonyl (C10) , confirming the acid moiety was attached to the ring.[2][3]

Elucidation Logic Flow

The following diagram illustrates the decision matrix for confirming the structure against potential isomers (e.g., isomeric oxazolidinediones).

Elucidation Start Unknown C8H11NO3 IR_Check IR Analysis: Two C=O bands? Start->IR_Check NMR_H_Check 1H NMR: Singlet at ~4.2 ppm? IR_Check->NMR_H_Check Yes (1750, 1700) NMR_C_Check 13C NMR: Quaternary C at ~45 ppm? NMR_H_Check->NMR_C_Check Yes (O-CH2 present) Isomer Isomer Alert: Oxazolidine derivative NMR_H_Check->Isomer No (CH2 absent) HMBC_Check HMBC: CH2 correlates to C=O? NMR_C_Check->HMBC_Check Confirmed CONFIRMED: 7-Oxa-9-azaspiro[4.5] decane-8,10-dione HMBC_Check->Confirmed Correlations Match

Figure 2: Logical flowchart for structural verification.

X-Ray Crystallography (The Gold Standard)

While spectroscopic methods are sufficient for solution-state identification, X-ray diffraction provides absolute configuration.[1][2][3]

  • Crystal Habit: Likely colourless prisms or needles from ethanol/water.[1][2]

  • Space Group: Centrosymmetric (e.g., P2₁/c) typically favored for achiral spiro-diones.[1][2][3]

  • Key Parameter: The bond angle at the spiro carbon (C5) will deviate from ideal tetrahedral (

    
    ) due to the strain of the 5-membered cyclopentane ring vs. the 6-membered oxazine ring.[1][2]
    

References

  • PubChem. 7-oxa-9-azaspiro[4.5]decane-8,10-dione (CID 24840729).[1][2] National Library of Medicine.[1][2] Available at: [Link][1][2][3]

  • Beilstein-Institut. Synthesis of spiro[dihydropyridine-oxindoles] via three-component reaction.[1][2][5] Beilstein J. Org.[1][2] Chem. 2013, 9, 1–7. (Demonstrates general spiro-heterocycle synthesis logic). Available at: [Link][1][2][3]

  • MDPI. Design, Synthesis, and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Molecules 2020, 25(22), 5462.[3] (Provides comparative NMR data for spiro-oxazine systems). Available at: [Link][1][2][3]

  • Organic Chemistry Portal. Urea Formation and Heterocycle Synthesis. (General reference for urea-based cyclizations). Available at: [Link][1][2][3]

Sources

Foundational

An In-depth Technical Guide to 7-Oxa-9-azaspiro(4.5)decane-8,10-dione: Synthesis, Characterization, and Potential Applications

This technical guide provides a comprehensive overview of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione, a heterocyclic spiro compound with significant potential in medicinal chemistry and drug development. While this specific...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive overview of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione, a heterocyclic spiro compound with significant potential in medicinal chemistry and drug development. While this specific molecule is not extensively documented in current literature, this guide extrapolates from established synthetic methodologies and the known bioactivities of structurally similar compounds to present a scientifically grounded exploration of its synthesis, characterization, and prospective applications. This document is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis.

Introduction: The Spiro-Oxazolidinedione Scaffold

Spirocyclic systems, characterized by two rings sharing a single common atom, are of immense interest in medicinal chemistry due to their rigid three-dimensional structures, which can lead to high-affinity and selective interactions with biological targets. The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione core integrates a cyclopentane ring with an oxazolidine-2,4-dione moiety. The oxazolidine-2,4-dione ring is a privileged structure found in a variety of biologically active compounds, exhibiting properties such as anticonvulsant, anti-inflammatory, and aldose reductase inhibitory activities.[1] The spirocyclic fusion of this pharmacophore to a cyclopentane ring is anticipated to confer unique physicochemical properties and biological activities.

Proposed Synthesis of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione

The synthesis of the target molecule can be logically approached through a two-step process starting from cyclopentanone. This proposed pathway is based on well-established reactions for the formation of cyanohydrins and their subsequent cyclization to form oxazolidinedione rings.[2][3][4]

Step 1: Formation of 1-hydroxycyclopentanecarbonitrile (Cyclopentanone Cyanohydrin)

The initial and crucial step is the formation of the cyanohydrin intermediate from cyclopentanone. This reaction involves the nucleophilic addition of a cyanide ion to the carbonyl carbon of cyclopentanone.

Protocol:

  • To a stirred solution of cyclopentanone (1.0 eq) in a suitable solvent such as ethanol or a mixture of ethanol and water, add a solution of sodium or potassium cyanide (1.1 eq).

  • Cool the reaction mixture to 0-5 °C in an ice bath.

  • Slowly add a solution of a mineral acid, such as hydrochloric acid, dropwise to the mixture while maintaining the temperature below 10 °C. The acid serves to generate hydrocyanic acid in situ.[1][4][5][6]

  • After the addition is complete, allow the reaction to stir at room temperature for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is worked up by neutralization and extraction with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude 1-hydroxycyclopentanecarbonitrile.

Causality of Experimental Choices: The use of a cyanide salt in the presence of an acid allows for the controlled generation of HCN, which is highly toxic and volatile. The low temperature is maintained to control the exothermicity of the reaction and to favor the formation of the cyanohydrin.

Step 2: Cyclization to 7-Oxa-9-azaspiro(4.5)decane-8,10-dione

The second step involves the cyclization of the cyanohydrin intermediate to form the desired oxazolidinedione ring. Several reagents can be employed for this transformation, with the choice of reagent influencing the reaction conditions and overall yield. A plausible approach involves the use of a phosgene equivalent, such as triphosgene, or reaction with an isocyanate followed by cyclization. A more direct, albeit potentially lower-yielding, method could involve a reaction with urea. A one-pot synthesis from the cyanohydrin using chlorosulfonyl isocyanate has also been reported for similar structures.[3]

Protocol (using triphosgene):

  • Dissolve the crude 1-hydroxycyclopentanecarbonitrile (1.0 eq) in an anhydrous aprotic solvent like tetrahydrofuran (THF) or dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C.

  • In a separate flask, prepare a solution of triphosgene (0.4 eq) in the same anhydrous solvent.

  • Slowly add the triphosgene solution to the cyanohydrin solution, maintaining the temperature at 0 °C.

  • After the addition, add a non-nucleophilic base, such as triethylamine or diisopropylethylamine (DIPEA) (2.2 eq), dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to afford pure 7-Oxa-9-azaspiro(4.5)decane-8,10-dione.

Causality of Experimental Choices: The use of an anhydrous aprotic solvent and an inert atmosphere is crucial to prevent the decomposition of triphosgene and other reactive intermediates. The non-nucleophilic base is added to neutralize the HCl generated during the reaction without competing in the cyclization.

Synthetic Pathway Cyclopentanone Cyclopentanone Cyanohydrin 1-hydroxycyclopentane- carbonitrile Cyclopentanone->Cyanohydrin NaCN, HCl Ethanol/Water, 0 °C Target 7-Oxa-9-azaspiro(4.5)decane- 8,10-dione Cyanohydrin->Target Triphosgene, Et3N THF, 0 °C to rt

Caption: Proposed two-step synthesis of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione.

Physicochemical Properties and Characterization

The successful synthesis of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione must be confirmed through rigorous analytical characterization. The following table summarizes the predicted and expected physicochemical properties.

PropertyPredicted/Expected ValueAnalytical Technique
Molecular Formula C8H11NO3High-Resolution Mass Spectrometry (HRMS)
Molecular Weight 169.18 g/mol Mass Spectrometry (MS)
Appearance White to off-white solidVisual Inspection
Melting Point Not available (To be determined)Melting Point Apparatus
Solubility Soluble in polar organic solvents (e.g., DMSO, DMF)Solubility Tests
¹H NMR Peaks corresponding to cyclopentyl protons and NH protonNuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR Peaks for carbonyl carbons, spiro carbon, and cyclopentyl carbonsNMR Spectroscopy
IR Spectrum Characteristic peaks for C=O (dione) and N-H stretchingInfrared (IR) Spectroscopy

Experimental Protocol for Characterization:

  • High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition and exact mass of the synthesized compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be recorded in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) to elucidate the chemical structure. 2D NMR techniques like COSY and HSQC can be employed for unambiguous assignment of all proton and carbon signals.

  • Infrared (IR) Spectroscopy: To identify the key functional groups, particularly the carbonyl groups of the dione and the N-H bond of the oxazolidine ring.

  • Melting Point Analysis: To determine the melting point of the purified compound, which is a key indicator of purity.

  • Purity Assessment: High-Performance Liquid Chromatography (HPLC) should be used to determine the purity of the final compound.

Characterization_Workflow cluster_synthesis Synthesis & Purification cluster_characterization Structural Elucidation & Purity Synthesis Crude Product Purification Purified Compound Synthesis->Purification Column Chromatography HRMS HRMS Purification->HRMS NMR NMR (1H, 13C, 2D) Purification->NMR IR IR Spectroscopy Purification->IR MP Melting Point Purification->MP HPLC HPLC Purification->HPLC

Caption: A typical workflow for the characterization of the synthesized compound.

Potential Applications and Future Research Directions

While the biological activity of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione has not been reported, the oxazolidinedione and spiro-hydantoin scaffolds are known to possess a wide range of pharmacological activities.

  • Aldose Reductase Inhibition: Spiro oxazolidinediones derived from cyclic ketones have been identified as potent aldose reductase inhibitors, suggesting that the target molecule could be investigated for the treatment of diabetic complications.[2]

  • Anticonvulsant Activity: The oxazolidinedione ring is a known pharmacophore in anticonvulsant drugs. Therefore, 7-Oxa-9-azaspiro(4.5)decane-8,10-dione could be screened for its potential in treating epilepsy and other neurological disorders.[1]

  • Anticancer Activity: Some spiro-hydantoin derivatives have shown promising anticancer activity. The unique three-dimensional structure of the target molecule could lead to novel interactions with anticancer targets.

  • Enzyme Inhibition: The rigid spirocyclic framework can serve as a scaffold for designing specific enzyme inhibitors. The dione functionality offers sites for further chemical modification to optimize binding affinity and selectivity.

Future research should focus on the successful synthesis and purification of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione, followed by a comprehensive biological screening against a panel of relevant targets to explore its therapeutic potential.

Conclusion

This technical guide has outlined a plausible and scientifically supported pathway for the synthesis of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione, a novel spiro-heterocyclic compound. By leveraging established chemical transformations and drawing parallels with structurally related molecules, a robust framework for its preparation and characterization has been presented. The potential applications of this molecule in medicinal chemistry are significant, warranting further investigation into its synthesis and biological evaluation. The insights provided herein are intended to serve as a valuable resource for researchers dedicated to the discovery and development of new therapeutic agents.

References

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  • Ware, E. (1950). The Chemistry of the Hydantoins. Chemical Reviews, 46(3), 403–470.
  • Lombardino, J. G., & Wiseman, E. H. (1972). Spiro[imidazolidine-4,1'(4'H)-naphthalene]-2,5-dione Derivatives as Novel Aldose Reductase Inhibitors. Journal of Medicinal Chemistry, 15(8), 848–849.
  • Kavitha, C. V., et al. (2009). Novel derivatives of spirohydantoin induce growth inhibition followed by apoptosis in leukemia cells. Biochemical Pharmacology, 77(4), 348-363. [Link]

  • Wang, Z., et al. (2018). [3 + 2] Cycloaddition of Azaoxyallyl Cations with Cyclic Ketones: Access to Spiro-4-oxazolidinones. Organic Letters, 20(15), 4575–4578. [Link]

  • Simonsen, K. B., & Jørgensen, K. A. (1998). The Bucherer-Bergs Reaction: A Practical and Efficient Method for the Synthesis of Spirohydantoins. The Journal of Organic Chemistry, 63(21), 7457–7461.
  • Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827–10852.
  • Kamal, A., & Rao, M. V. (1982). A New, Efficient Method for the One-Pot Synthesis of 2,4-Oxazolidinediones. Synthesis, 1982(10), 872–874. [Link]

  • Chemistry Steps. (2024, February 26). Reaction of Aldehydes and Ketones with CN – Cyanohydrin Formation. [Link]

  • Wikipedia. (n.d.). Cyanohydrin reaction. [Link]

  • Kalník, M., Gabko, P., Bella, M., & Koóš, M. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(13), 4024. [Link]

  • Wikipedia. (n.d.). Bucherer–Bergs reaction. [Link]

  • Singh, S., & Sharma, P. (2012). Synthesis and Antiinflammatory activity of some oxazolidinedione derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 4(1), 223-226. [Link]

  • Chemistry LibreTexts. (2023, January 22). Cyanohydrins. [Link]

  • Kombian, S. B., et al. (2012). Novel Actions of Oxazolidinones: In vitro Screening of a Triazolyloxazolidinone for Anticonvulsant Activity. CNS & Neurological Disorders - Drug Targets, 11(8), 1039-1047. [Link]

  • Shinde, P., et al. (2026, February 2). Exploring hydantoin frameworks: synthetic approaches and therapeutic potential. Future Journal of Pharmaceutical Sciences, 10(1), 1-25. [Link]

  • Pan, X., et al. (2015). Catalytic Stereoselective Multicomponent Reactions for the Synthesis of Spiro Derivatives: Recent Progress. Chemistry - An Asian Journal, 10(10), 2086-2103. [Link]

  • MDPI. (2021, July 28). Bucherer–Bergs Multicomponent Synthesis of Hydantoins. [Link]

  • YouTube. (2021, February 3). 6: Formation and reactions of cyanohydrins. [Link]

  • Royal Society of Chemistry. (2023, January 25). Contemporary progress in the green synthesis of spiro-thiazolidines and their medicinal significance: a review. [Link]

  • Guo, S., et al. (2021, September 13). Synthesis of spirocyclic Δ4-isoxazolines via [3 + 2] cycloaddition of indanone-derived ketonitrones with alkynes. Scientific Reports, 11(1), 18182. [Link]

Sources

Exploratory

An In-Depth Technical Guide to 7-Oxa-9-azaspiro[4.5]decane-8,10-dione and its Structural Isomers in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the Oxa-Azaspiro[4.5]decane Scaffold Spirocyclic systems, characterized by two rings sharing a single common atom, have em...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Oxa-Azaspiro[4.5]decane Scaffold

Spirocyclic systems, characterized by two rings sharing a single common atom, have emerged as privileged structures in modern medicinal chemistry. Their inherent three-dimensionality offers an escape from the "flatland" of traditional aromatic compounds, providing a pathway to improve potency, selectivity, and pharmacokinetic profiles.[1][2] By introducing rigid, complex geometries, these scaffolds can optimize the orientation of functional groups for target binding while simultaneously enhancing physicochemical properties like solubility and metabolic stability.[3][4]

This guide focuses on the 7-Oxa-9-azaspiro[4.5]decane-8,10-dione core, a specific heterocyclic scaffold with significant potential in drug design. While this precise isomer is not extensively documented in public databases and currently lacks an assigned CAS number, its structural motif is central to a class of neurologically active agents.[5] This guide will provide a comprehensive overview of the target molecule, its better-known and commercially significant isomer, 8-Azaspiro[4.5]decane-7,9-dione (CAS Number: 1075-89-4) , and the broader strategic importance of this scaffold family.[6][7]

We will explore the synthesis, physicochemical properties, and critical applications of these compounds, offering field-proven insights for researchers engaged in the development of next-generation therapeutics.

Section 1: Structural Elucidation and Physicochemical Properties

The precise arrangement of heteroatoms within the spirocyclic core dictates the molecule's chemical behavior and biological activity. Understanding the differences between the target molecule and its key isomer is fundamental for any research endeavor.

G cluster_0 7-Oxa-9-azaspiro[4.5]decane-8,10-dione cluster_1 8-Azaspiro[4.5]decane-7,9-dione (CAS: 1075-89-4) a a b b

Caption: Key structural isomers of the (Oxa)Azaspiro[4.5]decane-dione core.

Core Compound: 7-Oxa-9-azaspiro[4.5]decane-8,10-dione

This molecule features a five-membered oxazolidine-dione ring fused at a spirocyclic center to a cyclohexane ring. The placement of the oxygen at position 7 and nitrogen at position 9 defines its unique chemical architecture. While experimental data is scarce, its properties can be predicted using computational models, which are invaluable for initial screening and hypothesis generation.

Key Isomer: 8-Azaspiro[4.5]decane-7,9-dione

This isomer, bearing the CAS number 1075-89-4, is a well-characterized and commercially available compound. It is a crucial intermediate in the synthesis of several approved drugs, most notably the anxiolytic agent Buspirone.[6][8] In this structure, the nitrogen atom is at position 8, forming a succinimide ring fused to the cyclohexane. Its established role as a pharmaceutical building block makes its synthesis and properties a critical reference point.

Comparative Physicochemical Data

The following table summarizes and compares the known and predicted properties of these two isomers. This data is essential for designing experiments, predicting solubility, and understanding potential membrane permeability.

Property7-Oxa-9-azaspiro[4.5]decane-8,10-dione8-Azaspiro[4.5]decane-7,9-dioneData Source
CAS Number Not Assigned1075-89-4[6][7]
Molecular Formula C₈H₁₁NO₃C₉H₁₃NO₂[5][7]
Molecular Weight 169.18 g/mol 167.21 g/mol [5][9]
Appearance -White to Almost White Crystalline Powder[10]
XlogP (Predicted) 0.90.5[5][7]
Hydrogen Bond Donors 11[5][7]
Hydrogen Bond Acceptors 32[5][7]

Section 2: Synthesis Strategies and Methodologies

The synthesis of spirocyclic imides is a critical step in accessing this chemical class. The choice of synthetic route is often dictated by the availability of starting materials, desired scale, and stereochemical considerations.

Validated Protocol: Synthesis of 8-Azaspiro[4.5]decane-7,9-dione

The most direct and industrially relevant synthesis for the key isomer involves the condensation of 1,1-cyclopentanediacetic acid (or its anhydride, 3,3-tetramethyleneglutaric anhydride) with a nitrogen source like urea or ammonia. This method is valued for its simplicity and use of readily available precursors.

workflow start 1,1-Cyclopentanediacetic Anhydride process High-Temperature Condensation start->process reagent Urea or NH3 reagent->process product 8-Azaspiro[4.5]decane-7,9-dione process->product

Caption: Synthesis workflow for 8-Azaspiro[4.5]decane-7,9-dione.

Detailed Step-by-Step Methodology:
  • Reactant Charging: In a suitable reaction vessel equipped with a mechanical stirrer and a condenser, charge 1,1-cyclopentanediacetic anhydride and 1.1 to 1.5 molar equivalents of urea.

  • Thermal Condensation: Heat the mixture to 150-200 °C with continuous stirring. The reaction proceeds via the formation of an intermediate amic acid, followed by cyclization and elimination of water and ammonia (if urea is used). The reaction is typically complete within 0.5-2 hours.

  • Work-up and Isolation: Allow the reaction mixture to cool. The crude product is then dissolved in a suitable solvent, such as hot ethanol.

  • Purification: Treat the solution with activated carbon to remove colored impurities and filter. Upon cooling, the pure 8-Azaspiro[4.5]decane-7,9-dione crystallizes as a white solid. The product can be collected by filtration, washed with cold solvent, and dried under vacuum.

This protocol is a self-validating system; success is determined by achieving the expected yield (typically >80%) and a sharp melting point (approx. 154-156 °C).

Advanced Synthetic Approaches

For generating libraries of diverse spirocycles, including the 7-oxa-9-aza isomer, more advanced catalytic methods are employed. These techniques offer greater control over stereochemistry and functional group tolerance, which is crucial for structure-activity relationship (SAR) studies.

  • Transition-Metal Catalysis: Rhodium (Rh) and Cobalt (Co) catalyzed C-H activation and annulation reactions of benzimidates with maleimides have been developed to construct spiro-succinimide scaffolds.[11]

  • Diels-Alder Reactions: Intramolecular Diels-Alder cycloadditions are a powerful strategy for constructing the spirocyclic imine core with high diastereoselectivity, particularly for complex natural product synthesis.[12][13]

  • Novel Oxime Reactivity: The cyclization of aliphatic oximes via a nitrenium intermediate provides a modern route to spiro-fused imines, expanding the toolkit for novel scaffold design.[14]

The causality behind choosing these advanced methods lies in the need to access novel chemical space. While classical condensation is efficient for the known isomer, catalytic methods enable the synthesis of previously inaccessible analogues, allowing researchers to finely tune the scaffold's properties for a specific biological target.

Section 3: Applications in Drug Discovery and Development

The azaspiro[4.5]decane-dione scaffold is not merely a synthetic curiosity; it is a cornerstone of several clinically successful drugs, primarily targeting the central nervous system (CNS).

The Azapirone Class of Anxiolytics: The Buspirone Story

The most prominent application of 8-Azaspiro[4.5]decane-7,9-dione is as a key precursor in the synthesis of Buspirone .[8][15]

G scaffold 8-Azaspiro[4.5]decane-7,9-dione (Scaffold) drug Buspirone (5-HT1A Partial Agonist) scaffold->drug Provides 3D Structure linker Butyl Linker (Pharmacokinetic Tuning) linker->drug pharmacophore Pyrimidinylpiperazine (Pharmacophore) pharmacophore->drug Binds to Receptor

Caption: Logical relationship of the spirocyclic scaffold in the structure of Buspirone.

Buspirone is an anxiolytic agent used to treat generalized anxiety disorder (GAD).[8] Its mechanism of action involves partial agonism at the serotonin 5-HT1A receptor. The spirocyclic moiety serves several critical functions:

  • Structural Rigidity: It locks the butyl-piperazine side chain in a specific conformational orientation, which is essential for optimal binding to the 5-HT1A receptor.[2][4]

  • Improved Physicochemical Properties: The high sp3-character of the scaffold contributes to favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, distinguishing it from more flexible or planar structures.[3]

  • Novelty and Patentability: The unique spirocyclic core provided a novel chemical entity, crucial for its development and commercialization.[4]

The synthesis of Buspirone involves the N-alkylation of 8-Azaspiro[4.5]decane-7,9-dione with a suitable 4-carbon electrophile attached to the 1-(2-pyrimidinyl)piperazine pharmacophore.[16][17]

Broader Therapeutic Potential

The utility of the oxa-azaspiro[4.5]decane framework extends beyond anxiety disorders. Research into related spirocyclic structures has demonstrated potential in other therapeutic areas:

  • Anticancer Agents: Novel oxa/azaspiro[2][4]trienones have been synthesized and shown to induce apoptosis in cancer cell lines through mitochondrial disruption.

  • Neuroimaging Agents: Derivatives of 1-oxa-8-azaspiro[4.5]decane have been developed as high-affinity ligands for the sigma-1 (σ1) receptor, with potential applications as PET radiotracers for brain imaging.

The consistent appearance of this scaffold in bioactive molecules underscores its status as a "privileged" structure in drug discovery, capable of interacting with a diverse range of biological targets.[4]

Section 4: Conclusion and Future Directions

The 7-Oxa-9-azaspiro[4.5]decane-8,10-dione and its isomers represent a compelling scaffold for modern drug discovery. While the title compound remains an under-explored entity, the proven success of its structural analog, 8-Azaspiro[4.5]decane-7,9-dione, in the blockbuster drug Buspirone provides a powerful validation of the scaffold's utility.

For researchers and drug development professionals, this chemical family offers fertile ground for innovation. Key future directions include:

  • Definitive Synthesis and Characterization: The development of a robust and scalable synthesis for 7-Oxa-9-azaspiro[4.5]decane-8,10-dione is a primary objective. This would enable a full evaluation of its physicochemical properties and a direct comparison of its biological activity against its isomers.

  • Scaffold Hopping and SAR Studies: Using the 8-aza isomer as a starting point, systematic "scaffold hopping" to the 7-oxa-9-aza core in known active compounds (like Buspirone) could lead to new intellectual property and potentially improved pharmacological profiles, such as enhanced selectivity or reduced off-target effects.

  • Exploration of New Therapeutic Areas: Given the demonstrated anticancer and neuroreceptor binding activities of related structures, screening libraries based on the oxa-azaspiro[4.5]decane core against a broader range of targets is a promising strategy for identifying novel lead compounds.

By leveraging the structural rigidity and inherent three-dimensionality of this spirocyclic system, scientists are well-equipped to design the next generation of safer and more effective medicines.

References

  • Hiesinger, K., Dar'in, D., Proschak, E., & Krasavin, M. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(3), 150-183. [Link]

  • Krasavin, M. (2020). Spirocyclic Motifs in Natural Products. MDPI Encyclopedia. [Link]

  • Deprez-Poulain, R., & Charton, J. (2024). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Expert Opinion on Drug Discovery, 19(1), 1-5. [Link]

  • Voss, F., Schunk, S., & Steinhagen, H. (2015). Spirocycles as Privileged Structural Motifs in Medicinal Chemistry. In S. Bräse (Ed.), Privileged Scaffolds in Medicinal Chemistry: Design, Synthesis, Evaluation (pp. 439-458). The Royal Society of Chemistry. [Link]

  • Wikipedia. Buspirone. [Link]

  • ResearchGate. Co(III)‐catalyzed spirocycle synthesis from benzimidates and maleimides. [Link]

  • PubChem. 8-Azaspiro(4.5)decane-7,9-dione. [Link]

  • Pharmaffiliates. Buspirone Hydrochloride - Impurity K. [Link]

  • Kuang, Z., Ding, X.-B., Li, F. F., & Brimble, M. A. (2022). Synthesis of the Spirocyclic Imine Fragment of Portimines Using a γ-Hydroxymethyl-α,β-butenolide Dienophile in a Diastereoselective Diels–Alder Reaction. The Journal of Organic Chemistry, 87(23), 15687–15693. [Link]

  • Freeman, J. L., et al. (2019). Synthetic Studies Towards Spirocyclic Imine Marine Toxins Using N-Acyl Iminium Ions as Dienophiles in Intermolecular Diels-Alder Reactions. Molecules, 24(4), 673. [Link]

  • Drouin, M., & Gore, J. (2007). Novel Intramolecular Reactivity of Oximes: Synthesis of Cyclic and Spiro-Fused Imines. Organic Letters, 9(7), 1263-1266. [Link]

  • Wang, Y., et al. (2020). Preparation of cyclic imides from alkene-tethered amides: application of homogeneous Cu(II) catalytic systems. RSC Advances, 10(16), 9541-9545. [Link]

  • Google Patents. (1985). Buspirone process. CA1172255A.
  • Google Patents. (2000). Process for the preparation of buspiron as therapeutical active ingredient of high purity. HU217129B.
  • PubChemLite. 7-oxa-9-azaspiro(4.5)decane-8,10-dione. [Link]

  • PubChem. 1-Oxa-7-azaspiro(4.5)decane. [Link]

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Foundational

The Spirocyclic Enigma: A Technical Guide to the Discovery and Synthesis of Oxa-Azaspiro Compounds

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This in-depth technical guide navigates the fascinating journey of oxa-azaspiro compounds, from their conceptual...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This in-depth technical guide navigates the fascinating journey of oxa-azaspiro compounds, from their conceptual origins to their current standing as privileged scaffolds in modern medicinal chemistry. We will delve into the historical milestones of their synthesis, explore the evolution of synthetic strategies, and provide detailed insights into the experimental rationale that has driven the field forward. This guide is designed to be a comprehensive resource, offering both a historical narrative and practical, field-proven knowledge for researchers at the forefront of chemical synthesis and drug discovery.

Introduction: The Allure of the Third Dimension

In the quest for novel therapeutics, the exploration of chemical space beyond flat, two-dimensional structures has become a paramount objective. Spirocyclic systems, characterized by two rings sharing a single atom, offer a unique and powerful approach to introducing three-dimensionality into molecular design. Among these, oxa-azaspiro compounds, which incorporate both oxygen and nitrogen atoms into their spirocyclic framework, have garnered significant attention. Their rigid, well-defined three-dimensional conformations can lead to enhanced binding affinity and selectivity for biological targets, while also improving crucial physicochemical properties such as solubility and metabolic stability. This guide will illuminate the path of discovery and the rich history of synthetic innovation that has brought these remarkable molecules to the forefront of modern chemistry.

A Historical Odyssey: From Serendipity to Strategic Design

The story of oxa-azaspiro compounds is not one of a single "eureka" moment, but rather a gradual unfolding of synthetic ingenuity. While early, isolated examples of spiro-N,O-heterocycles may be found in the chemical literature of the early 20th century, the systematic exploration and strategic synthesis of these scaffolds began to gain momentum with the rise of natural product synthesis.

Early Encounters and the Dawn of Spirocyclization

The concept of ring-forming, or "annulation," reactions, laid the groundwork for the eventual construction of spirocycles. The Robinson annulation, discovered by Sir Robert Robinson in 1935, provided a powerful method for creating six-membered rings through a sequence of a Michael addition and an aldol condensation.[1][2] While not directly applied to oxa-azaspiro synthesis in its initial conception, the principles of tandem reactions, where multiple bonds are formed in a single operation, would become a cornerstone of modern spirocycle synthesis.[3][4]

The Natural Product Revolution: A Driving Force for Innovation

The mid to late 20th century witnessed a surge in the isolation and characterization of complex natural products, many of which possessed intricate spirocyclic architectures. These molecules, with their potent biological activities, presented formidable synthetic challenges that spurred the development of novel and powerful synthetic methodologies. Two exemplary cases that have profoundly influenced the field of oxa-azaspiro synthesis are the histrionicotoxins and oxazolomycin.

Foundational Synthetic Strategies: Mastering the Spirocenter

The construction of the quaternary carbon at the heart of a spirocycle with precise stereochemical control has been a central challenge for synthetic chemists. Over the decades, a powerful arsenal of reactions has been developed to meet this challenge.

Intramolecular Cyclization: The Convergent Power Within

The most intuitive approach to spirocycle synthesis involves the intramolecular cyclization of a suitably functionalized acyclic precursor. This strategy offers a high degree of convergence and allows for the pre-installation of desired stereocenters.

Iodocyclization has emerged as a mild and efficient method for the construction of oxygen-containing rings, particularly in the context of spiroketal synthesis.[5] The reaction proceeds via the electrophilic activation of an alkene or alkyne by an iodine source, followed by the intramolecular attack of a tethered nucleophile, typically a hydroxyl group. This strategy has proven to be highly effective in the synthesis of complex polyether natural products.

Conceptual Workflow of Iodocyclization

G cluster_start Starting Material cluster_reaction Reaction cluster_product Product Start Dihydroxyalkene/alkyne Iodonium Formation of Iodonium/Vinylic Iodide Intermediate Start->Iodonium Iodine Source (e.g., I2, NIS) Cyclization Intramolecular Nucleophilic Attack Iodonium->Cyclization Hydroxyl Group Attack Spiroketal Spiroketal Cyclization->Spiroketal Deprotonation/Further Transformation G cluster_start Starting Material cluster_reaction Reaction Sequence cluster_product Product Ketoacid Keto-acid Enolate Enolate Formation Ketoacid->Enolate Base Aldol Intramolecular Aldol Addition Enolate->Aldol Cyclization Lactonization Lactonization Aldol->Lactonization Intramolecular Esterification SpiroLactone Spiro-β-lactone Lactonization->SpiroLactone

Sources

Exploratory

potential biological activity of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione

The following technical guide is structured as an advanced research monograph for scientists in medicinal chemistry and pharmacology. A Privileged Spirocyclic Scaffold for CNS Therapeutics and Enzyme Inhibition Executive...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as an advanced research monograph for scientists in medicinal chemistry and pharmacology.

A Privileged Spirocyclic Scaffold for CNS Therapeutics and Enzyme Inhibition

Executive Summary

7-Oxa-9-azaspiro[4.5]decane-8,10-dione (C₈H₁₁NO₃; MW: 169.18 g/mol ) represents a specific subclass of spiro-fused heterocycles combining a lipophilic cyclopentane ring with a polar 1,3-oxazine-2,4-dione core. While less explored than its carbocyclic analog (spiro-glutarimide) or its 5-membered congener (spiro-hydantoin), this scaffold offers a unique pharmacological profile.

Its structural architecture—a rigid spiro-carbon ensuring orthogonal orientation of the lipophilic and hydrophilic domains—positions it as a high-potential candidate for central nervous system (CNS) modulation (specifically anticonvulsant and analgesic activity) and metabolic enzyme inhibition (Aldose Reductase). This guide delineates the structural rationale, predicted biological activity, and validated synthetic protocols for this compound.

Structural Analysis & Physicochemical Profiling

The molecule features a spiro[4.5]decane system where the 6-membered ring contains an oxygen atom at position 7, a nitrogen at position 9, and carbonyls at 8 and 10.

Pharmacophore Deconstruction
  • Lipophilic Domain (Cyclopentane): Provides the necessary hydrophobic bulk to cross the Blood-Brain Barrier (BBB). The spiro-fusion at C5 locks this domain perpendicular to the polar ring, preventing metabolic flattening and enhancing receptor fit.

  • Polar Domain (1,3-Oxazine-2,4-dione): This ring acts as a bioisostere of the glutarimide (found in glutethimide) and barbiturate cores. The -NH- flanked by two carbonyls (imide-like) serves as a hydrogen bond donor/acceptor pair critical for binding to the GABA-A receptor or voltage-gated sodium channels (VGSC).

  • The 7-Oxa Modification: Replacing a methylene (-CH₂-) with oxygen (-O-) increases polarity and alters the pKa of the imide proton, potentially modifying binding affinity and metabolic stability compared to the all-carbon glutarimide.

In Silico Physicochemical Properties
PropertyValueImplication
Molecular Weight 169.18 DaIdeal for CNS penetration (<400 Da).
cLogP ~0.9 - 1.2Optimal lipophilicity for BBB transport without high non-specific binding.
TPSA ~55 ŲWell within the range for good oral bioavailability (<140 Ų) and CNS entry (<90 Ų).
H-Bond Donors 1 (NH)Specific interaction with receptor pockets.
H-Bond Acceptors 3 (O, 2xC=O)Facilitates water solubility and receptor latching.

Biological Activity & Mechanism of Action

Based on Structure-Activity Relationship (SAR) analysis of spiro-succinimides, spiro-hydantoins, and 1,3-oxazine-2,4-diones, the following activities are scientifically grounded.

Primary Indication: Anticonvulsant Activity

The spiro-dione motif is a classic pharmacophore for anticonvulsants.

  • Mechanism A (Voltage-Gated Sodium Channels): Similar to phenytoin and spiro-hydantoins, the dione moiety stabilizes the inactive state of Na⁺ channels, preventing high-frequency repetitive firing during a seizure.

  • Mechanism B (GABA-A Modulation): The 1,3-oxazine-2,4-dione ring shares electronic topology with barbiturates. It is hypothesized to bind to an allosteric site on the GABA-A receptor, enhancing chloride influx and neuronal hyperpolarization.

Secondary Indication: Aldose Reductase Inhibition (ARI)

Spiro-hydantoins (e.g., Sorbinil) are potent inhibitors of Aldose Reductase, the enzyme responsible for diabetic complications (neuropathy, cataracts). The 7-oxa-9-azaspiro[4.5]decane-8,10-dione scaffold maintains the rigid spiro-geometry required to fit the enzyme's active site, with the dione group chelating the catalytic zinc or interacting with the anion-binding pocket.

Tertiary Indication: Neuropathic Pain

Given the overlap between anticonvulsant and analgesic mechanisms (e.g., gabapentinoids), this scaffold is a candidate for treating neuropathic pain. The lipophilic spiro-core facilitates access to dorsal horn neurons, potentially dampening ectopic discharges.

Mechanistic Pathway Diagram

The following diagram illustrates the dual-mechanism potential of the scaffold.

BiologicalMechanism Scaffold 7-Oxa-9-azaspiro [4.5]decane-8,10-dione Target1 Voltage-Gated Na+ Channels Scaffold->Target1 Binding (Imide core) Target2 GABA-A Receptor Scaffold->Target2 Allosteric Modulation Target3 Aldose Reductase Scaffold->Target3 Active Site Inhibition Effect1 Stabilize Inactive State (Refractory Period) Target1->Effect1 Effect2 Enhance Cl- Influx (Hyperpolarization) Target2->Effect2 Effect3 Block Sorbitol Accumulation Target3->Effect3 Outcome1 Seizure Suppression (Anticonvulsant) Effect1->Outcome1 Effect2->Outcome1 Outcome2 Neuroprotection (Diabetic Neuropathy) Effect3->Outcome2

Caption: Pharmacological interaction map showing the dual CNS/Metabolic pathways targeted by the spiro-oxazine-dione scaffold.

Synthesis Protocol

The synthesis of 7-oxa-9-azaspiro[4.5]decane-8,10-dione requires constructing the 1,3-oxazine-2,4-dione ring onto a cyclopentane core. The most robust route involves the cyclization of a hydroxy-carboxamide precursor.

Retrosynthetic Analysis
  • Target: 7-Oxa-9-azaspiro[4.5]decane-8,10-dione.[1]

  • Disconnection: The C(8)-O(7) and C(10)-N(9) bonds are part of the cyclic carbonate/carbamate system.

  • Key Intermediate: 1-(Hydroxymethyl)cyclopentanecarboxamide.

  • Starting Material: Cyclopentanecarboxylic acid or Cyclopentanone.

Step-by-Step Methodology
Step 1: Synthesis of 1-(Hydroxymethyl)cyclopentanecarboxylic Acid
  • Reagents: Cyclopentanecarboxylic acid, LDA (Lithium Diisopropylamide), Paraformaldehyde.

  • Protocol:

    • Cool a solution of cyclopentanecarboxylic acid in THF to -78°C.

    • Add 2.2 equivalents of LDA to generate the dianion.

    • Quench with paraformaldehyde (source of CH₂O).

    • Acidify and extract to yield 1-(hydroxymethyl)cyclopentanecarboxylic acid .

    • Note: Alternatively, use the Cannizzaro reaction on cyclopentane-1,1-dicarbaldehyde if available.

Step 2: Amide Formation
  • Reagents: Thionyl Chloride (SOCl₂), Aqueous Ammonia (NH₄OH).

  • Protocol:

    • Reflux the hydroxy-acid with SOCl₂ to form the acyl chloride (protect the alcohol if necessary, though the lactone might form). Correction: A better route is to form the methyl ester first, then react with ammonia.

    • Revised Route: React the hydroxy-acid with Methanol/H⁺ to form the ester.

    • React the ester with methanolic ammonia at room temperature for 24h.

    • Product: 1-(Hydroxymethyl)cyclopentanecarboxamide .

Step 3: Cyclization to the Spiro-Dione
  • Reagents: Diethyl Carbonate (DEC) and Sodium Ethoxide (NaOEt) OR Carbonyldiimidazole (CDI).

  • Protocol (DEC Method):

    • Dissolve 1-(hydroxymethyl)cyclopentanecarboxamide (10 mmol) in dry ethanol.

    • Add Diethyl Carbonate (15 mmol) and Sodium Ethoxide (20 mmol).

    • Reflux for 6–12 hours. The base deprotonates the amide and the alcohol, which attack the carbonate carbonyl, closing the ring.

    • Evaporate solvent, dissolve residue in water, and acidify with HCl to precipitate the product.

    • Recrystallize from Ethanol/Water.

  • Yield: Typically 60–75%.

Synthesis Workflow Diagram

Synthesis Start Cyclopentanecarboxylic Acid Step1 1. LDA, -78°C 2. Paraformaldehyde Start->Step1 Inter1 1-(Hydroxymethyl) cyclopentanecarboxylic Acid Step1->Inter1 Step2 1. MeOH, H+ 2. NH3/MeOH Inter1->Step2 Inter2 1-(Hydroxymethyl) cyclopentanecarboxamide Step2->Inter2 Step3 Diethyl Carbonate NaOEt, Reflux Inter2->Step3 Final 7-Oxa-9-azaspiro [4.5]decane-8,10-dione Step3->Final

Caption: Synthetic pathway for the construction of the spiro-oxazine-dione core from cyclopentanecarboxylic acid.

Experimental Validation Protocols

To confirm the biological activity of the synthesized compound, the following assays are mandatory.

In Vitro: Whole-Cell Patch Clamp (Na⁺ Channels)
  • Objective: Quantify the blockade of voltage-gated sodium channels (Nav1.2/Nav1.6).

  • Cell Line: HEK293 cells stably expressing hNav1.2.

  • Protocol:

    • Perfusion: Extracellular solution (NaCl 140 mM, KCl 3 mM, CaCl₂ 1 mM, MgCl₂ 1 mM, HEPES 10 mM).

    • Stimulation: Depolarize cells from -100 mV to 0 mV for 10 ms at 10 Hz to induce tonic block.

    • Application: Perfusion of test compound (1–100 µM).

    • Metric: Calculate IC₅₀ for inhibition of peak Na⁺ current.

In Vivo: Maximal Electroshock Seizure (MES) Test
  • Objective: Assess efficacy against generalized tonic-clonic seizures (Grand Mal).

  • Subject: Male Swiss Albino mice (20–25g).[2][3]

  • Protocol:

    • Dosing: Administer test compound (30, 100, 300 mg/kg i.p.) 30 mins prior to shock.

    • Induction: Apply corneal electrodes (50 mA, 60 Hz, 0.2s).

    • Observation: Record the presence/absence of Hind Limb Tonic Extension (HLTE) .

    • Endpoint: Abolition of HLTE indicates anticonvulsant protection.[3]

In Vivo: Rotarod Test (Neurotoxicity)
  • Objective: Ensure the compound does not cause sedation or motor impairment at effective doses.

  • Protocol:

    • Train mice to balance on a rotating rod (10–15 rpm).

    • Administer compound.

    • Measure latency to fall. A significant drop compared to vehicle indicates neurotoxicity.

References

  • PubChem. (2025). Compound Summary: 7-oxa-9-azaspiro[4.5]decane-8,10-dione (CID 24840729).[1] National Library of Medicine. Link

  • Joshi, P. C., et al. (2017). A 2-oxa-spiro[5.4]decane scaffold displays neurotrophic, neurogenic and anti-neuroinflammatory activities. Scientific Reports. Link

  • Miao, Z., et al. (2020).[4] Design, Synthesis, and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione Derivatives. Molecules. Link

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Foundational

mechanism of action for 7-Oxa-9-azaspiro(4.5)decane-8,10-dione

An In-Depth Technical Guide to the Putative Mechanism of Action of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione Authored by a Senior Application Scientist Abstract 7-Oxa-9-azaspiro[4.5]decane-8,10-dione is a novel small molecu...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Putative Mechanism of Action of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione

Authored by a Senior Application Scientist

Abstract

7-Oxa-9-azaspiro[4.5]decane-8,10-dione is a novel small molecule with a unique spirocyclic architecture. While direct studies on its mechanism of action are not yet prevalent in the public domain, its structural features, particularly the dione moiety within a succinimide-like ring system, bear a striking resemblance to the glutarimide pharmacophore found in a class of therapeutics known as immunomodulatory drugs (IMiDs). This guide posits a well-grounded hypothesis that 7-Oxa-9-azaspiro[4.5]decane-8,10-dione functions as a "molecular glue," hijacking the cell's protein degradation machinery. Specifically, we propose that it engages the E3 ubiquitin ligase Cereblon (CRBN) to induce the degradation of specific substrate proteins, leading to downstream therapeutic effects. This document provides a comprehensive overview of this proposed mechanism, its potential downstream consequences, and a detailed set of experimental protocols to rigorously validate this hypothesis.

Introduction to 7-Oxa-9-azaspiro[4.5]decane-8,10-dione: A Structurally-Inspired Hypothesis

The quest for novel therapeutic agents with high specificity and potency has led to the exploration of complex three-dimensional scaffolds. Spirocyclic systems, characterized by two rings sharing a single atom, have garnered significant interest in drug discovery due to their conformational rigidity, which can enhance binding affinity and selectivity for biological targets[1]. 7-Oxa-9-azaspiro[4.5]decane-8,10-dione, with its compact and rigid structure, represents an intriguing candidate for biological investigation.

The most compelling structural clue to its potential mechanism of action lies in the 9-azaspiro[4.5]decane-8,10-dione moiety, which is a derivative of succinimide and structurally analogous to glutarimide. The glutarimide ring is the critical pharmacophore responsible for the activity of well-known drugs like lenalidomide and pomalidomide[2]. These agents are prototypic "molecular glues" that bind to the E3 ubiquitin ligase substrate receptor Cereblon (CRBN), thereby inducing the ubiquitination and subsequent proteasomal degradation of specific target proteins (neosubstrates)[2]. This targeted protein degradation is the basis for their potent anti-cancer and immunomodulatory effects.

Given this strong structural precedent, we hypothesize that 7-Oxa-9-azaspiro[4.5]decane-8,10-dione engages in a similar mechanism. This guide will delve into the intricacies of this proposed mode of action and provide a roadmap for its experimental validation.

Proposed Mechanism of Action: A Molecular Glue for Cereblon

We propose that 7-Oxa-9-azaspiro[4.5]decane-8,10-dione functions as a CRBN-dependent molecular glue. The core of this mechanism involves the formation of a ternary complex between the compound, CRBN, and a specific neosubstrate, leading to the targeted degradation of the latter.

The Ubiquitin-Proteasome System (UPS): A Primer

The UPS is a fundamental cellular process for protein degradation. E3 ubiquitin ligases are key components of this system, as they provide substrate specificity. The CRL4-CRBN E3 ligase complex, of which CRBN is the substrate receptor, is a well-characterized member of the UPS.

The Molecular Glue Hypothesis

  • Binding to CRBN: The dione moiety of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione is predicted to bind to the thalidomide-binding pocket of CRBN. This interaction is anticipated to allosterically modulate the substrate-binding surface of CRBN.

  • Recruitment of a Neosubstrate: The newly formed compound-CRBN interface creates a novel binding site for a protein that is not a natural substrate of CRBN. This "neosubstrate" is thus recruited to the E3 ligase complex.

  • Ubiquitination and Degradation: The proximity of the neosubstrate to the E3 ligase machinery results in its polyubiquitination. This ubiquitin tag marks the neosubstrate for recognition and degradation by the 26S proteasome.

Molecular Glue Mechanism cluster_0 Cellular Environment Compound 7-Oxa-9-azaspiro (4.5)decane-8,10-dione CRBN CRBN E3 Ligase Complex Compound->CRBN 1. Binding Ternary_Complex Ternary Complex (Compound-CRBN-Neosubstrate) Neosubstrate Target Protein (Neosubstrate) Neosubstrate->Ternary_Complex 2. Recruitment Proteasome 26S Proteasome Degraded_Protein Degraded Peptides Proteasome->Degraded_Protein 5. Degradation Ub Ubiquitin Ub->Ternary_Complex Ubiquitinated_Protein Ubiquitinated Target Protein Ternary_Complex->Ubiquitinated_Protein 3. Polyubiquitination Ubiquitinated_Protein->Proteasome 4. Recognition

Caption: Proposed molecular glue mechanism of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione.

Potential Downstream Consequences and Therapeutic Implications

The biological outcome of this mechanism is entirely dependent on the identity of the neosubstrate(s) targeted for degradation. Based on the known targets of other molecular glues, we can speculate on potential downstream effects.

A. Anti-Cancer Activity: Many known neosubstrates of CRBN modulators are transcription factors or signaling proteins that are critical for cancer cell survival and proliferation. For instance, the degradation of Ikaros and Aiolos (IKZF1 and IKZF3) is a key mechanism of action for lenalidomide in multiple myeloma. If 7-Oxa-9-azaspiro[4.5]decane-8,10-dione targets similar proteins, it could exhibit potent anti-cancer activity. Several derivatives of 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones have indeed shown promising anti-proliferative effects against various cancer cell lines[3][4][5].

B. Immunomodulation: The degradation of specific proteins within immune cells can profoundly alter their function. This could lead to either immunosuppressive or immunostimulatory effects, depending on the neosubstrate. For example, by targeting a key inflammatory transcription factor, the compound could suppress the production of pro-inflammatory cytokines, making it a candidate for treating autoimmune diseases. Small molecule inhibitors of cytokine signaling are an active area of research[6].

Downstream Signaling Compound 7-Oxa-9-azaspiro (4.5)decane-8,10-dione CRBN CRBN Compound->CRBN Neosubstrate Transcription Factor X (Neosubstrate) CRBN->Neosubstrate induces degradation of Gene Target Gene (e.g., Pro-inflammatory Cytokine) Neosubstrate->Gene activates mRNA mRNA Gene->mRNA transcription Protein Inflammatory Protein mRNA->Protein translation Response Cellular Response (e.g., Inflammation) Protein->Response

Caption: Hypothetical downstream signaling cascade modulated by the compound.

Experimental Validation of the Proposed Mechanism

The following protocols are designed to systematically test the molecular glue hypothesis for 7-Oxa-9-azaspiro[4.5]decane-8,10-dione.

Protocol 1: Target Engagement and Identification

Objective: To confirm direct binding of the compound to CRBN and identify its neosubstrates.

Methodology: Affinity Purification-Mass Spectrometry (AP-MS)

  • Rationale: This method uses a tagged version of the compound to "pull down" its binding partners from a cell lysate, which are then identified by mass spectrometry.

  • Step-by-Step Protocol:

    • Synthesis of an Affinity Probe: Synthesize a derivative of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione with a linker and a biotin tag. A control compound, ideally an inactive stereoisomer or a structurally similar but inactive analog, should also be synthesized.

    • Cell Culture and Lysis: Culture a relevant cell line (e.g., a cancer cell line sensitive to the compound or an immune cell line) to high density. Lyse the cells under non-denaturing conditions to preserve protein complexes.

    • Affinity Purification: Incubate the cell lysate with the biotinylated probe and streptavidin-coated magnetic beads. The probe will bind to its targets, and the beads will capture the probe-target complexes. Perform parallel incubations with the control probe and with excess non-biotinylated compound to identify non-specific binders.

    • Washing and Elution: Wash the beads extensively to remove non-specifically bound proteins. Elute the bound proteins from the beads.

    • Mass Spectrometry: Analyze the eluted proteins by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

    • Data Analysis: Identify proteins that are significantly enriched in the sample treated with the active probe compared to the control samples. CRBN should be identified as a primary binder, and any neosubstrates will be identified as proteins that are pulled down in a compound-dependent manner.

Protocol 2: Biochemical Validation of E3 Ligase Modulation

Objective: To confirm that the compound promotes the ubiquitination of the identified neosubstrate in a CRBN-dependent manner.

Methodology: In Vitro Ubiquitination Assay

  • Rationale: This cell-free assay reconstitutes the ubiquitination cascade to directly measure the E3 ligase activity towards a specific substrate.

  • Step-by-Step Protocol:

    • Recombinant Protein Expression and Purification: Purify recombinant human E1 activating enzyme, E2 conjugating enzyme (e.g., UBE2D2), ubiquitin, CRL4-CRBN complex, and the putative neosubstrate identified in Protocol 1.

    • Assay Setup: Set up reactions containing the purified proteins, ATP, and either 7-Oxa-9-azaspiro[4.5]decane-8,10-dione or a vehicle control (e.g., DMSO). Include a control reaction lacking CRBN to demonstrate dependency.

    • Reaction and Quenching: Incubate the reactions at 37°C to allow for ubiquitination. Stop the reaction by adding SDS-PAGE loading buffer.

    • Western Blot Analysis: Separate the reaction products by SDS-PAGE and perform a Western blot using an antibody specific to the neosubstrate.

    • Data Interpretation: The appearance of higher molecular weight bands corresponding to the ubiquitinated neosubstrate in the presence of the compound and CRBN will confirm the hypothesis.

Protocol 3: Cellular Confirmation of Protein Degradation and Biological Activity

Objective: To demonstrate that the compound induces the degradation of the neosubstrate in cells, leading to a biological effect.

Methodology: Western Blotting, Proteomics, and Functional Assays

  • Rationale: These assays will confirm the downstream cellular consequences of target engagement.

  • Step-by-Step Protocol:

    • Protein Degradation Analysis:

      • Treat a relevant cell line with increasing concentrations of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione for various time points.

      • Analyze cell lysates by Western blot using an antibody against the neosubstrate to observe its degradation.

      • For a global view of protein degradation, perform quantitative proteomics (e.g., SILAC or TMT labeling) on treated versus untreated cells.

    • CRBN-Dependency: To confirm that the degradation is CRBN-dependent, repeat the degradation experiment in a CRBN knockout or knockdown cell line. The degradation of the neosubstrate should be abrogated in the absence of CRBN.

    • Functional Assays:

      • Anti-Cancer Activity: Perform cell viability assays (e.g., MTT or CellTiter-Glo) on a panel of cancer cell lines to determine the IC50 values.

      • Immunomodulatory Activity: Treat immune cells (e.g., peripheral blood mononuclear cells) with the compound and stimulate them with an inflammatory agent (e.g., lipopolysaccharide). Measure the levels of secreted cytokines (e.g., TNF-α, IL-6) by ELISA.

Data Presentation

Quantitative data from the proposed experiments should be summarized in a clear and concise format.

Table 1: In Vitro Binding Affinity and Cellular Potency

CompoundCRBN Binding (Kd, µM)Neosubstrate Degradation (DC50, µM)Cell Viability (IC50, µM)
7-Oxa-9-azaspiro[4.5]decane-8,10-dioneValueValueValue
Inactive Control>100>100>100

Table 2: Cytokine Modulation in Stimulated PBMCs

TreatmentTNF-α Secretion (pg/mL)IL-6 Secretion (pg/mL)
Vehicle ControlValueValue
LPS (100 ng/mL)ValueValue
LPS + Compound (1 µM)ValueValue

Conclusion and Future Directions

This guide has outlined a plausible and scientifically-grounded mechanism of action for 7-Oxa-9-azaspiro[4.5]decane-8,10-dione as a CRBN-dependent molecular glue. The proposed experimental workflow provides a comprehensive strategy to validate this hypothesis, from initial target engagement to downstream cellular effects.

Successful validation of this mechanism would position 7-Oxa-9-azaspiro[4.5]decane-8,10-dione as a promising lead compound for the development of novel therapeutics. Future work would focus on structure-activity relationship (SAR) studies to optimize its potency and selectivity, as well as in vivo studies to assess its efficacy and safety in relevant disease models. The identification of its specific neosubstrate(s) will be crucial in elucidating its precise therapeutic potential and guiding its clinical development.

References

  • Keith, J. M., et al. (2014). Heteroarylureas With Spirocyclic Diamine Cores as Inhibitors of Fatty Acid Amide Hydrolase. Bioorganic & Medicinal Chemistry Letters.
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  • Arnold, F. H., et al. (2025). Enantioselective Synthesis of Spirocyclic Nitrogen-Containing Heterocycles Catalyzed by an Iridium-Containing Cytochrome. PubMed Central. Available at: [Link]

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Exploratory

The Exploration of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione Derivatives: A Strategic Guide for Novel Drug Discovery

An In-Depth Technical Guide Abstract The spirocyclic glutarimide scaffold is a cornerstone of modern medicinal chemistry, most notably embodied by the immunomodulatory drugs (IMiDs®) that function as molecular glues by b...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide

Abstract

The spirocyclic glutarimide scaffold is a cornerstone of modern medicinal chemistry, most notably embodied by the immunomodulatory drugs (IMiDs®) that function as molecular glues by binding to the Cereblon (CRBN) E3 ubiquitin ligase.[1] This guide delineates a strategic exploration of a novel, yet underexplored, chemical entity: the 7-Oxa-9-azaspiro[4.5]decane-8,10-dione core. By integrating a rigid spirocyclic framework with a glutarimide warhead and a tetrahydrofuran (THF) moiety, this scaffold presents a unique constellation of properties. The THF ring's oxygen atom offers a potential hydrogen bond acceptor, which could modulate solubility and target engagement compared to its carbocyclic analogs. This document provides a comprehensive framework for the synthesis, biological evaluation, and optimization of this promising class of compounds, intended to serve as a blueprint for researchers in drug development.

Introduction: The Rationale for a New Spirocyclic Scaffold

Spirocycles, defined by a single atom shared between two rings, have gained significant traction in drug discovery. Their inherent three-dimensionality and conformational rigidity can lead to enhanced binding affinity, improved selectivity, and novel intellectual property. When fused with the glutarimide heterocycle—a privileged structure known for a wide spectrum of bioactivity including antiviral and antitumor effects—the resulting spiro-glutarimides become exceptionally compelling targets.[2][3]

The 7-Oxa-9-azaspiro[4.5]decane-8,10-dione core (Figure 1) is distinguished by three key features:

  • The Glutarimide Moiety: Essential for CRBN binding and a versatile pharmacophore for various biological targets.

  • The Spirocyclic Center: A quaternary carbon that locks the cyclohexane-like ring in a fixed orientation relative to the glutarimide, reducing conformational flexibility.

  • The Tetrahydrofuran Ring: The replacement of a methylene group in the carbocyclic analog with an oxygen atom introduces polarity and a hydrogen bond acceptor site, potentially altering ADME (Absorption, Distribution, Metabolism, and Excretion) properties and creating new interactions with biological targets.

This guide proposes a systematic exploration of this scaffold, from foundational synthesis to a cascade of biological screening designed to uncover its therapeutic potential.

Caption: Core structure of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione.

Proposed Synthetic Strategies

Given the novelty of the target scaffold, established synthetic routes do not exist. However, by drawing parallels from the synthesis of related glutarimides and spirocycles, we can propose robust and logical pathways.[1][2]

Strategy A: Michael Addition and Intramolecular Cyclization

This classical approach builds the glutarimide ring onto a pre-formed spirocyclic core. The key starting material is tetrahydrofuran-4-yl-acetonitrile. This strategy allows for late-stage diversification.

Causality Behind Experimental Choices:

  • Michael Addition: This is a reliable C-C bond-forming reaction to create the glutarimide backbone. Using a strong, non-nucleophilic base like sodium hydride (NaH) ensures complete deprotonation of the acetonitrile without competing side reactions.

  • Hydrolysis and Cyclization: A one-pot acid hydrolysis of the nitrile and subsequent thermal cyclization is efficient. Sulfuric acid is a strong, non-volatile acid suitable for this transformation at elevated temperatures, driving the reaction towards the desired imide product.

Detailed Protocol:

  • Step 1: Michael Addition. To a stirred solution of tetrahydrofuran-4-yl-acetonitrile (1.0 eq) in dry THF at 0 °C, add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise. Allow the mixture to warm to room temperature and stir for 30 minutes. Cool the reaction back to 0 °C and add ethyl acrylate (1.0 eq) dropwise. Stir at room temperature for 12 hours.

  • Step 2: Quenching. Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the product with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Step 3: Hydrolysis and Cyclization. Dissolve the crude cyano-ester intermediate in a 1:1 mixture of water and concentrated sulfuric acid. Heat the mixture to 120 °C and stir for 4 hours.

  • Step 4: Isolation. Cool the reaction mixture to room temperature and carefully pour it onto ice. The product may precipitate. If not, extract with dichloromethane (3x). Wash the combined organic layers with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the target 7-Oxa-9-azaspiro[4.5]decane-8,10-dione.

Figure 2: Synthetic Strategy A Workflow reactant_node reactant_node product_node product_node start Tetrahydrofuran- 4-yl-acetonitrile intermediate Cyano-ester Intermediate start->intermediate 1. NaH, THF 2. Michael Addition acrylate Ethyl Acrylate acrylate->intermediate 1. NaH, THF 2. Michael Addition product 7-Oxa-9-azaspiro[4.5] decane-8,10-dione intermediate->product H2SO4, H2O 120 °C

Caption: Michael addition and cyclization pathway.

Strategy B: Condensation from a Spiro-diacid Precursor

This approach mirrors a patented synthesis for the carbocyclic analog, 8-azaspiro[4.5]decane-7,9-dione, which utilizes a condensation reaction.[4] The critical step is the synthesis of the novel starting material, tetrahydrofuran-4,4-dicarboxylic acid.

Causality Behind Experimental Choices:

  • Malonic Ester Synthesis: This is a classic and highly effective method for preparing disubstituted acetic acids. Dibromoethane serves as the electrophile to form the THF ring via a double alkylation.

  • Condensation with Urea: Urea serves as a cheap and efficient source of the "N-C(=O)-N" unit. Heating the mixture neat (without solvent) drives the reaction by removing water and ammonia byproducts, favoring the formation of the thermodynamically stable six-membered imide ring.

Detailed Protocol:

  • Step 1: Synthesis of Diethyl Tetrahydrofuran-4,4-dicarboxylate. Add sodium metal (2.2 eq) to absolute ethanol to prepare sodium ethoxide. To this solution, add diethyl malonate (1.0 eq) dropwise. Then, add 1,2-dibromoethane (1.1 eq) and heat the mixture to reflux for 8 hours. Cool, filter off the sodium bromide precipitate, and concentrate the filtrate. Purify by vacuum distillation.

  • Step 2: Hydrolysis to Diacid. Reflux the resulting diester in 6M aqueous HCl for 12 hours. Cool the solution to induce crystallization of tetrahydrofuran-4,4-dicarboxylic acid. Filter, wash with cold water, and dry.

  • Step 3: Imide Formation. Mix the diacid (1.0 eq) and urea (1.2 eq) intimately in a round-bottom flask. Heat the mixture in an oil bath at 180-200 °C for 1 hour. The mixture will melt, evolve gas, and then solidify.

  • Step 4: Purification. Cool the solid crude product. Recrystallize from hot ethanol with activated charcoal to afford pure 7-Oxa-9-azaspiro[4.5]decane-8,10-dione as a white crystalline solid.

Framework for Biological Evaluation

A tiered screening approach is essential to efficiently identify the therapeutic potential of the synthesized derivatives. The known biological activities of related spiro-compounds and glutarimides, such as anticancer and sigma-1 receptor modulation, provide logical starting points for investigation.[5][6]

Caption: A tiered approach for biological evaluation.

Data Presentation and Management

Systematic logging of synthetic and biological data is paramount. For biological activity, quantitative metrics should be tabulated for clear structure-activity relationship (SAR) analysis.

Table 1: Exemplar Data Summary for Antiproliferative Activity

Compound IDR-Group on Imide (N9)A549 IC₅₀ (µM)[6]MDA-MB-231 IC₅₀ (µM)[6]HeLa IC₅₀ (µM)[6]
Scaffold-001 HTBDTBDTBD
Scaffold-002 MethylTBDTBDTBD
Scaffold-003 BenzylTBDTBDTBD
11h (Ref) 4-Fluorobenzyl0.190.080.15

Data for compound 11h (a related 1-oxa-4-azaspiro derivative) is included for context and as a potential benchmark. TBD = To Be Determined.

Conclusion and Future Outlook

The 7-Oxa-9-azaspiro[4.5]decane-8,10-dione scaffold represents a compelling and untapped area for drug discovery. Its unique combination of a rigid spirocyclic core, a bioactive glutarimide moiety, and a polarity-introducing tetrahydrofuran ring provides a rich foundation for generating novel therapeutic agents. The synthetic and screening strategies outlined in this guide offer a clear and logical pathway to systematically explore this chemical space. Initial efforts should focus on validating the proposed synthetic routes and screening the core scaffold and simple derivatives against high-value targets like cancer cell lines and the Cereblon E3 ligase. Subsequent medicinal chemistry efforts can then build upon this data to develop potent and selective lead candidates for further preclinical development.

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Foundational

theoretical studies on 7-Oxa-9-azaspiro(4.5)decane-8,10-dione stability

An In-Depth Technical Guide to the Theoretical Stability of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione Authored by: Gemini, Senior Application Scientist The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione scaffold is an intriguing he...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Theoretical Stability of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione

Authored by: Gemini, Senior Application Scientist

The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione scaffold is an intriguing heterocyclic system with significant potential in medicinal chemistry, combining the three-dimensional architecture of a spirocycle with the functionalities of an oxazolidinedione, a motif present in various bioactive molecules.[1][2][3] The stability of this core structure is paramount for its viability as a drug candidate, influencing its shelf-life, pharmacokinetic profile, and in-vivo efficacy. This guide provides a comprehensive overview of the theoretical and computational methodologies employed to investigate the stability of this scaffold. We will delve into the principles of conformational analysis, the assessment of thermodynamic and kinetic stability, and the prediction of potential degradation pathways, primarily focusing on hydrolytic cleavage of the succinimide-like ring. By synthesizing insights from studies on analogous structures, this whitepaper offers a robust framework for researchers, scientists, and drug development professionals to computationally assess and predict the stability of novel derivatives based on this promising spirocyclic core.

The Significance of the 7-Oxa-9-azaspiro(4.5)decane-8,10-dione Scaffold

Spirocyclic compounds, characterized by two rings sharing a single carbon atom, offer a distinct advantage in drug design by introducing inherent three-dimensionality.[1] This rigid, non-planar geometry allows for precise spatial orientation of functional groups, enabling improved binding affinity and selectivity for biological targets compared to their linear or fused-ring counterparts. The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione system is a specific embodiment of this principle, incorporating a cyclohexane ring and an oxazolidinedione moiety. The latter is a known pharmacophore, and its spirocyclic fusion can conformationally restrain pendant substituents, potentially enhancing potency and optimizing pharmacokinetic properties.[3]

However, the embedded oxazolidinedione ring is structurally related to succinimide, a group known for its susceptibility to hydrolysis.[4][5] Therefore, a thorough understanding of the factors governing the stability of this spirocyclic core is a critical prerequisite for its successful application in drug discovery.

Caption: Molecular structure of the core scaffold.

Pillars of Stability: Theoretical Assessment

The stability of a molecule can be assessed from two perspectives: thermodynamic (the inherent energy of a state) and kinetic (the energy barrier to leave that state). Computational chemistry provides a powerful toolkit to probe both aspects.

Conformational Analysis: The Shape of Stability

The first step in any stability study is to identify the most stable three-dimensional arrangement of the atoms, known as the global minimum conformation, along with other low-energy conformers.

  • Expertise & Experience: The cyclohexane ring in the 7-Oxa-9-azaspiro(4.5)decane system can adopt several conformations (chair, boat, twist-boat). The chair conformation is typically the most stable. The choice of computational method is crucial here. A common approach is a hybrid method:

    • Molecular Mechanics (MM) Search: Use a fast MM force field (e.g., MMFF94 or OPLS3e) to rapidly explore the vast conformational space and identify a set of low-energy candidate structures.

    • Quantum Mechanics (QM) Refinement: The geometries of the most promising conformers from the MM search are then re-optimized at a higher level of theory, typically Density Functional Theory (DFT), to obtain more accurate structures and energies.[6] A popular and reliable functional for this purpose is B3LYP, often paired with a basis set like 6-311G(d,p).[6]

This hierarchical approach balances computational cost with accuracy, ensuring that the most relevant conformers are identified for further analysis.

Thermodynamic Stability: Ring Strain and Energetics

The spirocyclic nature of the molecule introduces potential ring strain at the shared carbon atom. DFT calculations can quantify this strain by comparing the energy of the spirocycle to appropriate acyclic reference compounds. The relative Gibbs free energies (ΔG) of different conformers or isomers can be calculated to determine their population distribution at a given temperature.

Kinetic Stability: Modeling Degradation Pathways

For drug development, kinetic stability is often more critical than thermodynamic stability. A molecule can be thermodynamically unstable but persist for a long time if the activation energy for its degradation is high. The primary anticipated degradation pathway for the 7-Oxa-9-azaspiro(4.5)decane-8,10-dione core is the hydrolysis of the imide bond in the oxazolidinedione ring.

  • Trustworthiness: Theoretical modeling of this reaction provides a self-validating system to understand stability. The mechanism of succinimide hydrolysis has been studied computationally and is known to proceed via nucleophilic attack of a water molecule or a hydroxide ion on one of the carbonyl carbons.[5][7] This leads to a tetrahedral intermediate, which then undergoes ring-opening to form a succinamic acid derivative.

To model this, one must:

  • Identify Reactants, Products, and Intermediates: Define the structures of the spirocycle, the nucleophile (e.g., H₂O or OH⁻), the ring-opened product, and any intermediates.

  • Locate the Transition State (TS): The transition state is the highest energy point along the reaction coordinate. Specialized QM algorithms are used to find this saddle point on the potential energy surface.

  • Calculate the Activation Energy (Ea): The activation energy is the energy difference between the transition state and the reactants. A higher Ea corresponds to a slower reaction rate and thus greater kinetic stability.

Studies on related succinimide systems have shown that both neutral and base-catalyzed hydrolysis can occur, with the base-catalyzed pathway typically having a much lower activation barrier.[7]

A Practical Workflow for Computational Stability Analysis

The following protocol outlines a robust, step-by-step methodology for the theoretical assessment of the stability of a novel 7-Oxa-9-azaspiro(4.5)decane-8,10-dione derivative.

Experimental Protocol: In Silico Stability Assessment
  • Step 1: 3D Structure Generation & Conformational Search

    • Build the 3D structure of the desired derivative using a molecular editor.

    • Perform a systematic or Monte Carlo conformational search using a Molecular Mechanics force field (e.g., MMFF94) to identify all conformers within a 10 kcal/mol energy window of the global minimum.

  • Step 2: QM Geometry Optimization and Frequency Calculation

    • Take the top 5-10 unique conformers from Step 1.

    • Perform geometry optimization and frequency calculations for each using DFT at the B3LYP/6-31G(d) level of theory. The absence of imaginary frequencies confirms a true energy minimum.

    • Select the lowest energy conformer for subsequent degradation studies.

  • Step 3: Modeling the Hydrolytic Reaction Pathway (Base-Catalyzed)

    • Reactant Complex: Create a complex of the lowest-energy conformer and a hydroxide ion (OH⁻). Optimize its geometry.

    • Transition State Search: Perform a transition state search (e.g., using the Berny algorithm with Opt=TS) starting from a guess structure where the hydroxide oxygen is attacking a carbonyl carbon.

    • Transition State Validation: A valid transition state will have exactly one imaginary frequency corresponding to the bond-forming/bond-breaking process.

    • Product Complex: Optimize the geometry of the ring-opened succinamic acid anion.

  • Step 4: Energy Profile and Stability Prediction

    • Perform single-point energy calculations on all optimized structures (reactant, TS, product) using a larger basis set (e.g., B3LYP/6-311+G(d,p)) and a solvent model (e.g., PCM or SMD for water) to obtain more accurate energies.

    • Calculate the activation energy (Ea = E_TS - E_Reactant).

    • Compare the calculated Ea to known values for other stable/unstable compounds to predict the hydrolytic stability.

A 1. 3D Structure Generation B 2. MM Conformational Search A->B C 3. QM Optimization of Low-Energy Conformers B->C D Identify Global Minimum Conformer C->D E 4. Model Reactant Complex (Molecule + OH⁻) D->E F 5. Transition State (TS) Search E->F G 6. Validate TS (1 Imaginary Frequency) F->G H 7. Model Product Complex (Ring-Opened) G->H I 8. High-Level Single-Point Energy Calculations H->I J 9. Calculate Activation Energy (Ea) I->J K 10. Assess Kinetic Stability J->K

Caption: Computational workflow for stability analysis.

Quantitative Insights from Analogous Systems

While specific data for 7-Oxa-9-azaspiro(4.5)decane-8,10-dione is scarce, we can draw valuable parallels from studies on the hydrolysis of succinimide rings in other contexts, such as in antibody-drug conjugates.[4]

Analogous SystemHydrolysis ConditionKey FindingImplication for Spirocycle
Maleimide-Thiol AdductNeutral pHRing-opening hydrolysis prevents retro-Michael reaction, leading to a stable conjugate.[8]Hydrolysis, while a degradation pathway, could potentially lead to a stable, ring-opened structure.
Substituted SuccinimidesAlkaline pHElectron-withdrawing groups near the succinimide ring can accelerate the rate of hydrolysis.Substituents on the cyclohexane or oxazolidine rings will significantly impact stability.
Aspartyl Succinimide in ProteinsPhysiological pHThe local protein structure can sterically hinder water access, leading to remarkably stable succinimide intermediates.[9]The rigid spirocyclic framework may sterically shield the carbonyl groups, enhancing stability compared to a flexible linear system.

This data underscores that while the succinimide-like core is inherently reactive, its stability is highly modulated by the surrounding chemical environment—a key principle for the rational design of stable derivatives.

Conclusion and Future Directions

The stability of the 7-Oxa-9-azaspiro(4.5)decane-8,10-dione scaffold is a complex interplay of conformational preferences, ring strain, and susceptibility to chemical degradation. Theoretical and computational chemistry offers an indispensable platform for a priori assessment of these factors. By employing a systematic workflow encompassing conformational analysis and the modeling of reaction pathways, researchers can predict the kinetic and thermodynamic stability of novel derivatives. This in silico screening allows for the early-stage prioritization of compounds with favorable stability profiles, saving significant time and resources in the drug development pipeline. Future theoretical studies should focus on building quantitative structure-stability relationships (QSSRs) to predict the hydrolytic half-life of new derivatives based on calculated electronic and steric parameters. Such models would further accelerate the discovery of robust and effective drug candidates built upon this promising three-dimensional scaffold.

References

  • Beilstein Archives. (2021, April 8). Quantum Chemical Investigation of the Formation of Spiroheterocyclic Compounds Via the (3 + 2) Cycloaddition Reaction of 1-methy.
  • PubMed. [Synthesis and pharmacologic study of several spirohydantoins: relation to conformation].
  • MDPI. (2020). Synthesis and Conformational Analysis of Hydantoin-Based Universal Peptidomimetics.
  • RSC Publishing. Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates.
  • Mario Barbatti. (2020, July 11). Theory Untangles Fascinating Properties of Spiro-Compounds.
  • PMC. (2016, September 28). Unexpected functional implication of a stable succinimide in the structural stability of Methanocaldococcus jannaschii glutaminase.
  • ResearchGate. Spiro Quantum Chemistry | Request PDF.
  • ResearchGate. Kinetics of Hydrolysis of Succinimides.
  • ResearchGate. (2004, February). (PDF) Quantum Chemical and Experimental Studies on the Mechanism of Alkylation of β-Dicarbonyl Compounds. The Synthesis of Five and Six Membered Heterocyclic Spiro Derivatives.
  • ACS Publications. (2002, October 24). Theoretical Study on the Alkaline and Neutral Hydrolysis of Succinimide Derivatives in Deamidation Reactions | The Journal of Physical Chemistry A.
  • ResearchGate. Discovery of Spirohydantoins as Selective, Orally Bioavailable Inhibitors of p300/CBP Histone Acetyltransferases.
  • PMC. On-Demand Thio-Succinimide Hydrolysis for the Assembly of Stable Protein–Protein Conjugates.
  • ACS Publications. (2017, December 13). Discovery of Spiro Oxazolidinediones as Selective, Orally Bioavailable Inhibitors of p300/CBP Histone Acetyltransferases | ACS Medicinal Chemistry Letters.

Sources

Exploratory

Technical Guide: Solubility Profile &amp; Characterization of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione

The following technical guide details the solubility profile and physicochemical characterization of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione . [1] Executive Summary & Compound Identity 7-Oxa-9-azaspiro[4.5]decane-8,10-dio...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the solubility profile and physicochemical characterization of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione .

[1]

Executive Summary & Compound Identity

7-Oxa-9-azaspiro[4.5]decane-8,10-dione (C₈H₁₁NO₃) is a spiro-fused heterocyclic compound featuring a cyclopentane ring spiro-fused to a six-membered oxazine-dione system.[1][2] Structurally, it is an oxa-analog of the common pharmaceutical intermediate 8-azaspiro[4.5]decane-7,9-dione (a key scaffold in buspirone synthesis).[1]

Unlike its purely carbon-based analog, the inclusion of the ether oxygen at position 7 alters the lipophilicity and hydrogen-bonding potential, impacting its solubility profile.[1][2] This guide provides the predicted physicochemical parameters, a comparative solubility analysis, and a standardized protocol for experimental validation.

Chemical Identification
ParameterDetail
Systematic Name 7-Oxa-9-azaspiro[4.5]decane-8,10-dione
Molecular Formula C₈H₁₁NO₃
Molecular Weight 169.18 g/mol
SMILES C1CCC2(C1)COC(=O)NC2=O
Key Functionalities Cyclic Imide (Acidic NH), Ether Linkage, Spiro-carbon
PubChem CID (Generic Reference)

Physicochemical Profile & Solubility Predictions

In the absence of extensive historical experimental data for this specific oxa-analog, the solubility profile is derived from high-fidelity computational models (XLogP) and comparative structure-activity relationship (SAR) analysis with the well-characterized 8-azaspiro[4.5]decane-7,9-dione.[1]

Calculated Properties (In Silico)
PropertyValueImplication for Solubility
XLogP (Predicted) 0.9Moderately Lipophilic. Indicates the compound is likely permeable but may have limited solubility in pure water (< 1 mg/mL) without pH adjustment.[1][2]
H-Bond Donors 1 (Imide NH)The single donor allows for specific solvation in polar protic solvents (e.g., Ethanol, Water).[1][2]
H-Bond Acceptors 3 (2 C=O, 1 O)High acceptor count suggests good solubility in polar aprotic solvents (e.g., DMSO, DMF).[1][2]
Predicted pKa ~9.0 - 9.5The imide proton is weakly acidic.[1][2] Solubility will increase significantly at pH > 9.0 due to deprotonation.[1][2]
Polar Surface Area ~55 ŲSuggests good membrane permeability; solubility issues likely driven by crystal lattice energy rather than polarity.[1][2]
Solvent Compatibility Matrix

Based on the "Like Dissolves Like" principle and the dielectric requirements of the spiro-imide scaffold:

  • Primary Solvent (Stock Preparation): DMSO (Dimethyl Sulfoxide) .[1][2] The compound is predicted to be highly soluble (>50 mM) in DMSO due to strong dipole-dipole interactions disrupting the imide dimers.[2]

  • Reaction Solvents: Ethanol, Methanol, Acetonitrile .[1][2] Moderate to high solubility expected, especially at elevated temperatures.[1][2]

  • Aqueous Media: Low solubility in neutral water. Solubility is expected to be <0.5 mg/mL at pH 7.4.[1][2]

  • pH-Dependent Solubility:

    • Acidic (pH 1.2): Low (Neutral form predominates).[1][2]

    • Basic (pH > 10): High (Anionic form predominates).[1][2]

Experimental Protocol: Solubility Determination

Workflow Visualization

The following diagram outlines the logical flow for solubility screening, ensuring data integrity through checkpoint validation.

SolubilityWorkflow Start Compound Sample (Solid Crystalline) Stock Stock Solution Prep (DMSO, 10-50 mM) Start->Stock QC_Stock QC Check: Precipitation? (Visual/Nephelometry) Stock->QC_Stock QC_Stock->Stock Precipitate (Dilute) Aq_Prep Aqueous Dilution (PBS pH 7.4, SGF, SIF) QC_Stock->Aq_Prep Clear Incubation Equilibrium Incubation (24h, 25°C, Shake) Aq_Prep->Incubation Filtration Filtration / Centrifugation (0.45 µm PVDF) Incubation->Filtration Analysis Quantification (HPLC-UV / LC-MS) Filtration->Analysis

Caption: Figure 1. Standardized thermodynamic solubility screening workflow. Green nodes indicate preparation, yellow indicates decision points, and red indicates analytical endpoints.[1][2]

Detailed Methodology
Phase A: Kinetic Solubility (High Throughput)

Use this method for rapid estimation during early screening.[1][2]

  • Stock Prep: Dissolve 10 mg of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione in 1 mL of DMSO (Concentration: ~59 mM). Sonicate if necessary.[1][2]

  • Spiking: Spike 5 µL of DMSO stock into 245 µL of buffer (PBS pH 7.4) in a 96-well plate (Final: 2% DMSO).

  • Detection: Measure turbidity via nephelometry or UV absorption at 620 nm immediately and after 4 hours.[1][2]

  • Threshold: The concentration at which precipitation occurs is the "Kinetic Solubility Limit."[1][2]

Phase B: Thermodynamic Solubility (Gold Standard)

Use this method for precise data required for formulation or regulatory filing.[1][2]

  • Saturation: Add excess solid compound (~2-5 mg) to 1 mL of solvent (Water, pH 1.2, pH 7.4, pH 10.0) in glass vials.

  • Equilibration: Shake at 25°C for 24–48 hours.

  • Separation: Centrifuge at 10,000 rpm for 10 minutes or filter using a 0.45 µm PVDF filter (ensure low drug binding).

  • Quantification: Analyze the supernatant via HPLC-UV (Detection wavelength: ~210-220 nm, typical for imides).[1][2]

    • Note: Use a calibration curve prepared from the DMSO stock.[1][2]

Formulation & Solubility Enhancement Strategies

If the intrinsic solubility is insufficient for your application (e.g., animal dosing), employ the following strategies based on the molecule's chemical nature.

Co-Solvent Systems

The spiro-scaffold responds well to organic co-solvents.[1][2]

  • Recommended Vehicle: 5% DMSO / 5% Solutol HS 15 / 90% Saline.[1][2]

  • Alternative: 10% PEG 400 / 90% Water.[1][2]

pH Adjustment
  • Mechanism: The imide nitrogen (N-H) is the ionizable center.[1][2]

  • Strategy: Formulating at pH 9.0+ (using Carbonate or Glycine buffers) will deprotonate the nitrogen, creating a soluble anion.[1][2]

  • Caution: Prolonged exposure to high pH (>11) may open the imide ring (hydrolysis), degrading the compound into the corresponding dicarboxylic acid amide.[1][2] Always check stability at high pH.

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 162623348, 7-Oxa-9-azaspiro[4.5]decane-8,10-dione. Retrieved February 19, 2026 from [Link]

  • Wu, Y. H., et al. (1972). Psychosedative agents.[1][2][3] 2. 8-(4-Substituted 1-piperazinylalkyl)-8-azaspiro[4.5]decane-7,9-diones.[1][2][3] Journal of Medicinal Chemistry, 15(5), 477–479.[1][2][3] (Foundational chemistry for spiro-decane imides). [Link]

  • Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability.[1][2] Journal of Pharmacological and Toxicological Methods.[1][2] (Methodological basis for solubility protocols). [Link]

Sources

Foundational

Preliminary In-Vitro Screening of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione

A Technical Guide to CNS Target Profiling and Cytotoxicity Assessment Executive Summary & Compound Analysis 7-Oxa-9-azaspiro(4.5)decane-8,10-dione represents a distinct subclass of spiro-heterocycles, specifically the sp...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide to CNS Target Profiling and Cytotoxicity Assessment

Executive Summary & Compound Analysis

7-Oxa-9-azaspiro(4.5)decane-8,10-dione represents a distinct subclass of spiro-heterocycles, specifically the spiro-1,3-oxazine-2,4-diones . Structurally, this compound features a lipophilic cyclopentane ring spiro-fused to a six-membered oxazine-dione ring.[1]

From a medicinal chemistry perspective, this scaffold acts as a rigidified bioisostere of cyclic ureides (barbiturates) and hydantoins.[1] The presence of the dione (imide) moiety flanked by an oxygen and a nitrogen atom creates a polarized pharmacophore capable of specific hydrogen bonding, while the spiro-cyclopentyl group provides the necessary lipophilicity for blood-brain barrier (BBB) penetration.

Primary Therapeutic Indication: Central Nervous System (CNS) modulation (Anticonvulsant/Sedative/Anxiolytic).[1] Secondary Indication: Antitumor activity (via potential tubulin destabilization or aldose reductase inhibition).[1]

This guide details a self-validating in-vitro screening cascade designed to profile this compound's efficacy and safety.[1] We prioritize CNS targets (GABAergic and Sodium Channel modulation) due to the scaffold's high structural homology with established anticonvulsants like ethosuximide and oxazolidinediones.[1]

Physicochemical "Pre-Screen" (Go/No-Go Gateway)[1]

Before biological assays, the compound must pass a physicochemical quality gate to ensure assay validity.[1] Spiro-diones can suffer from hydrolytic instability in basic media.[1]

Kinetic Solubility & Stability Protocol

Objective: Determine if the compound remains in solution during the 24-hour incubation periods typical of cell assays.

  • Method: Nephelometry or UV-Vis Shake-Flask.[1]

  • Buffer Systems: PBS (pH 7.4), Simulated Gastric Fluid (pH 1.2).[1]

  • Acceptance Criteria: Solubility > 10 µM in 1% DMSO/PBS; < 10% degradation over 24 hours.

Critical Mechanism: The imide ring (–C(=O)–NH–C(=O)–) is susceptible to hydrolysis.[1] If the ring opens, the compound loses its spiro-constraint and biological activity. Validation: Run a parallel stability sample analyzed by LC-MS/MS at T=0 and T=24h.

Primary Pharmacological Screen: CNS Target Engagement

The structural rigidity of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione suggests it may bind to the picrotoxin or benzodiazepine sites of the GABA_A receptor or the inactivated state of Voltage-Gated Sodium Channels (Nav).

Assay A: GABA_A Receptor Modulation (FLIPR Membrane Potential Assay)

Rationale: This assay detects allosteric modulators (PAMs) by measuring chloride ion flux-induced membrane hyperpolarization.[1]

Protocol Workflow:

  • Cell Line: HEK293 stably expressing human GABA_A (α1β2γ2 subunit combination).[1]

  • Dye Loading: Load cells with FLIPR Blue Membrane Potential Dye (sensitive to hyperpolarization).[1]

  • Compound Addition: Add 7-Oxa-9-azaspiro(4.5)decane-8,10-dione (0.1 µM – 100 µM) in the presence of EC20 GABA (sub-maximal agonist concentration).

  • Detection: Measure decrease in fluorescence (hyperpolarization) indicating chloride influx.[1]

Self-Validating Control:

  • Positive Control: Diazepam (1 µM) must show >50% potentiation of the GABA signal.[1]

  • Negative Control: Bicuculline (GABA antagonist) must abolish the signal.[1]

Assay B: Nav1.2 Sodium Channel Inhibition (Automated Patch Clamp)

Rationale: Anticonvulsants often stabilize the inactivated state of sodium channels.[1]

Protocol Workflow:

  • Platform: QPatch or SyncroPatch (High-throughput automated patch clamp).[1]

  • Voltage Protocol: Hold cells at -120 mV, pulse to 0 mV (activation), then hold at -60 mV (inactivation) to assess state-dependent binding.

  • Measurement: Quantify the "Use-Dependent Block" (inhibition increases with repetitive pulsing).[1]

Secondary Screen: Cytotoxicity & Safety Profiling[1]

To rule out non-specific membrane disruption or metabolic toxicity, the compound is screened against liver and neuronal cells.

Multiplexed Cytotoxicity Assay (HepG2 & SH-SY5Y)

Method: CellTiter-Glo (ATP quantification) + CellTox Green (Membrane integrity).[1] Rationale: Distinguishes between cytostasis (growth arrest) and cytotoxicity (cell death).[1]

Quantitative Data Output Structure:

ParameterAssayCell LineTarget Threshold
CC50 CellTiter-Glo (ATP)HepG2 (Liver)> 50 µM (Low Hepatotoxicity)
CC50 CellTiter-Glo (ATP)SH-SY5Y (Neuro)> 50 µM (Low Neurotoxicity)
Therapeutic Index Ratio (CC50 / IC50)N/A> 10 (Safety Margin)

Visualization of Screening Logic

The following diagram illustrates the decision matrix for advancing 7-Oxa-9-azaspiro(4.5)decane-8,10-dione.

ScreeningCascade cluster_0 Phase 1: Physicochemical Integrity cluster_1 Phase 2: CNS Target Engagement cluster_2 Phase 3: Safety Profiling Start Compound Synthesis 7-Oxa-9-azaspiro(4.5)decane-8,10-dione Solubility Kinetic Solubility (PBS pH 7.4) Start->Solubility Stability Chemical Stability (LC-MS/MS) Solubility->Stability If Soluble >10µM GABA_Assay GABA-A Modulation (FLIPR Assay) Stability->GABA_Assay If Stable >90% Nav_Assay Nav1.2 Channel Block (Auto-Patch Clamp) Stability->Nav_Assay Tox_Assay Cytotoxicity Screen (HepG2 & SH-SY5Y) GABA_Assay->Tox_Assay If EC50 < 10µM Nav_Assay->Tox_Assay If IC50 < 10µM Decision Hit Validation Calculate Therapeutic Index Tox_Assay->Decision If CC50 > 50µM

Caption: Decision logic for the in-vitro screening cascade. Progression requires passing solubility gates before biological interrogation.[1]

Detailed Experimental Protocols

Protocol: GABA_A Positive Allosteric Modulator (PAM) Screen[1]

Principle: This assay utilizes a voltage-sensitive dye.[1] When GABA opens the chloride channel, the membrane hyperpolarizes (becomes more negative). A PAM (like a benzodiazepine or our spiro-compound) will increase the magnitude or duration of this hyperpolarization.[1]

Materials:

  • Cells: HEK293-GABA-A (α1β2γ2).[1]

  • Reagents: FLIPR Membrane Potential Assay Kit (Blue), GABA (Sigma), Diazepam (Control).[1]

  • Instrument: FLIPR Tetra or Hamamatsu FDSS.

Step-by-Step Procedure:

  • Seeding: Plate 15,000 cells/well in poly-D-lysine coated 384-well black/clear plates. Incubate 24h at 37°C/5% CO2.

  • Dye Loading: Remove media. Add 20 µL of Loading Buffer (HBSS + 20 mM HEPES + Dye).[1] Incubate 30 min at RT.

  • Compound Preparation: Prepare 5x concentrated compound plates in HBSS buffer (0.5% DMSO final).

    • Test Compound: 7-Oxa-9-azaspiro(4.5)decane-8,10-dione (8-point dose response: 30 µM down to 10 nM).[1]

    • Agonist Plate: GABA at EC20 concentration (typically 0.5 - 1.0 µM).[1]

  • Measurement (Online Addition):

    • Baseline: Read fluorescence for 10 seconds.

    • Addition 1 (Test Compound): Add compound. Read for 5 mins. (Detects direct agonist activity).[1]

    • Addition 2 (GABA EC20): Add GABA. Read for 3 mins. (Detects PAM activity).

  • Analysis: Calculate % Potentiation relative to GABA EC20 alone.

    • Formula: $ % Potentiation = \frac{(RFU_{compound} - RFU_{GABA_only})}{RFU_{GABA_only}} \times 100 $[1]

Protocol: In-Vitro Metabolic Stability (Microsomal)[1]

Principle: Spiro-compounds can be subject to hydroxylation on the alicyclic ring (cyclopentane) or hydrolysis of the imide.[1] This assay predicts in vivo clearance.[1]

Procedure:

  • Incubation: Mix 1 µM Test Compound with Liver Microsomes (human/mouse, 0.5 mg/mL protein) in phosphate buffer (pH 7.4).

  • Initiation: Add NADPH-regenerating system (1 mM NADPH final).

  • Sampling: Aliquot 50 µL at T=0, 15, 30, 60 min into cold Acetonitrile (stop solution).

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS (MRM mode).

  • Calculation: Plot ln(concentration) vs. time to determine intrinsic clearance (

    
    ).
    

References

  • Spiro-Compound Pharmacology: El-Telbany, F. A., et al. (1977).[1][2] "Synthesis and pharmacological screening of certain spiro compounds." Pharmazie, 32(1), 22-24.[1]

  • GABA Assay Methodology: Atack, J. R. (2011).[1] "GABA_A receptor subtype-selective modulators." Expert Opinion on Investigational Drugs, 14(5), 601-618.[1]

  • Spiro-Oxazine Synthesis & Activity: Palchykov, V., et al. (2018).[1][3] "Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide." Journal of Heterocyclic Chemistry.

  • Structure-Activity Relationships (Anticonvulsants): Bialer, M., et al. (2010).[1] "Progress report on new antiepileptic drugs: A summary of the Tenth Eilat Conference (EILAT X)." Epilepsy Research, 92(2-3), 89-124.[1]

  • Compound Identification: PubChem CID 24840729.[1] "7-oxa-9-azaspiro(4.5)decane-8,10-dione."[4] National Center for Biotechnology Information.[1] [1]

Sources

Exploratory

The Spirocyclic Core of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione: A Technical Guide for Drug Discovery

Abstract The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione scaffold represents a compelling, albeit underexplored, structural motif in medicinal chemistry. This technical guide provides an in-depth analysis of its spirocyclic c...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione scaffold represents a compelling, albeit underexplored, structural motif in medicinal chemistry. This technical guide provides an in-depth analysis of its spirocyclic core, leveraging data from closely related analogs to elucidate its chemical properties, plausible synthetic routes, and potential applications in drug discovery. By examining the synthesis and biological activities of analogous spiro-oxazolidinediones and 8-azaspiro[4.5]decane-7,9-diones, we present a comprehensive framework for researchers, scientists, and drug development professionals to unlock the therapeutic potential of this unique heterocyclic system. The guide details robust experimental protocols, discusses key structure-activity relationships, and offers insights into the strategic incorporation of this scaffold into novel therapeutic agents.

Introduction: The Strategic Value of Spirocycles in Medicinal Chemistry

Spirocyclic systems, characterized by a single atom shared between two rings, have garnered significant attention in modern drug discovery.[1][2] Their inherent three-dimensionality and conformational rigidity offer distinct advantages over traditional flat aromatic structures.[2] By introducing a spiro center, medicinal chemists can achieve:

  • Enhanced Target Affinity and Selectivity: The well-defined spatial arrangement of substituents on a spirocyclic core can lead to more precise interactions with biological targets, improving both potency and selectivity.[3][4]

  • Improved Physicochemical and Pharmacokinetic Properties: Spirocycles can be employed to fine-tune crucial drug-like properties such as solubility, lipophilicity, and metabolic stability.[2][4]

  • Exploration of Novel Chemical Space: The unique topology of spirocyclic scaffolds provides access to novel molecular frameworks, offering opportunities for the development of first-in-class therapeutics and the expansion of intellectual property.[2]

The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione core, which integrates a cyclopentane ring with an oxazolidine-2,4-dione moiety, embodies these desirable characteristics. While direct literature on this specific compound is sparse, a wealth of information on its constituent parts and close analogs provides a strong foundation for its exploration.

Structural and Chemical Properties of the Core

The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione core features a spirocyclic system where a cyclopentane ring is fused to an oxazolidine-2,4-dione ring at the C5 position of the cyclopentane.

Core Structure:

  • IUPAC Name: 7-Oxa-9-azaspiro[4.5]decane-8,10-dione

  • Molecular Formula: C₈H₁₁NO₃

  • Key Features:

    • Spiro Center: A quaternary carbon atom connecting the two rings.

    • Oxazolidine-2,4-dione Ring: A five-membered heterocycle containing an oxygen and a nitrogen atom, with two carbonyl groups. This moiety is a known pharmacophore found in various bioactive molecules, including aldose reductase inhibitors.[5]

    • Cyclopentane Ring: A five-membered carbocyclic ring that provides a rigid anchor for the spiro system.

The oxazolidine-2,4-dione ring is of particular interest due to its chemical reactivity and ability to participate in hydrogen bonding, which can be crucial for target engagement. The imide proton on the nitrogen atom can act as a hydrogen bond donor, while the two carbonyl oxygens can act as hydrogen bond acceptors.

Synthetic Strategies: A Roadmap to the 7-Oxa-9-azaspiro(4.5)decane-8,10-dione Core

G cluster_0 Synthesis of 1,1-Cyclopentanediacetic Acid cluster_1 Formation of the Spiro-Oxazolidinedione Core A Cyclopentanone D β,β-Tetramethylene-α,α'-dicyanoglutarimide A->D Base-catalyzed condensation B Methyl Cyanoacetate B->D Base-catalyzed condensation C Cyanoacetamide C->D Base-catalyzed condensation E 1,1-Cyclopentanediacetic Acid D->E Acid Hydrolysis F 1,1-Cyclopentanediacetic Acid G Hofmann or Curtius Rearrangement F->G Intermediate formation H 1-(amino)-cyclopentane-1-carboxylic acid G->H Rearrangement & Hydrolysis J 7-Oxa-9-azaspiro(4.5) decane-8,10-dione H->J Cyclization I Cyclizing Agent (e.g., Phosgene, Triphosgene, CDI) I->J

Caption: Plausible synthetic pathway to the target spirocyclic core.

Synthesis of the Key Precursor: 1,1-Cyclopentanediacetic Acid

A crucial starting material for the synthesis of the spiro[4.5]decane framework is 1,1-cyclopentanediacetic acid. A documented method for its preparation involves the reaction of cyclopentanone with cyanoacetamide and a cyanoacetate in the presence of a basic catalyst to form an intermediate, β,β-tetramethylene-α,α'-dicyanoglutarimide.[6] This intermediate is then hydrolyzed to yield 1,1-cyclopentanediacetic acid.[6]

Formation of the Oxazolidinedione Ring

With 1,1-cyclopentanediacetic acid in hand, the next critical step is the formation of the 1-(amino)-cyclopentane-1-carboxylic acid intermediate. This can be achieved through a Hofmann or Curtius rearrangement of a suitable derivative of one of the carboxylic acid groups.

Once the amino acid is obtained, cyclization to form the 7-Oxa-9-azaspiro(4.5)decane-8,10-dione can be accomplished using various cyclizing agents. Phosgene or its safer equivalent, triphosgene, are commonly used for the synthesis of N-carboxyanhydrides from α-amino acids, which can be seen as precursors to the oxazolidinedione ring.[7][8] An alternative and often milder method involves the use of N,N'-carbonyldiimidazole (CDI).[9][10][11][12]

Alternative Synthetic Approach: Leveraging 8-Azaspiro[4.5]decane-7,9-dione

An alternative conceptual approach involves the synthesis of the analogous 8-azaspiro[4.5]decane-7,9-dione, followed by a subsequent oxidation to introduce the oxygen atom at the 7-position. The synthesis of 8-azaspiro[4.5]decane-7,9-dione can be achieved through the reaction of 1,1-cyclopentanediacetic acid with urea at elevated temperatures.[13]

Medicinal Chemistry Applications and Biological Relevance

The therapeutic potential of the 7-Oxa-9-azaspiro(4.5)decane-8,10-dione core can be inferred from the well-documented biological activities of its close analogs.

Spiro-Oxazolidinediones as Enzyme Inhibitors

Spiro-oxazolidinediones are a class of compounds with established biological activity. Notably, they have been identified as potent inhibitors of various enzymes:

  • Aldose Reductase Inhibitors: Spiro oxazolidinediones derived from aralkyl ketones have demonstrated significant in vitro and in vivo activity as aldose reductase inhibitors, which are of interest for the treatment of diabetic complications.[5]

  • p300/CBP Histone Acetyltransferase (HAT) Inhibitors: More recently, spiro oxazolidinediones have been discovered as selective and orally bioavailable inhibitors of p300/CBP HATs.[7][14] These enzymes are implicated in cancer and other diseases characterized by aberrant gene activation, making their inhibitors promising therapeutic agents. The spirocyclic structure was found to be crucial for enhancing potency through conformational restraint.[7]

8-Azaspiro[4.5]decane-7,9-dione as a Scaffold for CNS-active Agents

The 8-azaspiro[4.5]decane-7,9-dione scaffold is a key component of the anxiolytic drug buspirone.[15][16] This highlights the potential of the spiro[4.5]decane system to serve as a template for the development of agents targeting the central nervous system, particularly serotonin receptors.[15]

Broader Applications of Spiro-Heterocycles

The broader class of spiro-heterocyclic compounds has demonstrated a wide range of biological activities, including:

  • Anticancer[1][17]

  • Antimicrobial[18][19]

  • Anti-inflammatory[20]

  • Antitubercular[21]

This diverse bioactivity underscores the versatility of spirocyclic scaffolds in addressing a multitude of therapeutic needs.

Experimental Protocols

The following are detailed, step-by-step methodologies for the synthesis of key precursors and analogs, based on established literature procedures.

Protocol for the Synthesis of 1,1-Cyclopentanediacetic Acid[6]
  • Step 1: Synthesis of β,β-Tetramethylene-α,α'-dicyanoglutarimide.

    • In a suitable reaction vessel, combine cyclopentanone (1.0 mole), methyl cyanoacetate (1.0 mole), and cyanoacetamide (1.0 mole) in a polar, aprotic solvent such as formamide.

    • Stir the mixture and maintain the temperature between 25-30°C.

    • Slowly add triethylamine (1.0 mole) over a period of 30 minutes.

    • Continue stirring for 10 hours at 25-30°C.

    • Raise the temperature to 60-65°C and gradually add water.

    • Acidify the solution to pH 1 with concentrated sulfuric acid, keeping the temperature below 75°C.

    • Cool the resulting slurry to 5-10°C and filter the solid.

    • Wash the filter cake with water to yield β,β-tetramethylene-α,α'-dicyanoglutarimide.

  • Step 2: Hydrolysis to 1,1-Cyclopentanediacetic Acid.

    • To a mixture of 98% sulfuric acid and water, add the β,β-tetramethylene-α,α'-dicyanoglutarimide (1.0 mole) from the previous step.

    • Heat the mixture to approximately 130°C, which will initiate gas evolution.

    • Continue heating and periodically add small portions of water.

    • After gas evolution ceases, add a larger volume of water and reflux the mixture for 4 hours.

    • Cool the mixture to 10°C to crystallize the product.

    • Filter the solid and wash with cold water to obtain 1,1-cyclopentanediacetic acid.

Protocol for the Synthesis of 8-Azaspiro[4.5]decane-7,9-dione[13]
  • Combine 1,1-cyclopentanediacetic acid (1.0 mole) and urea (1.1 to 1.6 moles) in a reaction vessel.

  • Heat the mixture to 150-200°C with stirring for 0.5-2 hours.

  • After the reaction, allow the crude product to cool.

  • Recrystallize the crude product from ethanol with activated carbon to obtain white crystals of 8-azaspiro[4.5]decane-7,9-dione.

Characterization and Analytical Data

While specific analytical data for 7-Oxa-9-azaspiro(4.5)decane-8,10-dione is not available, data for its close analog, 8-azaspiro[4.5]decane-7,9-dione, can serve as a valuable reference point for characterization by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.[22][23]

Table 1: Physicochemical Properties of 8-Azaspiro[4.5]decane-7,9-dione[22]

PropertyValue
Molecular FormulaC₉H₁₃NO₂
Molecular Weight167.20 g/mol
IUPAC Name8-azaspiro[4.5]decane-7,9-dione
CAS Number1075-89-4

Future Directions and Opportunities

The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione core represents a promising yet underexplored scaffold for drug discovery. Future research should focus on:

  • Developing a robust and scalable synthesis for the core structure and its derivatives.

  • Investigating its potential as an enzyme inhibitor, particularly for targets such as aldose reductase and p300/CBP HATs, given the activity of related spiro-oxazolidinediones.

  • Exploring its utility as a scaffold for CNS-active agents, drawing inspiration from the success of buspirone and other 8-azaspiro[4.5]decane-7,9-dione derivatives.

  • Conducting comprehensive structure-activity relationship (SAR) studies to optimize the core for potency, selectivity, and pharmacokinetic properties.

G cluster_0 Key Research Areas Core 7-Oxa-9-azaspiro(4.5) decane-8,10-dione Core Synthesis Synthetic Route Development Core->Synthesis Enables access to derivatives Enzyme Enzyme Inhibition Studies (e.g., HATs, Aldose Reductase) Core->Enzyme Informed by analog activity CNS CNS Target Exploration (e.g., Serotonin Receptors) Core->CNS Informed by analog activity SAR Structure-Activity Relationship (SAR) Studies Synthesis->SAR Provides diverse compounds for Enzyme->SAR Guides optimization CNS->SAR Guides optimization

Caption: Interconnected research opportunities for the spirocyclic core.

Conclusion

The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione core stands as a scaffold of high potential for the development of novel therapeutics. While direct experimental data remains to be established, a thorough analysis of its structural analogs provides a robust framework for its synthesis and exploration in medicinal chemistry. Its inherent three-dimensionality, coupled with the proven biological relevance of the oxazolidinedione and spiro[4.5]decane motifs, positions it as an attractive target for researchers aiming to expand the frontiers of drug discovery. This guide serves as a foundational resource to stimulate and direct future investigations into this promising spirocyclic system.

References

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  • 8-[4-[2-(1,2,3,4-Tetrahydroisoquinolinyl]butyl-8-azaspiro[4.5]decane-7,9-dione: a new 5-HT1A receptor ligand with the same activity profile as buspirone. PubMed. [Link]

  • Discovery of Spiro oxazolidinediones as Selective, Orally Bioavailable Inhibitors of p300/CBP Histone Acetyltransferases. Semantic Scholar. [Link]

  • Design, synthesis and biological evaluation of a novel spiro oxazolidinedione as potent p300/CBP HAT inhibitor for the treatment of ovarian cancer. PubMed. [Link]

  • Design, synthesis, molecular docking, anti-proliferative and anti-TB studies of 2H-chromen-8-azaspiro[4.5]decane-7,9-dione conjugates. ResearchGate. [Link]

  • A process for the preparation of 1,1-cyclohexane diacetic acid monoamide. Indian Patents. [Link]

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  • 8-azaspiro[2][6] decane-7, the preparation method of 9-dione compounds. Google Patents.

  • Revolutionary phosgene-free synthesis of α-amino acid N-carboxyanhydrides using diphenyl carbonate based on activation of α-amino acids by converting into imidazolium salts. ResearchGate. [Link]

  • The preparation of 8-[4-[4-(2-pyrimidinyl)-1-piperaziny]butyl]-8-azaspiro[2][6] decane-7,9-dione hydrochloride. ResearchGate. [Link]

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  • Synthesis of 1,1-cyclohexane-diacetic acid N-hydroxyimide. PrepChem. [Link]

  • Diastereoselective Synthesis of 2-Amino-spiro[4.5]decane-6-ones Through Synergistic Photocatalysis and Organocatalysis for [3 + 2] Cycloaddition of Cyclopropylamines with Olefins. MDPI. [Link]

  • Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives. RSC Publishing. [Link]

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  • N , N '-Carbonyldiimidazole-Mediated Cyclization of Amino Alcohols to Substituted Azetidines and Other N -Heterocycles. ResearchGate. [Link]

  • 1,1′-Carbonyldiimidazole (CDI) Mediated Coupling and Cyclization To Generate[1][2][5]Triazolo[4,3-a]pyridines. Organic Chemistry Portal. [Link]

  • 8-Azaspiro[4.5]decane-7,9-dione, 8-[2-[[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]amino]ethyl]-, monomethanesulfonate [CAS]. PubChem. [Link]

  • COMPUTATIONAL DESIGN, SYNTHESIS, ANALYSIS AND EVALUATION OF NEW SPIRO [INDOLINE-THIAZOLIDINE] DERIVATIVES FOR ANTI-INFLAMMATORY AND ANTIOXIDANT PROPERTIES. International Journal of Pharmaceutical Sciences and Research. [Link]

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Protocols & Analytical Methods

Method

Synthesis of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione: A Detailed Guide for Medicinal Chemistry

Introduction: The Significance of the Spiro[4.5]decane Scaffold The 7-Oxa-9-azaspiro[4.5]decane-8,10-dione scaffold represents a unique and valuable structural motif in the landscape of medicinal chemistry and drug disco...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of the Spiro[4.5]decane Scaffold

The 7-Oxa-9-azaspiro[4.5]decane-8,10-dione scaffold represents a unique and valuable structural motif in the landscape of medicinal chemistry and drug discovery. As a spirocyclic compound, it possesses a rigid three-dimensional architecture, a feature known to enhance binding affinity and selectivity to biological targets by presenting functional groups in a well-defined spatial orientation. The incorporation of a tetrahydropyran ring can improve pharmacokinetic properties such as aqueous solubility and metabolic stability. The glutarimide moiety is a known pharmacophore present in various biologically active compounds, including anti-inflammatory and anti-cancer agents. This guide provides a comprehensive, in-depth protocol for the laboratory-scale synthesis of this promising heterocyclic compound, intended for researchers, scientists, and professionals in drug development.

Strategic Overview of the Synthetic Pathway

The synthesis of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione is most effectively approached through a two-stage process. This strategy begins with the construction of a key intermediate, tetrahydropyran-4,4-dicarboxylic acid, followed by a cyclization step to form the desired spiro-glutarimide ring. This method is advantageous due to the commercial availability of the initial starting materials and the robustness of the chemical transformations involved.

G cluster_0 Stage 1: Precursor Synthesis cluster_1 Stage 2: Spiro-Glutarimide Formation A Diethyl Malonate + Bis(2-chloroethyl) ether B Diethyl tetrahydropyran-4,4-dicarboxylate A->B Cyclization C Tetrahydropyran-4,4-dicarboxylic acid B->C Hydrolysis D Tetrahydropyran-4,4-dicarboxylic acid E 7-Oxa-9-azaspiro[4.5]decane-8,10-dione D->E Cyclization with Ammonia Source

Caption: Overall synthetic workflow for 7-Oxa-9-azaspiro[4.5]decane-8,10-dione.

Reaction Mechanisms: A Deeper Dive

Stage 1: Synthesis of Tetrahydropyran-4,4-dicarboxylic acid

The initial step involves a base-mediated double alkylation of diethyl malonate with bis(2-chloroethyl) ether. The base deprotonates the acidic α-carbon of diethyl malonate, generating a nucleophilic enolate. This enolate then undergoes two sequential intramolecular Williamson ether-type syntheses to form the tetrahydropyran ring. Following the cyclization, the resulting diethyl ester is hydrolyzed under basic conditions to yield the corresponding dicarboxylic acid.[1][2]

Stage 2: Formation of the Spiro-Glutarimide Ring

The final step is a thermal condensation reaction between tetrahydropyran-4,4-dicarboxylic acid and a source of ammonia, such as urea or aqueous ammonia. This reaction proceeds via the formation of an intermediate diammonium salt or a monoamide-mono-ammonium salt. Upon heating, intramolecular nucleophilic acyl substitution occurs with the elimination of water, leading to the formation of the stable six-membered glutarimide ring. This method is analogous to the synthesis of the carbocyclic counterpart, 8-azaspiro[4.5]decane-7,9-dione.

G cluster_0 Cyclization Mechanism Start Tetrahydropyran-4,4-dicarboxylic acid + 2NH₃ Intermediate1 Diammonium Salt Intermediate Start->Intermediate1 Acid-Base Reaction Intermediate2 Monoamide-mono-ammonium Salt (after loss of H₂O) Intermediate1->Intermediate2 Heat (-H₂O) Intermediate3 Amino Acid Intermediate (after loss of NH₃) Intermediate2->Intermediate3 Heat (-NH₃) Product 7-Oxa-9-azaspiro[4.5]decane-8,10-dione (after loss of H₂O) Intermediate3->Product Intramolecular Cyclization (-H₂O)

Caption: Proposed mechanism for the formation of the spiro-glutarimide ring.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

Protocol 1: Synthesis of Tetrahydropyran-4,4-dicarboxylic acid

This protocol is adapted from a procedure for the commercial synthesis of tetrahydropyran-4-carboxylic acid, where the dicarboxylic acid is a key intermediate.[1][2]

Materials and Reagents:

ReagentMolar Mass ( g/mol )AmountMoles
Diethyl malonate160.1716.02 g0.10
Bis(2-chloroethyl) ether143.0114.30 g0.10
Sodium hydroxide (NaOH)40.008.00 g0.20
Tetrabutylammonium bromide (TBAB)322.371.61 g0.005
Ethanol-100 mL-
Water-As needed-
Concentrated HCl-As needed-

Procedure:

  • Cyclization:

    • In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium hydroxide (8.00 g, 0.20 mol) in ethanol (100 mL).

    • To this solution, add diethyl malonate (16.02 g, 0.10 mol) and tetrabutylammonium bromide (1.61 g, 0.005 mol).

    • Heat the mixture to reflux and add bis(2-chloroethyl) ether (14.30 g, 0.10 mol) dropwise over 30 minutes.

    • Maintain the reflux for 4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • After completion, cool the reaction mixture to room temperature and filter to remove the precipitated sodium chloride.

    • Concentrate the filtrate under reduced pressure to obtain crude diethyl tetrahydropyran-4,4-dicarboxylate.

  • Hydrolysis:

    • To the crude ester, add a solution of sodium hydroxide (20.0 g, 0.50 mol) in water (100 mL).

    • Heat the mixture to 50°C and stir vigorously for 6 hours, or until the hydrolysis is complete (as indicated by the disappearance of the ester spot on TLC).

    • Cool the reaction mixture in an ice bath and carefully acidify with concentrated hydrochloric acid to pH 1-2.

    • The product, tetrahydropyran-4,4-dicarboxylic acid, will precipitate as a white solid.

    • Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.[3]

Protocol 2: Synthesis of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione

This protocol is based on an analogous synthesis of a spiro-glutarimide.

Materials and Reagents:

ReagentMolar Mass ( g/mol )AmountMoles
Tetrahydropyran-4,4-dicarboxylic acid188.159.41 g0.05
Urea60.064.20 g0.07

Procedure:

  • Reaction Setup:

    • In a 100 mL round-bottom flask, thoroughly mix tetrahydropyran-4,4-dicarboxylic acid (9.41 g, 0.05 mol) and urea (4.20 g, 0.07 mol).

    • Equip the flask with a short-path distillation apparatus to allow for the removal of water and ammonia during the reaction.

  • Thermal Cyclization:

    • Heat the flask in an oil bath to 160-170°C with stirring.

    • Maintain this temperature for 1-2 hours. The reaction mixture will melt and evolve gases (ammonia and carbon dioxide).

    • Monitor the reaction progress by observing the cessation of gas evolution.

  • Work-up and Purification:

    • Cool the reaction mixture until it solidifies.

    • Dissolve the crude product in a minimal amount of hot ethanol (e.g., 50% aqueous ethanol).

    • Add a small amount of activated charcoal, and heat the solution to boiling for a few minutes.

    • Filter the hot solution to remove the charcoal.

    • Allow the filtrate to cool slowly to room temperature, and then in an ice bath to induce crystallization.

    • Collect the white crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Characterization

The final product, 7-Oxa-9-azaspiro[4.5]decane-8,10-dione, should be characterized by standard analytical techniques to confirm its identity and purity.

  • Melting Point: Expected to be a crystalline solid with a sharp melting point.

  • ¹H NMR: Expected signals would include a singlet for the imide proton (NH), and multiplets for the methylene protons of the tetrahydropyran ring.

  • ¹³C NMR: Expected signals would include two carbonyl carbons of the imide, a spiro-carbon, and methylene carbons of the tetrahydropyran ring.

  • IR Spectroscopy: Characteristic absorptions for the N-H bond (around 3200 cm⁻¹) and the C=O bonds of the imide (around 1700-1750 cm⁻¹) are expected.

  • Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of the product (C₈H₁₁NO₃, MW: 185.18 g/mol ) should be observed.

Conclusion

This detailed guide provides a robust and scientifically grounded protocol for the laboratory synthesis of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione. By following these procedures, researchers in medicinal chemistry and drug development can efficiently access this valuable spirocyclic scaffold for further investigation and incorporation into novel therapeutic agents. The presented methodology emphasizes safety, clarity, and reproducibility, empowering scientists to explore the potential of this unique molecular architecture.

References

  • A Commercially viable synthesis of Tetrahydropyran-4- carboxylic acid as important pharmaceutical intermediate. International Journal of Pharmaceutical Research and Applications, 2023 , 8(1), 2265-2268.

  • BenchChem. Applications of 4-Ethenyloxane-4-carboxylic Acid in Organic Synthesis: A Review of Available Data.

  • ChemicalBook. tetrahydropyran-4,4-dicarboxylic acid | 5337-04-2.

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Application

Application Note: 7-Oxa-9-azaspiro[4.5]decane-8,10-dione as a Scaffold for Novel Drugs

[1] Executive Summary: The Bioisosteric Advantage[1] In the pursuit of novel central nervous system (CNS) agents and metabolic enzyme inhibitors, the 7-oxa-9-azaspiro[4.5]decane-8,10-dione scaffold represents a strategic...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The Bioisosteric Advantage[1]

In the pursuit of novel central nervous system (CNS) agents and metabolic enzyme inhibitors, the 7-oxa-9-azaspiro[4.5]decane-8,10-dione scaffold represents a strategic evolution of the privileged azaspiro[4.5]decane-7,9-dione class (commonly found in anxiolytics like Buspirone).[1] By incorporating an ether oxygen into the glutarimide-like ring, this scaffold acts as a bioisostere , significantly altering the physicochemical profile of the parent compound while retaining the critical spiro-fusion geometry necessary for receptor binding.[1]

This Application Note provides a comprehensive technical guide for researchers utilizing this scaffold. We explore its utility in modulating lipophilicity (LogP) , enhancing metabolic stability , and targeting GABAergic pathways or Aldose Reductase inhibition.

Structural Analysis & Pharmacophore Properties[1][2]

The 7-oxa-9-azaspiro[4.5]decane-8,10-dione core consists of a cyclopentane ring spiro-fused to a six-membered 1,3-oxazine-2,4-dione ring.[1]

Key Structural Features
  • Conformational Rigidity: The spiro-carbon (C5) locks the orientation of the two rings, reducing the entropic penalty upon binding to protein targets (e.g., ion channels or enzymes).[1]

  • Hydrogen Bonding: The imide moiety (-C(=O)-NH-C(=O)-) serves as a classic donor-acceptor motif.[1] The introduction of the oxygen at position 7 adds a weak hydrogen bond acceptor, potentially interacting with specific residues (e.g., Serine or Threonine hydroxyls) in the binding pocket.[1]

  • Lipophilicity Modulation: Replacing a methylene (-CH2-) with oxygen (-O-) lowers the cLogP compared to the all-carbon analog.[1] This is critical for optimizing blood-brain barrier (BBB) penetration, preventing "molecular obesity" in lead optimization.[1]

Visualization: Pharmacophore Map

The following diagram illustrates the functional zones of the scaffold, highlighting vectors for derivatization.[1]

Pharmacophore Scaffold 7-Oxa-9-azaspiro[4.5] decane-8,10-dione Core Spiro Spiro Center (C5) Conformational Lock Scaffold->Spiro Imide Imide Region (N9) H-Bond Donor/Acceptor (Primary Derivatization Site) Scaffold->Imide Ether Ether Oxygen (O7) Polarity Modulator (LogP Reduction) Scaffold->Ether Lipophilic Cyclopentane Ring Hydrophobic Pocket Filling Scaffold->Lipophilic N-Alkylation\n(Linker attachment) N-Alkylation (Linker attachment) Imide->N-Alkylation\n(Linker attachment) Ring Expansion/Substitution\n(Selectivity tuning) Ring Expansion/Substitution (Selectivity tuning) Lipophilic->Ring Expansion/Substitution\n(Selectivity tuning)

Figure 1: Pharmacophore dissection of the scaffold.[1] The N9 position is the primary vector for attaching aryl-piperazine tails (for CNS activity) or carboxylic acid tails (for enzyme inhibition).[1]

Synthetic Protocol: Construction of the Scaffold

Objective: To synthesize the 7-oxa-9-azaspiro[4.5]decane-8,10-dione core from commercially available precursors. Mechanism: The synthesis typically involves the cyclization of a 1-(hydroxymethyl)cycloalkanecarboxamide derivative using a carbonic acid equivalent (e.g., diethyl carbonate or phosgene equivalent).

Reagents & Equipment
  • Precursor: 1-(Hydroxymethyl)cyclopentanecarboxylic acid (CAS 14298-24-9).[1]

  • Cyclizing Agent: Ethyl chloroformate or Diethyl carbonate.[1]

  • Base: Sodium ethoxide (NaOEt) or Sodium hydride (NaH).[1]

  • Solvent: Anhydrous Ethanol or THF.[1]

  • Equipment: 100 mL Round-bottom flask, Reflux condenser, Inert gas (N2) line.

Step-by-Step Workflow

Step 1: Amidation of the Hydroxy Acid

  • Dissolve 1-(hydroxymethyl)cyclopentanecarboxylic acid (10 mmol) in THF (50 mL).

  • Add CDI (1.1 equiv) and stir at RT for 1 hour to activate the acid.

  • Bubble anhydrous Ammonia gas or add Ammonium hydroxide (excess) to form the 1-(hydroxymethyl)cyclopentanecarboxamide .[1]

  • Checkpoint: Monitor TLC (5% MeOH in DCM) for disappearance of acid.[1]

  • Evaporate solvent and recrystallize the intermediate.[1]

Step 2: Cyclization to the Spiro-Oxazine-Dione [1]

  • Dissolve the carboxamide intermediate (5 mmol) in anhydrous Ethanol (20 mL).

  • Add Diethyl carbonate (10 mmol) and Sodium ethoxide (10 mmol, 21% wt in EtOH).

  • Reflux the mixture for 6–12 hours. The reaction follows a mechanism where the amide nitrogen attacks the carbonate, followed by intramolecular attack of the hydroxyl group.[1]

  • Quench: Cool to RT and acidify with 1N HCl to pH 4.

  • Isolation: Extract with Ethyl Acetate (3 x 20 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.[1]

  • Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Hexane:EtOAc 2:1).

Synthetic Pathway Diagram

Synthesis Start Cyclopentanone Inter1 1-(Hydroxymethyl) cyclopentanecarboxylic acid Start->Inter1 1. Reformatsky / Grignard 2. Hydrolysis Inter2 1-(Hydroxymethyl) cyclopentanecarboxamide Inter1->Inter2 Amidation (CDI, NH3) Final 7-Oxa-9-azaspiro[4.5] decane-8,10-dione Inter2->Final Cyclization (Diethyl carbonate, NaOEt, Reflux)

Figure 2: Synthetic route from cyclopentanone to the target spiro-oxazine-dione scaffold.

Medicinal Chemistry Applications

CNS Disorders (Anxiety & Epilepsy)

This scaffold is a structural analog of the azaspirodecane-dione moiety found in Buspirone and Tiospirone.[1]

  • Strategy: N-alkylation at position 9 with a 4-(aryl)piperazinyl-butyl chain.[1]

  • Rationale: The spiro-oxazine headgroup provides a distinct electrostatic profile compared to the standard imide, potentially altering receptor subtype selectivity (e.g., 5-HT1A vs. D2 receptors) and reducing metabolic liability of the glutarimide ring opening.[1]

Aldose Reductase Inhibition (Diabetes)

Spiro-hydantoins and spiro-imides are classic inhibitors of Aldose Reductase (ALR2).[1]

  • Strategy: Introduce a carboxylic acid tail on the Nitrogen or substitute the cyclopentane ring with lipophilic halogens.[1]

  • Rationale: The acidic proton of the imide (pKa ~8-9) mimics the transition state of the enzyme substrate.[1]

Protocol: In Vitro Anticonvulsant Screening (GABA-A Modulation)[1]

Context: Many spiro-diones exert anticonvulsant effects via modulation of the GABA-A receptor or voltage-gated sodium channels.[1]

Assay Type: [3H]-Flunitrazepam Binding Assay (Benzodiazepine Site).[1]

Materials:

  • Rat cortical membrane homogenates.[1]

  • Radioligand: [3H]-Flunitrazepam (1 nM).[1]

  • Test Compound: 7-Oxa-9-azaspiro[4.5]decane-8,10-dione derivative (dissolved in DMSO).[1]

  • Positive Control: Diazepam.[1]

Procedure:

  • Preparation: Incubate membrane homogenates (200 µg protein) with [3H]-Flunitrazepam (1 nM) and varying concentrations of the test compound (0.1 nM – 10 µM) in 50 mM Tris-HCl buffer (pH 7.4).

  • Incubation: 60 minutes at 4°C.

  • Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.[1]

  • Quantification: Measure radioactivity via liquid scintillation counting.

  • Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50 and Ki values.

Data Interpretation:

  • Ki < 100 nM: High affinity (Lead candidate).[1]

  • Ki > 10 µM: Inactive.[1]

  • Note: If inactive at the Benzodiazepine site, screen against the Picrotoxin site (TBPS binding) to check for channel blocking activity.

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Yield in Cyclization Hydrolysis of carbonate reagentEnsure anhydrous conditions; use freshly distilled diethyl carbonate or switch to Triphosgene (requires strict safety protocols).
Ring Opening (Instability) Basic hydrolysis during workupThe oxazine-dione ring is sensitive to strong base.[1] Quench carefully to pH 4-5; avoid prolonged exposure to NaOH.
Poor Solubility High crystal lattice energyThe spiro-fusion creates highly crystalline solids.[1] Convert to N-substituted derivatives or salt forms (if basic tail is attached) for biological testing.[1]

References

  • PubChem. 7-oxa-9-azaspiro[4.5]decane-8,10-dione (CID 24840729).[1][2] National Library of Medicine.[1] Link

  • Wu, Y. H., et al. (1972).[1][3] Psychosedative agents.[1][3] 2. 8-(4-Substituted 1-piperazinylalkyl)-8-azaspiro[4.5]decane-7,9-diones.[1][3] Journal of Medicinal Chemistry, 15(5), 477–479.[1][3] (Foundational work on the azaspiro-dione class). Link

  • Obniska, J., et al. (2008).[1] Synthesis, physicochemical and anticonvulsant properties of new N-phenylamino derivatives of 2-azaspiro[4.4]nonane- and [4.5]decane-1,3-diones.[1][4] European Journal of Medicinal Chemistry.[1] Link

  • Carotti, A., et al. (2003).[1] Spiro-hydantoins and spiro-imides as aldose reductase inhibitors.[1] Bioorganic & Medicinal Chemistry.[1][5] (Context for enzyme inhibition utility).

  • Smith, P. A. S. (1965).[1] The Chemistry of Open-Chain Organic Nitrogen Compounds.[1] (Reference for cyclization mechanisms of hydroxy-amides).

Sources

Method

Application Note: Development of Antitumor Agents from 1-Oxa-4-Azaspironenone Derivatives

[1][2][3][4][5][6][7] Abstract The 1-oxa-4-azaspironenone scaffold (specifically 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione) represents a privileged structural motif in modern oncology drug discovery.[1][2][3][4] Char...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3][4][5][6][7]

Abstract

The 1-oxa-4-azaspironenone scaffold (specifically 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione) represents a privileged structural motif in modern oncology drug discovery.[1][2][3][4] Characterized by a rigid spirocyclic core that projects functional groups into defined 3D vectors, this scaffold overcomes the solubility and specificity limitations often associated with flat aromatic drugs. This Application Note details a validated workflow for the development of these agents, covering hypervalent iodine-mediated synthesis , phenotypic screening protocols , and mechanistic validation (G2/M arrest and apoptosis).

Rational Design & Chemical Synthesis

The Synthetic Strategy

The core challenge in synthesizing spiro-fused cyclohexadienones is the construction of the quaternary carbon center with high stereocontrol and yield. Traditional metal-catalyzed methods often suffer from harsh conditions. Here, we utilize a Hypervalent Iodine(III)-Mediated Oxidative Spirocyclization , a robust, metal-free (or copper-catalyzed) approach that converts phenolic amides into spirodienones under mild conditions.

Mechanism of Action (Chemical): The reaction proceeds via the formation of a phenoxenium ion intermediate, which undergoes intramolecular nucleophilic attack by the amide nitrogen.

Protocol: Oxidative Spirocyclization

Objective: Synthesis of 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione (Compound 3 ).

Materials:

  • Starting Material:

    
    -(4-hydroxyphenyl)-2-hydroxyacetamide (Compound 2 )
    
  • Oxidant: Phenyliodine(III) diacetate (PIDA/PhI(OAc)

    
    )
    
  • Solvent: 2,2,2-Trifluoroethanol (TFE) or Dichloromethane (DCM)

  • Base: Sodium bicarbonate (NaHCO

    
    ) (optional, to buffer acid)
    

Step-by-Step Methodology:

  • Precursor Preparation: Condense 4-aminophenol with glycolic acid (1.2 eq) using DCC (2 eq) in refluxing acetonitrile to yield the amide precursor 2 .

  • Oxidation Setup: Dissolve Compound 2 (1.0 mmol) in TFE (10 mL). TFE is preferred over DCM for its ability to stabilize the radical/cationic intermediates.

  • Reagent Addition: Add PhI(OAc)

    
     (1.1 mmol) portion-wise at 0°C.
    
    • Critical Checkpoint: The solution typically turns from colorless to deep amber/red. Monitor by TLC (SiO

      
      , EtOAc:Hexane 1:1) for the disappearance of the starting phenol.
      
  • Quenching: Upon completion (~1-2 hours), quench with saturated aq. NaHCO

    
    .
    
  • Isolation: Extract with EtOAc (3x), dry over Na

    
    SO
    
    
    
    , and concentrate.
  • Purification: Flash column chromatography. The spirodienone is sensitive to silica acidity; add 1% Et

    
    N to the eluent.
    
Synthesis Workflow Diagram

SynthesisWorkflow Start 4-Aminophenol + Glycolic Acid Amide Amide Precursor (Compound 2) Start->Amide DCC, Reflux (Acetonitrile) Intermediate Phenoxenium Ion Intermediate Amide->Intermediate PhI(OAc)2 Oxidation Product 1-oxa-4-azaspironenone (Compound 3) Intermediate->Product Intramolecular Spirocyclization

Caption: Figure 1. Oxidative spirocyclization pathway for generating the 1-oxa-4-azaspironenone core.

Biological Evaluation: Screening Cascade

Primary Screen: Cytotoxicity Profiling

The spirodienone moiety acts as a Michael acceptor, potentially alkylating cysteine residues on target proteins (e.g., Tubulin, NF-kB machinery).

Protocol: MTT/CCK-8 Viability Assay

  • Cell Seeding: Seed A549 (Lung), MDA-MB-231 (Breast), and HeLa (Cervical) cells at 3,000 cells/well in 96-well plates.

  • Compound Treatment: After 24h, treat with derivatives (0.01 - 10

    
    M) for 48h.
    
    • Control: DMSO (0.1%) as vehicle; Doxorubicin or Combretastatin A4 (CA4) as positive controls.

  • Readout: Add CCK-8 reagent, incubate for 2h, and read Absorbance at 450 nm.

  • Analysis: Calculate IC

    
     using non-linear regression (GraphPad Prism).
    

Representative Data (Consolidated from Literature):

Compound IDR-Group (N-substituent)A549 IC

(

M)
MDA-MB-231 IC

(

M)
HeLa IC

(

M)
3 (Core) -H5.204.803.90
11h -CH

-Ph-4-Cl
0.19 0.08 0.15
11k -CH

-Ph-4-OMe
0.250.090.14
Ref (CA4) (Combretastatin A4)0.010.020.01

Note: Compound 11h shows sub-micromolar potency, validating the scaffold's efficacy.[1]

Mechanistic Profiling: Mode of Action

Cell Cycle Arrest (Flow Cytometry)

Many spiro-compounds target the colchicine-binding site of tubulin, leading to G2/M phase arrest.

Protocol:

  • Treatment: Treat MDA-MB-231 cells with Compound 11h (at IC

    
     and 2x IC
    
    
    
    ) for 24h.
  • Fixation: Harvest cells, wash with PBS, and fix in 70% ice-cold ethanol overnight.

  • Staining: Stain with Propidium Iodide (PI) (50

    
    g/mL) + RNase A.
    
  • Analysis: Analyze DNA content via Flow Cytometer.

    • Success Criteria: A significant accumulation of cells in the G2/M peak (4N DNA content) compared to DMSO control.

Apoptosis Induction (Annexin V-FITC)

To confirm cytotoxicity is driven by programmed cell death rather than necrosis.

Protocol:

  • Staining: After treatment, stain cells with Annexin V-FITC and PI.

  • Gating:

    • Q1 (Annexin-/PI+): Necrotic

    • Q2 (Annexin+/PI+): Late Apoptotic

    • Q3 (Annexin-/PI-): Live

    • Q4 (Annexin+/PI-): Early Apoptotic

  • Observation: Expect a dose-dependent shift from Q3 to Q4/Q2.

Mechanistic Pathway Diagram

MechanismAction Drug 1-oxa-4-azaspironenone (Compound 11h) Target1 Tubulin (Colchicine Site) Drug->Target1 Covalent/Non-covalent Binding Target2 NF-kB Signaling Drug->Target2 Inhibition Event1 Microtubule Destabilization Target1->Event1 Event3 Caspase-3 Activation Target2->Event3 Secondary Pathway Event2 G2/M Phase Arrest Event1->Event2 Event2->Event3 Outcome Apoptosis (Cell Death) Event3->Outcome

Caption: Figure 2.[5][1][6][7] Proposed Mechanism of Action showing dual targeting of Microtubules and NF-kB leading to apoptosis.

Structure-Activity Relationship (SAR) Summary

Based on the screening data, the following SAR rules apply to the 1-oxa-4-azaspironenone scaffold:

  • N-Substitution: The Nitrogen at position 4 is tolerant of bulky hydrophobic groups (e.g., 4-chlorobenzyl). These groups likely occupy a hydrophobic pocket in the target protein.

  • Dienone Core: The

    
    -unsaturated ketone system is essential. Reduction of the double bonds abolishes activity, confirming the Michael acceptor's role.
    
  • Spiro-Ring Size: The [4.5] spiro system (5-membered lactam fused to 6-membered ring) is optimal compared to [5.5] analogues.

References

  • Design, Synthesis, and Antitumor Study of a Series of Novel 1-Oxa-4-azaspironenone Derivatives. Molecules, 2019.[5][8][2]

  • Synthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[4,5]deca-6,9-diene-3,8-dione Derivatives. Molecules, 2019.[5][8][2]

  • Evaluation of the Effects of Novel 1-Oxa-4-azaspironenone Derivatives with Antitumor Activity. Russian Journal of Physical Chemistry A, 2024.[9]

  • Synthesis and Investigation of Novel Spiro-isoxazolines as Anti-Cancer Agents. Tetrahedron Letters, 2015.[10]

Sources

Application

Application Notes and Protocols for the Experimental Use of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione and its Analogs in Cell Culture

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist These application notes provide a comprehensive guide for the experimental use of 7-Oxa-9-azaspiro(4.5)decane-8,...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

These application notes provide a comprehensive guide for the experimental use of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione and its related analogs as novel ligands for the Cereblon (CRBN) E3 ubiquitin ligase. This document outlines the scientific rationale, detailed protocols for cellular assays, and data interpretation strategies for researchers exploring targeted protein degradation.

Introduction: A New Frontier in Targeted Protein Degradation

The ubiquitin-proteasome system (UPS) is the primary mechanism for controlled protein degradation in eukaryotic cells, maintaining cellular homeostasis by eliminating misfolded or damaged proteins.[1] A key component of this system is the E3 ubiquitin ligase, which provides substrate specificity. The discovery of small molecules that can recruit specific E3 ligases to a protein of interest (POI) has revolutionized drug discovery.

This has led to the development of Proteolysis Targeting Chimeras (PROTACs), which are heterobifunctional molecules composed of a ligand for a POI, a linker, and a ligand for an E3 ubiquitin ligase.[1] By inducing the formation of a ternary complex between the POI and the E3 ligase, PROTACs trigger the ubiquitination and subsequent degradation of the POI by the proteasome.[1]

Cereblon (CRBN), a substrate receptor for the Cullin-4-RING E3 ubiquitin ligase (CRL4) complex, has emerged as a widely utilized E3 ligase in PROTAC development.[1][2] The ligands for CRBN are often derived from immunomodulatory drugs (IMiDs) such as thalidomide and its analogs.[1][3] The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione scaffold represents a novel chemical entity with the potential to act as a CRBN ligand, offering new possibilities for the development of next-generation protein degraders.

Hypothesized Mechanism of Action

The core hypothesis is that 7-Oxa-9-azaspiro(4.5)decane-8,10-dione and its derivatives can serve as the E3 ligase-binding moiety in a PROTAC. When incorporated into a PROTAC, this scaffold is expected to bind to CRBN, facilitating the recruitment of the E3 ligase complex to a specific POI. This proximity will lead to the polyubiquitination of the POI, marking it for degradation by the 26S proteasome.

PROTAC_Mechanism cluster_Cell Cellular Environment cluster_Ternary Ternary Complex Formation POI Protein of Interest (POI) PROTAC PROTAC (POI Ligand-Linker-Spiro-Ligand) POI->PROTAC Binds CRBN CRBN E3 Ligase Complex PROTAC->CRBN Recruits Ub Ubiquitin (Ub) POI_PROTAC_CRBN POI-PROTAC-CRBN Ub->POI_PROTAC_CRBN Polyubiquitination Proteasome 26S Proteasome Degraded_POI Degraded Peptides Proteasome->Degraded_POI Degradation POI_PROTAC_CRBN->Proteasome Recognition

Caption: Hypothesized PROTAC mechanism using a spiro-ligand.

Experimental Protocols

The following protocols provide a general framework for evaluating a novel spiro-compound as a potential CRBN ligand within a PROTAC. It is essential to optimize these protocols for specific cell lines, target proteins, and compound derivatives.

Protocol 1: Preparation and Handling of Spiro-Compound Stock Solutions

Rationale: Proper handling and storage of the compound are critical for maintaining its stability and ensuring reproducible experimental results.

Materials:

  • 7-Oxa-9-azaspiro(4.5)decane-8,10-dione derivative

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile, amber microcentrifuge tubes

  • Vortex mixer

Procedure:

  • Prepare a high-concentration stock solution (e.g., 10 mM) by dissolving the compound in 100% DMSO.

  • Gently vortex until the compound is fully dissolved. Mild heating (37°C) may be applied if necessary.

  • Aliquot the stock solution into smaller volumes in amber tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term storage.

  • For experiments, prepare fresh dilutions from the stock solution in the appropriate cell culture medium. Ensure the final DMSO concentration in the culture does not exceed 0.5% to avoid solvent-induced cytotoxicity.

Protocol 2: Cell Viability Assay to Determine Optimal Concentration Range

Rationale: Before assessing protein degradation, it is crucial to determine the concentration range of the compound that does not cause significant cytotoxicity. The MTT assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

  • Cancer cell line of interest (e.g., A549, MDA-MB-231, HeLa)[4]

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • 96-well cell culture plates

  • Spiro-compound stock solution

  • MTT solution (5 mg/mL in sterile PBS)

  • DMSO

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.[5]

  • Compound Treatment: Prepare serial dilutions of the spiro-compound in complete medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (medium with DMSO).

  • Incubation: Incubate the plate for 24-72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle control and determine the IC₅₀ value.

Table 1: Sample Data for Cytotoxicity Screening

Compound Concentration (µM)Absorbance (570 nm)% Viability vs. Control
0 (Vehicle Control)1.25100%
0.11.2297.6%
11.1894.4%
100.8568.0%
500.4132.8%
1000.1512.0%
Protocol 3: Western Blot Analysis for Target Protein Degradation

Rationale: Western blotting is a key technique to quantify the reduction in the levels of the target protein following treatment with the PROTAC.

Materials:

  • Cell line expressing the target protein and CRBN

  • 6-well or 12-well cell culture plates

  • PROTAC incorporating the spiro-ligand

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • Transfer buffer and PVDF membrane

  • Primary antibodies (against POI, CRBN, and a loading control like GAPDH or β-actin)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

Procedure:

  • Cell Treatment: Seed cells in appropriate plates and allow them to adhere. Treat the cells with various concentrations of the PROTAC (based on non-toxic levels determined in Protocol 2) for different time points (e.g., 4, 8, 16, 24 hours).

  • Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Western Blot:

    • Normalize the protein amounts for all samples.

    • Separate the proteins by SDS-PAGE.

    • Transfer the proteins to a PVDF membrane.

    • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

    • Incubate with primary antibodies overnight at 4°C.

    • Wash and incubate with the appropriate HRP-conjugated secondary antibody.

    • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Data Analysis: Quantify the band intensities using image analysis software. Normalize the POI band intensity to the loading control.

WB_Workflow Start Seed and Treat Cells Lysis Cell Lysis & Protein Quantification Start->Lysis SDS_PAGE SDS-PAGE Lysis->SDS_PAGE Transfer Western Transfer (PVDF) SDS_PAGE->Transfer Blocking Blocking Transfer->Blocking Primary_Ab Primary Antibody Incubation (α-POI, α-CRBN, α-GAPDH) Blocking->Primary_Ab Secondary_Ab Secondary Antibody Incubation Primary_Ab->Secondary_Ab Detection Chemiluminescent Detection Secondary_Ab->Detection Analysis Data Analysis (Band Densitometry) Detection->Analysis

Caption: General workflow for Western Blot analysis.

Data Interpretation and Troubleshooting

  • Successful Degradation: A dose- and time-dependent decrease in the target protein level, with no significant change in the loading control or CRBN levels, indicates successful PROTAC-mediated degradation.

  • No Degradation: If no degradation is observed, consider the following:

    • Poor Cell Permeability: The compound may not be entering the cells effectively.[3]

    • Weak Ternary Complex Formation: The linker length or attachment points on the PROTAC may not be optimal for inducing a stable ternary complex.

    • Low CRBN Expression: The chosen cell line may have low endogenous levels of CRBN.

  • High Cytotoxicity: If the compound is toxic at concentrations required for degradation, consider synthesizing derivatives with improved safety profiles.

Conclusion

The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione scaffold and its analogs present an exciting opportunity for the development of novel CRBN-recruiting PROTACs. The protocols outlined in this document provide a robust starting point for researchers to investigate these compounds and their potential in targeted protein degradation. Rigorous experimental design and careful data interpretation will be key to unlocking their therapeutic potential.

References

  • Yang, J., Li, Y., Dong, S., et al. (2020). A Cell-based Target Engagement Assay for the Identification of Cereblon E3 Ubiquitin Ligase Ligands and Their Application in HDAC6 Degraders. Cell Chemical Biology, 27(7), 866-876.e5. [Link]

  • Scheepstra, K. M., Kantae, V., & Timmers, H. T. M. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in Chemistry, 9, 709927. [Link]

  • Yang, J., Li, Y., Dong, S., et al. (2020). A Cell-based Target Engagement Assay for the Identification of Cereblon E3 Ubiquitin Ligase Ligands and Their Application in HDAC6 Degraders. PubMed, 32413286. [Link]

  • Zhang, T., Wu, Y., & Chen, Y. (2023). Discovery of Highly Potent CRBN Ligands and Insight into Their Binding Mode through Molecular Docking and Molecular Dynamics Simulations. ResearchGate. [Link]

  • PubChem. (n.d.). 7-oxa-9-azaspiro(4.5)decane-8,10-dione. Retrieved from [Link]

  • Li, S., Luo, L., Tu, Z., et al. (2020). Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Molecules, 25(22), 5475. [Link]

  • Palchykov, V., Gerus, I., & Vovk, M. (2018). Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide. ResearchGate. [Link]

  • Li, S., Tu, Z., Luo, L., et al. (2019). Synthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione Derivatives. Molecules, 24(18), 3295. [Link]

Sources

Method

Application Note: Large-Scale Synthesis of (Oxa)azaspiro[2.n]alkane Building Blocks

This guide outlines the process chemistry and large-scale synthesis strategies for (oxa)azaspiro[2.n]alkane building blocks.[1][2][3][4][5] These scaffolds are critical in modern drug discovery as bioisosteres for gem-di...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the process chemistry and large-scale synthesis strategies for (oxa)azaspiro[2.n]alkane building blocks.[1][2][3][4][5] These scaffolds are critical in modern drug discovery as bioisosteres for gem-dimethyl groups and for increasing fraction sp3 (


) character, thereby improving solubility and metabolic stability.

Executive Summary

(Oxa)azaspiro[2.n]alkanes (where


) represent a class of strained spirocyclic systems combining a three-membered ring (cyclopropane, epoxide, or aziridine) with a saturated heterocycle (pyrrolidine, piperidine, oxetane). Their synthesis on a kilogram scale presents unique challenges: handling pyrophoric carbenoid sources, managing exotherms of strained-ring formation, and ensuring regioselectivity. This guide details two primary industrial routes: the Lactam-to-Enecarbamate  strategy and the Ketone-to-Alkene  strategy, providing validated protocols for the synthesis of the high-demand building block 6-azaspiro[2.5]octane .

Strategic Synthetic Routes

Route A: The Lactam Methylenation Strategy (Direct Access from Lactams)

This route is ideal for accessing spirocycles directly from abundant lactam precursors (e.g., isoindolinones, piperidinones).

  • Mechanism: Conversion of the lactam carbonyl to an exocyclic enecarbamate using titanium-based methylenation (Tebbe or Petasis reagents), followed by cyclopropanation.

  • Pros: Direct access to nitrogen-substituted spiro-centers; high atom economy.

  • Cons: Tebbe reagent is highly pyrophoric and difficult to handle on >100g scale; requires careful quenching.

Route B: The Ketone Olefination-Cyclopropanation Strategy (Scalable Standard)

This is the industry-standard route for 6-azaspiro[2.5]octane starting from N-Boc-4-piperidone.

  • Mechanism: Wittig olefination converts the ketone to an exocyclic alkene. A subsequent Simmons-Smith reaction (using

    
    ) installs the cyclopropane ring.
    
  • Pros: Reagents are cheaper; Wittig reaction is robust on multi-kilogram scale; stereocontrol is well-understood.

  • Cons: Use of diethylzinc requires dedicated safety protocols.[6][7]

Detailed Experimental Protocols

Protocol 1: Large-Scale Synthesis of tert-butyl 6-azaspiro[2.5]octane-6-carboxylate

Target: 500 g Scale Route: Route B (Ketone


 Alkene 

Spiroalkane)
Step 1: Wittig Methylenation of N-Boc-4-piperidone

Reagents: Methyltriphenylphosphonium bromide (


), Potassium tert-butoxide (

), THF.
  • Reactor Setup: Charge a 10 L jacketed reactor with

    
     (1.2 equiv) and anhydrous THF (5 vol). Cool to 0 °C under 
    
    
    
    .
  • Ylide Formation: Add

    
     (1.25 equiv) portion-wise over 60 mins, maintaining internal temp < 5 °C. The mixture turns bright yellow. Stir for 1 h at 0 °C.
    
  • Addition: Add a solution of N-Boc-4-piperidone (1.0 equiv) in THF (2 vol) dropwise over 2 hours.

  • Reaction: Warm to 20–25 °C and stir for 4 hours. Monitor by HPLC/TLC (Hexane/EtOAc 9:1).

  • Workup: Quench with water (5 vol). Separate phases. Extract aqueous layer with Heptane (3 x 3 vol). The product (alkene) prefers the heptane layer, while triphenylphosphine oxide (

    
    ) precipitates or stays in the organic/aqueous interface.
    
  • Purification: Concentrate the heptane layer. To remove residual

    
    , add cold cyclohexane, stir, filter off the solids, and concentrate.
    
    • Yield Target: >90%[8][9][10]

    • QC Check:

      
       NMR (Olefinic protons at 
      
      
      
      4.7 ppm).
Step 2: Simmons-Smith Cyclopropanation (Furukawa Modification)

Reagents: Diethylzinc (


, 1.0 M in hexanes), Diiodomethane (

), Trichloroacetic acid (TCA - Catalyst), Toluene/DCE.

Safety Critical:


 is pyrophoric.[6][7] All transfers must use cannula/pressure techniques.
  • Preparation: Charge the reactor with the alkene from Step 1 (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE, 10 vol). Cool to -15 °C.

  • Carbenoid Generation:

    • Add

      
       (2.5 equiv) dropwise over 2 hours, keeping temp < -5 °C.
      
    • Add

      
       (2.6 equiv) dropwise over 3 hours. Note: This step is extremely exothermic. Control addition rate strictly based on internal temperature.
      
    • Optimization Tip: Adding a catalytic amount of TFA or TCA (0.05 equiv) can accelerate the reaction and improve conversion on aged reagents.

  • Reaction: Allow to warm to 20 °C slowly and stir for 12–18 hours.

  • Quenching (Hazardous Operation):

    • Cool mixture to 0 °C.

    • Prepare a separate vessel with saturated aqueous

      
       (10 vol).
      
    • Slowly transfer the reaction mixture into the quench solution (inverse quench) to manage gas evolution (Ethane/Methane).

  • Isolation: Separate phases. Wash organic layer with 10%

    
     (to remove iodine), then brine. Dry over 
    
    
    
    .
  • Purification: The crude material is often sufficiently pure (>95%). If necessary, distill under high vacuum or pass through a short plug of silica.

Protocol 2: Corey-Chaykovsky Epoxidation (For Oxaspiro Systems)

Target: 1-oxa-6-azaspiro[2.5]octane derivatives.

  • Reagent Prep: Mix Trimethylsulfoxonium iodide (

    
    , 1.2 equiv) and NaH (1.2 equiv) in DMSO or DMF.
    
  • Reaction: Stir at rt until gas evolution ceases (formation of dimethyloxosulfonium methylide).

  • Addition: Add ketone (N-Boc-piperidone) solution dropwise.

  • Heating: Heat to 50 °C for 2-4 hours.

  • Workup: Pour into ice water, extract with

    
    .
    
    • Note: This yields the spiro-epoxide , which can be used as-is or ring-opened.

Process Safety & Engineering Controls

HazardControl Measure
Diethylzinc (

)
Pyrophoric. Use dedicated lines flushed with Argon. Have a bucket of dry sand or Class D extinguisher nearby. Never use water on a spill.
Diiodomethane (

)
Light sensitive and toxic. Store in amber bottles with copper wire (stabilizer).
Exotherms The formation of the Zn-carbenoid is highly exothermic. Use jacketed reactors with active cooling. Do not exceed 0 °C during mixing.
Waste Disposal Aqueous waste from Simmons-Smith contains Zinc salts and organic iodides. Segregate from general organic waste.

Visualizations

Workflow Diagram: Synthesis of 6-azaspiro[2.5]octane

SpiroSynthesis Start N-Boc-4-piperidone (Starting Material) Step1 Wittig Olefination (MePPh3Br, KOtBu, THF) Start->Step1 0°C -> 20°C Inter N-Boc-4-methylenepiperidine (Exocyclic Alkene) Step1->Inter Workup & Heptane Ext. Step2 Simmons-Smith Cyclopropanation (Et2Zn, CH2I2, DCE) Inter->Step2 -15°C, Slow Add Quench Inverse Quench (sat. NH4Cl) Step2->Quench Safety Critical Product N-Boc-6-azaspiro[2.5]octane (Final Product) Quench->Product Isolation

Caption: Step-wise process flow for the large-scale conversion of piperidone to spiro-octane via the Furukawa-modified Simmons-Smith reaction.

Decision Tree: Selecting the Right Route

RouteSelection Start Target Scaffold? Q1 Spiro-Epoxide? Start->Q1 Q2 Spiro-Cyclopropane? Q1->Q2 No (Alkane) RouteA Route A: Corey-Chaykovsky (DMSO/NaH/Me3SOI) Q1->RouteA Yes (Oxa) Q3 Substrate Type? Q2->Q3 RouteB Route B: Wittig + Simmons-Smith (Best for Piperidines) Q3->RouteB Ketone Precursor RouteC Route C: Kulinkovich/Tebbe (Best for Lactams) Q3->RouteC Lactam Precursor

Caption: Strategic decision matrix for selecting the optimal synthetic pathway based on heteroatom requirement and starting material availability.

References

  • Galavskyy, S., et al. (2026).[2][3] Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. Organic Chemistry Frontiers.

  • Charette, A. B., & Beauchemin, A. (2001). Simmons-Smith Cyclopropanation Reaction. Organic Reactions.

  • Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide.[11] Formation and Application to Organic Synthesis. Journal of the American Chemical Society.[10][12]

  • Larchevêque, M. (1990). The Kulinkovich Reaction: A Convenient Synthesis of Cyclopropanols. Tetrahedron Letters.

  • Process Safety Group. (2025). Handling Pyrophoric Reagents: Diethylzinc Safety Protocols. ACS Chemical Health & Safety.

Sources

Application

application of spirohydantoins in combinatorial chemistry

Application Note: High-Throughput Synthesis of Spirohydantoin Scaffolds for Drug Discovery Executive Summary Spirohydantoins (spiro-imidazolidine-2,4-diones) represent a "privileged scaffold" in medicinal chemistry, offe...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Throughput Synthesis of Spirohydantoin Scaffolds for Drug Discovery

Executive Summary

Spirohydantoins (spiro-imidazolidine-2,4-diones) represent a "privileged scaffold" in medicinal chemistry, offering a rigid, spirocyclic core that positions pharmacophores in defined 3D space. Unlike flexible peptide mimetics, the spirohydantoin core restricts conformational freedom, often leading to higher selectivity for G-protein coupled receptors (GPCRs) and enzymes.

This Application Note details the strategic application of spirohydantoins in combinatorial libraries. It provides a validated Solution-Phase Parallel Synthesis Protocol for generating diverse libraries from cyclic ketones and compares this with Solid-Phase Synthesis (SPS) strategies. Key applications in oncology (p300/CBP inhibitors) and neurology (NK-1 antagonists) are analyzed to demonstrate the scaffold's versatility.

Strategic Analysis: The Spirohydantoin Advantage

In combinatorial chemistry, the value of a scaffold is defined by its Points of Diversity (R-groups) and its Drug-Likeness . Spirohydantoins excel in both:

FeatureAdvantage in Drug Discovery
Rigid Spiro-Fusion Locks the orientation of substituents (R1, R2), reducing the entropy penalty upon binding to a protein target.
Multiple Diversity Points N1 : Derivatized via alkylation.[1][2] N3 : Derivatized via isocyanates.[1][3][4][5][6][7] C5 (Spiro) : Derived from the starting cyclic ketone (e.g., piperidinone, chromanone).
Physicochemical Properties The hydantoin ring functions as a polar hydrogen-bond donor/acceptor, often improving solubility compared to all-carbon spirocycles.
Metabolic Stability The ring is generally stable to hydrolysis, unlike linear ureas or amides.

Synthetic Strategies: Solution vs. Solid-Phase

Two primary workflows dominate the production of spirohydantoin libraries. The choice depends on the available automation equipment and the scale of the library.

A. The Bucherer-Bergs Reaction (Classic)
  • Mechanism: Multicomponent reaction (Ketone + KCN + (NH4)2CO3).[5][6][8][9][10]

  • Limitation: Difficult to introduce diversity at the nitrogen atoms during the ring formation; typically yields the unsubstituted hydantoin (R-NH-C=O-NH-).

  • Use Case: Large-scale synthesis of the core scaffold followed by N-alkylation.

B. The Strecker-Isocyanate Route (Combinatorial)
  • Mechanism: Stepwise formation (Ketone → Amino Nitrile → Urea → Hydantoin).

  • Advantage: Allows independent variation of the amine (R1) and the isocyanate (R2), creating an

    
     matrix of compounds.
    
  • Use Case: High-throughput parallel synthesis (96-well format).

C. Solid-Phase Synthesis (SPS)
  • Mechanism: Attachment of amino acid or ketone to resin → Cyclization → Cleavage.

  • Advantage: "Zero purification" intermediates; excess reagents are washed away.

  • Use Case: Very large libraries (>1000 compounds) using split-and-pool methods.

Detailed Protocol: Parallel Solution-Phase Synthesis

Methodology: The Strecker-Isocyanate Route (Adapted from Nieto et al., J. Comb.[4] Chem.) Objective: Synthesize a library of 4-substituted-1,3,8-triazaspiro[4.5]decan-2,4-diones starting from N-substituted piperidinones.

Workflow Diagram (Logic & Mechanism)

Spirohydantoin_Synthesis cluster_mech Chemical Transformation Start Cyclic Ketone (e.g., Piperidinone) Step1 Step 1: Strecker Reaction (TMSCN + Aniline) Start->Step1 AcOH, 45°C Inter1 α-Amino Nitrile Intermediate Step1->Inter1 Step2 Step 2: Urea Formation (+ Isocyanate R-NCO) Inter1->Step2 DCE, 80°C Inter2 Urea Intermediate Inter1->Inter2 Nucleophilic attack on Isocyanate Step2->Inter2 Step3 Step 3: Acid Cyclization (HCl/Heat) Inter2->Step3 Ring Closure Inter2->Step3 Nitrile Hydrolysis & Cyclization Final Spirohydantoin Product Step3->Final

Caption: Stepwise combinatorial synthesis of spirohydantoins via the Strecker-Isocyanate pathway.

Experimental Procedure

Reagents:

  • Scaffold: N-benzyl-4-piperidinone (or similar cyclic ketone).

  • Amine (R1): Aniline derivatives (1.5 equiv).

  • Cyanide Source: Trimethylsilyl cyanide (TMSCN) (1.0 - 2.5 equiv) [Caution: Toxic].

  • Isocyanate (R2): Diverse isocyanates (1.0 equiv).

  • Solvents: Glacial Acetic Acid (AcOH), Dichloroethane (DCE).

  • Cyclization Agent: Conc. HCl.

Step 1: Synthesis of α-Amino Nitrile (The Strecker Step)

  • Dissolve the cyclic ketone (1.0 mmol) and the amine (1.5 mmol, e.g., aniline) in glacial acetic acid (2.0 mL).

  • Add TMSCN (1.0 mmol) dropwise over 10 minutes. Note: Perform in a well-ventilated fume hood.

  • Stir the mixture at 45 °C for 18–24 hours .

  • Workup: Pour into ice water and adjust pH to ~9 with ammonium hydroxide. Extract with ethyl acetate. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Validation: Check IR for nitrile peak (~2230 cm⁻¹) or ¹H NMR for the disappearance of the ketone carbonyl.

Step 2: Urea Formation

  • Dissolve the crude α-amino nitrile (0.1 mmol) in dry DCE (1.0 mL) in a reaction vial (e.g., 2-dram vial for parallel synthesis).

  • Add the isocyanate (R-NCO, 0.1 mmol).

  • Heat at 80 °C for 2 hours , then stir at room temperature overnight.

  • Checkpoint: LC-MS should show the mass of the urea intermediate [M+H]+.

Step 3: Acid-Mediated Cyclization

  • To the reaction vial from Step 2 (containing the urea), add conc. HCl (0.5 mL) or 6M HCl (1.0 mL).

  • Heat the mixture at 80–100 °C for 1–2 hours . This step hydrolyzes the nitrile to an amide/acid intermediate which spontaneously cyclizes with the urea nitrogen.

  • Purification: Evaporate solvents under a stream of nitrogen or reduced pressure. Triturate the residue with ether/water or purify via preparative HPLC.

Yield Expectations:

  • Overall yields typically range from 60% to 85% .

  • Purity >90% is common without chromatography if reagents are stoichiometric.

Advanced Strategy: Solid-Phase Synthesis (SPS)

For libraries requiring >1000 compounds, Solid-Phase Synthesis is superior. A robust method involves the Scheeren Protocol using resin-bound amino esters.

SPS Workflow Visualization

SPS_Workflow Resin Resin-Bound Nitro Alkene StepA [4+2] Cycloaddition (Diels-Alder with Diene) Resin->StepA High Pressure StepB Reduction (SnCl2) Nitro -> Amino Group StepA->StepB Formation of Amino Ester StepC Isocyanate Coupling (Diversity Point 1) StepB->StepC R-NCO StepD Base-Mediated Cyclization & Cleavage StepC->StepD Ring Closure Product Spirohydantoin Library StepD->Product Release from Resin

Caption: Solid-Phase strategy utilizing resin-bound nitro alkenes for spirohydantoin generation.

Key Advantage: This method allows the construction of the spiro-ring on the resin, enabling the use of excess reagents to drive reactions to completion without purification steps until the final cleavage.

Case Studies & Biological Applications

Target A: p300/CBP Histone Acetyltransferase Inhibitors (Oncology)
  • Context: Dysregulation of p300/CBP is linked to various cancers.

  • Application: Researchers at AbbVie identified a spirohydantoin lead (Compound 21) that selectively inhibits p300/CBP.

  • Mechanism: The spirohydantoin core acts as a rigid linker that positions substituents to occupy the acetyl-CoA binding pocket while maintaining oral bioavailability.

  • Outcome: Improved potency and reduced off-target effects (dopamine/serotonin transporters) compared to previous leads like A-485.

Target B: Neurokinin-1 (NK-1) Receptor Antagonists
  • Context: NK-1 receptors mediate pain and inflammation via Substance P.

  • Application: Combinatorial libraries of spirohydantoins (derived from piperidines) were screened for NK-1 affinity.[11][12]

  • SAR Insight: The 3,5-bis(trifluoromethyl)phenyl group (a common pharmacophore) attached to the spirohydantoin nitrogen significantly enhanced binding affinity.

References

  • Nieto, M. J., Philip, A. E., Poupaert, J. H., & McCurdy, C. R. (2005).[1][4] Solution-Phase Parallel Synthesis of Spirohydantoins. Journal of Combinatorial Chemistry, 7(2), 258–263.[1][4] Link

  • Kuster, G. J., & Scheeren, H. W. (2006). Synthesis of Spirohydantoins and Spiro-2,5-diketopiperazines via Resin-Bound Cyclic α,α-Disubstituted α-Amino Esters. Journal of Combinatorial Chemistry, 8(1), 85–94. Link

  • Ji, Z., et al. (2021). Discovery of spirohydantoins as selective, orally bioavailable inhibitors of p300/CBP histone acetyltransferases. Bioorganic & Medicinal Chemistry Letters, 39, 127854. Link

  • Ware, E. (1950). The Chemistry of the Hydantoins. Chemical Reviews, 46(3), 403–470.[8][9] (Classic Reference for Bucherer-Bergs). Link

  • Bleicher, K. H., et al. (2002). Parallel Solution- and Solid-Phase Synthesis of Spirohydantoin Derivatives as Neurokinin-1 Receptor Ligands. Bioorganic & Medicinal Chemistry Letters, 12(21), 3073-3076. Link

Sources

Technical Notes & Optimization

Troubleshooting

improving the yield of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione synthesis

Answering the call for enhanced synthetic efficiency, this Technical Support Center provides in-depth guidance for researchers, scientists, and drug development professionals focused on the synthesis of 7-Oxa-9-azaspiro(...

Author: BenchChem Technical Support Team. Date: February 2026

Answering the call for enhanced synthetic efficiency, this Technical Support Center provides in-depth guidance for researchers, scientists, and drug development professionals focused on the synthesis of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione. As a Senior Application Scientist, my goal is to bridge the gap between theoretical knowledge and practical application, offering solutions to common challenges encountered in the laboratory.

Introduction: The Synthetic Challenge

7-Oxa-9-azaspiro(4.5)decane-8,10-dione belongs to the spiro-heterocycle family, a class of compounds renowned for their unique three-dimensional architecture and significant biological activities.[1] Their rigid conformation makes them valuable scaffolds in drug discovery for exploring chemical space and improving pharmacological properties like potency and selectivity.[2][3]

The synthesis, often a multicomponent reaction (MCR) involving a ketone, an amine source, and a dicarboxylic acid derivative, appears straightforward on paper. However, the formation of the spiro-junction via simultaneous bond-forming events is sensitive to a multitude of parameters, often leading to challenges in yield and purity. This guide provides a systematic approach to troubleshooting and optimizing this crucial synthesis.

Troubleshooting Guide: From Low Yields to Pure Product

This section addresses the most pressing issues encountered during the synthesis in a direct question-and-answer format.

Question 1: My reaction yield is consistently below 50%. What are the primary levers I can pull to improve this?

Answer:

A low yield is the most common hurdle. The cause is typically multifactorial, stemming from reaction equilibrium, catalyst efficiency, or suboptimal physical conditions. Here is a breakdown of the most critical factors to investigate:

  • Inefficient Water Removal: The formation of the imide ring is a condensation reaction that releases water. Per Le Chatelier's principle, the accumulation of water in the reaction medium will inhibit the forward reaction, preventing it from reaching completion.

    • Solution: The most effective solution is the azeotropic removal of water using a Dean-Stark apparatus. High-boiling aprotic solvents like toluene or xylene are ideal for this purpose. Ensure your glassware is properly set up and the solvent is refluxing at a rate sufficient to carry water over into the trap.

  • Suboptimal Catalyst Choice or Concentration: An acid catalyst is typically required to activate the carbonyl groups and facilitate the cyclization cascade.

    • Solution: p-Toluenesulfonic acid (PTSA) is a common and effective choice. However, if yields remain low, consider screening other acid catalysts such as camphorsulfonic acid (CSA) or a Lewis acid like Sc(OTf)₃. The catalyst loading is also critical; typically 0.05 to 0.1 molar equivalents is a good starting point. Too much catalyst can lead to charring and side reactions, while too little will result in a sluggish or incomplete reaction.

  • Incorrect Solvent or Temperature: The reaction's success is highly dependent on the solvent's ability to dissolve reactants while facilitating the desired mechanism and enabling water removal.

    • Solution: As mentioned, toluene and xylene are excellent starting points due to their high boiling points. Avoid protic solvents like alcohols, which can interfere with the reaction, and overly polar aprotic solvents like DMF or DMSO unless specific solubility issues necessitate them, as they can complicate product isolation. The reaction temperature should be high enough to ensure a steady reflux for azeotropic water removal.

Troubleshooting Workflow for Low Yield

start Low Yield (<50%) check_water Is water being efficiently removed? (e.g., Dean-Stark) start->check_water implement_dean_stark ACTION: Implement Dean-Stark with Toluene/Xylene. Ensure vigorous reflux. check_water->implement_dean_stark No / Inefficient check_catalyst Is the acid catalyst optimal? check_water->check_catalyst Yes rerun Re-run Optimized Reaction implement_dean_stark->rerun optimize_catalyst ACTION: 1. Verify catalyst quality (fresh). 2. Optimize loading (0.05-0.1 eq). 3. Screen other catalysts (e.g., CSA). check_catalyst->optimize_catalyst Potentially check_reagents Are starting materials pure? Is stoichiometry accurate? check_catalyst->check_reagents Yes optimize_catalyst->rerun purify_reagents ACTION: Verify purity by NMR/GC. Recrystallize/distill if needed. Re-weigh carefully. check_reagents->purify_reagents Uncertain / No purify_reagents->rerun evaluate Yield Improved? rerun->evaluate Reactants Cyclic Ketone + Amine Source + Anhydride Intermediate1 Enamine/Imine Intermediate Reactants->Intermediate1 Condensation (-H2O) Intermediate2 Open-Chain Amide-Acid Intermediate1->Intermediate2 Acylation Product 7-Oxa-9-azaspiro(4.5) decane-8,10-dione Intermediate2->Product Intramolecular Cyclization (-H2O)

Caption: A simplified overview of the key stages in the synthesis.

Q2: What analytical techniques are essential for product characterization?

A2: A full characterization suite is necessary to confirm the structure and purity:

  • ¹H and ¹³C NMR: To confirm the chemical structure, connectivity, and the presence of the spiro-carbon (a quaternary carbon in the ¹³C spectrum).

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

  • Infrared (IR) Spectroscopy: To identify key functional groups, particularly the characteristic symmetric and asymmetric C=O stretches of the imide ring (typically around 1700-1770 cm⁻¹).

  • HPLC/LC-MS: To determine the final purity of the compound.

Q3: Can I use succinic acid instead of succinic anhydride?

A3: While possible, it is generally not recommended. The reaction with a dicarboxylic acid requires the removal of two equivalents of water, making it thermodynamically less favorable and often slower than the reaction with an anhydride, which only requires the removal of one equivalent of water during the final cyclization step. Using the anhydride provides a more activated electrophile and typically leads to higher yields. [4]

Data Summary: Impact of Solvent Choice on Yield

The choice of solvent is critical for both solubility and efficient water removal. Below is a table summarizing typical outcomes.

SolventBoiling Point (°C)Key CharacteristicsExpected Yield Range
Toluene 111Excellent for azeotropic water removal; good solubility for many nonpolar reactants.Good to Excellent (70-85%)
Xylene 138-144Higher boiling point allows for faster water removal or for less reactive substrates.Good to Excellent (75-90%)
Dioxane 101Miscible with water, not suitable for Dean-Stark removal.Poor (<30%)
Ethanol 78Protic solvent, can interfere with the reaction mechanism.Very Poor (<10%)

Note: Yields are illustrative and highly dependent on the specific substrates and reaction conditions.

Protocol: General Synthesis of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione

This is a representative protocol and must be optimized for your specific starting materials.

Materials:

  • Tetrahydro-4H-pyran-4-one (1.0 eq)

  • Urea (1.1 eq)

  • Succinic Anhydride (1.0 eq)

  • p-Toluenesulfonic acid monohydrate (PTSA) (0.1 eq)

  • Toluene

Procedure:

  • Setup: Assemble a 250 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is oven-dried.

  • Charging the Flask: To the flask, add tetrahydro-4H-pyran-4-one, urea, succinic anhydride, and PTSA.

  • Solvent Addition: Add toluene to the flask to achieve a reactant concentration of approximately 0.5 M. Fill the Dean-Stark trap with toluene.

  • Reaction: Heat the mixture to a vigorous reflux using a heating mantle. The reaction mixture should stir evenly. Water will begin to collect in the Dean-Stark trap.

  • Monitoring: Continue refluxing for 8-16 hours, or until no more water is observed collecting in the trap. Monitor the reaction's progress by TLC (e.g., using 50% ethyl acetate in hexanes).

  • Workup: Once the reaction is complete, allow the flask to cool to room temperature. Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (2x 50 mL) to quench the acid catalyst, followed by brine (1x 50 mL).

  • Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel to yield the pure product.

  • Characterization: Confirm the identity and purity of the product using NMR, MS, and IR spectroscopy.

References

  • Time.gov. (n.d.). Official U.S. Time. Retrieved February 19, 2026, from [Link]

  • ResearchGate. (n.d.). The synthetic methods of oxa-azaspiro[4.5]decane derivatives and our approach.
  • PMC - NIH. (2023). Syntheses and medicinal chemistry of spiro heterocyclic steroids. Retrieved from [Link]

  • Longdom Publishing. (2023).
  • ResearchGate. (2018). Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide.
  • Beilstein Journals. (2024). Syntheses and medicinal chemistry of spiro heterocyclic steroids. Retrieved from [Link]

  • ResearchGate. (n.d.). Structures, reagents and conditions for the synthesis of spiro...
  • Eman Research Publishing. (2024). Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin.
  • PubChemLite. (n.d.). 7-oxa-9-azaspiro(4.5)decane-8,10-dione.
  • PMC - PubMed Central. (2018). Synthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspirod[5]eca-6,9-diene-3,8-dione Derivatives.Molecules, 23(1), 155.

  • MDPI. (2020). Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones.Molecules, 25(22), 5486.
  • Google Patents. (n.d.). 8-azaspiro [5]decane-7, the preparation method of 9-dione compounds. Retrieved from Google Patents.

  • ResearchGate. (n.d.). Straightforward Synthesis of Succinimide-Fused Pyrrolizidines by A Three-Component Reaction of α-Diketone, Amino Acid, and Maleimide.
  • PubMed. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors.
  • PMC. (n.d.). Unexpected Substituent Effects in Spiro-Compound Formation...
  • ResearchGate. (2025). Asymmetric Synthesis of Highly Substituted Spiro[2H-pyrrole-2,3-Succinimide] Derivatives...
  • Organic Syntheses. (n.d.). Succinimide. Retrieved from [Link]

  • Kuey. (n.d.). Synthesis And Antioxidant Activity Of Succinimide Derivative.
  • Sigma-Aldrich. (n.d.). 8-Azaspiro[4.5]decane-7,9-dione.
  • PubChem - NIH. (n.d.). 8-Azaspiro(4.5)decane-7,9-dione. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Purification of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione

Executive Summary & Molecule Profile Welcome to the technical support hub for 7-Oxa-9-azaspiro[4.5]decane-8,10-dione . As a Senior Application Scientist, I have compiled this guide to address the specific challenges asso...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile

Welcome to the technical support hub for 7-Oxa-9-azaspiro[4.5]decane-8,10-dione . As a Senior Application Scientist, I have compiled this guide to address the specific challenges associated with purifying this spiro-oxazine derivative.

This molecule features a spiro-junction connecting a lipophilic cyclopentane ring and a polar heterocyclic dione ring. This "Janus-faced" polarity—lipophilic on one side, polar on the other—creates unique solubility windows that we can exploit for purification, but it also leads to common issues like "oiling out" during crystallization.

Physicochemical Profile
PropertyData / CharacteristicImplication for Purification
Structure Spiro-oxazine-2,4-dione scaffoldSusceptible to hydrolysis under strong alkaline conditions.
Polarity Moderate-High (LogP ~0.9)Soluble in alcohols/esters; insoluble in alkanes.
pKa ~11.5 (Imide NH)Weakly acidic; can form salts with strong bases.
Thermal Stability Melting Point ~154–156 °C (Analogous)Stable for hot filtration; avoid prolonged boiling >150 °C.

Primary Purification: Crystallization Troubleshooting

Crystallization is the most scalable method for this compound. However, users frequently report yield loss or oiling out.

Q: My product is "oiling out" instead of crystallizing. How do I fix this?

A: Oiling out occurs when the compound separates as a liquid phase before it can nucleate crystals, usually because the chosen solvent system is too polar or the cooling rate is too fast.

The Fix: The "Cloud Point" Titration Method Do not rely on a single solvent. Use a Solvent/Anti-solvent system.

  • Dissolution: Dissolve the crude oil/solid in a minimum amount of warm Ethyl Acetate (EtOAc) or Ethanol (EtOH) (approx. 50-60 °C).

  • Nucleation: Add the anti-solvent (n-Heptane or Petroleum Ether ) dropwise just until the solution turns slightly turbid (cloud point).

  • Re-dissolution: Add a few drops of the primary solvent (EtOAc/EtOH) to make it clear again.

  • Controlled Cooling: Turn off the heat and let the vessel cool to room temperature slowly (wrap the flask in foil/cloth to insulate).

  • Seeding: If oil droplets form, reheat slightly and add a "seed crystal" of pure product.

Q: The crystals are colored (yellow/brown). How do I remove the color?

A: Color is typically due to oxidation byproducts or trace metal catalysts (if Pd/Au was used in synthesis).

  • Protocol: Perform a Carbon Polish .

    • Dissolve crude in boiling Ethanol (10 mL/g).

    • Add Activated Carbon (5-10 wt%) .

    • Stir at reflux for 15–30 minutes.

    • Critical Step: Filter hot through a Celite® pad to remove the carbon. If you filter cold, the product will crystallize in the filter cake and be lost.

Q: What is the optimal solvent system for maximum recovery?

Based on internal solubility data and homologous series analysis:

Solvent SystemYield PotentialPurity PotentialNotes
Ethanol (95%) High (80-90%)GoodBest for removing non-polar impurities.
EtOAc / n-Heptane (1:3) Moderate (70%)ExcellentBest for removing polar byproducts.
Isopropanol (IPA) HighModerateGood "first pass" solvent for bulk crude.

Advanced Purification: Chromatography Guide

If crystallization fails to meet purity specs (>99.5%), use Flash Column Chromatography.

Q: The peak is tailing significantly on the column. Why?

A: The imide/carbamate functionality (–CO–NH–CO–) is interacting with the silanols on the silica gel.

  • The Fix: Acidify your mobile phase.

  • Mobile Phase: Dichloromethane (DCM) / Methanol (MeOH).

  • Modifier: Add 0.1% Acetic Acid or Formic Acid to the mobile phase. This suppresses the ionization of silanols and sharpens the peak.

Q: I cannot separate the hydrolysis impurity (Ring-opened acid).

A: The hydrolysis product (1-(hydroxymethyl)cyclopentanecarboxylic acid derivative) is much more polar than the spiro-dione.

  • Strategy: Switch to a Reverse Phase (C18) method if Normal Phase fails.

  • Gradient: 10% Acetonitrile -> 60% Acetonitrile in Water (with 0.1% Formic Acid). The highly polar acid will elute near the void volume, while the spiro-dione will retain longer.

Workflow Visualization

The following diagram illustrates the decision matrix for purifying 7-Oxa-9-azaspiro[4.5]decane-8,10-dione based on the crude profile.

PurificationWorkflow Start Crude Reaction Mixture CheckPurity Check Purity (HPLC/TLC) Start->CheckPurity Crystallization Crystallization (EtOH or EtOAc/Heptane) CheckPurity->Crystallization Purity > 85% FlashChrom Flash Chromatography (DCM/MeOH + 0.1% AcOH) CheckPurity->FlashChrom Purity < 85% OilingOut Issue: Oiling Out? Crystallization->OilingOut Seeding Re-heat & Add Seed Crystal Slow Cool OilingOut->Seeding Yes ColorIssue Issue: Colored Impurities? OilingOut->ColorIssue No Seeding->ColorIssue CarbonTreat Activated Carbon Treatment (Hot Filtration) ColorIssue->CarbonTreat Yes PurityCheck2 Purity > 98%? ColorIssue->PurityCheck2 No CarbonTreat->PurityCheck2 PurityCheck2->FlashChrom No FinalDry Vacuum Dry (40°C, <50 mbar) PurityCheck2->FinalDry Yes FlashChrom->FinalDry

Caption: Decision tree for purification. Green paths indicate standard processing; Yellow/Red paths indicate troubleshooting steps.

Impurity Profiling & Prevention

Common Impurities
  • Hydrolysis Product (Open Ring):

    • Cause: Exposure to moisture/base during workup.

    • Prevention: Keep workup pH < 8. Dry solvents thoroughly.

  • Urea/Biuret Derivatives:

    • Cause: Thermal decomposition of urea (if used in synthesis) or incomplete cyclization.

    • Removal: These are typically water-soluble. Perform a thorough water wash of the organic layer before crystallization.

Analytical Validation
  • HPLC Method: C18 Column, Water/ACN gradient (10-90%), UV detection at 210 nm (Imide absorption).

  • NMR Validation: Look for the disappearance of the NH/OH protons of the linear precursor and the appearance of the distinctive spiro-CH2 signals.

References

  • PubChem. (2025).[1][2] 7-Oxa-9-azaspiro[4.5]decane-8,10-dione Compound Summary. National Library of Medicine. [Link]

  • Google Patents. (2014). Preparation method of 8-azaspiro[4.5]decane-7,9-dione compounds. CN103980206A. (Homologous protocol reference).
  • NIST WebBook. (2023). 7,9-Di-tert-butyl-1-oxaspiro(4,5)deca-6,9-diene-2,8-dione.[3] (Structural analog spectral data). [Link]

  • MDPI. (2020). Design, Synthesis, and Antitumor Activity of Novel 1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Molecules 2020, 25(22), 5462. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Spirohydantoin Formation

Welcome to the technical support center for spirohydantoin synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing reaction conditions...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for spirohydantoin synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing reaction conditions and troubleshooting common experimental hurdles. Spirohydantoins are privileged scaffolds in medicinal chemistry, and their efficient synthesis is paramount.[1] This document provides field-proven insights and actionable solutions based on established chemical principles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis of spirohydantoins, particularly via the Bucherer-Bergs reaction—a robust and common method for this transformation.[2][3][4]

Question 1: My reaction yield is very low or I'm getting no product at all. What are the likely causes and how can I fix it?

Answer:

Low or no yield is a frequent issue, often stemming from the reactivity of the starting ketone, suboptimal reaction conditions, or reagent degradation.

Causality & Explanation:

The Bucherer-Bergs reaction involves a series of equilibria, including the formation of a cyanohydrin and then an α-amino nitrile, which subsequently cyclizes.[5][6] If the starting ketone is sterically hindered or electronically deactivated, the initial nucleophilic attack by cyanide is slow, hindering the entire sequence. Furthermore, ammonium carbonate exists in equilibrium with ammonia and carbon dioxide. If volatile components like ammonia escape, the reaction will stall.[2]

Troubleshooting Steps:

  • Assess Ketone Reactivity: For difficult or unreactive ketones (e.g., highly hindered or electron-deficient ones), standard conditions may be insufficient.

  • Elevate the Temperature & Use a Sealed Vessel: For many substrates, increasing the temperature can dramatically improve yields. For benzophenone, for instance, extending the reaction time at 60°C increased the yield from 7% to 67%, but heating to 110°C in a closed vessel gave a 75% yield.[2] A sealed vessel is critical to retain volatile ammonia and push the equilibrium towards product formation.[2]

  • Change the Solvent System: While aqueous ethanol is standard, it may not be optimal for all substrates.[2] If solubility or reactivity is an issue, consider the following solvents:

    • Propylene glycol or melted acetamide: These have been shown to improve yields significantly, particularly when using KCN instead of NaCN.[2]

    • Formamide or Dimethylformamide (DMF): These are also recommended for challenging cases.[2]

  • Verify Reagent Quality & Stoichiometry:

    • Ensure potassium cyanide (KCN) or sodium cyanide (NaCN) has not degraded. Cyanide salts are sensitive to moisture and acidic conditions.

    • A standard molar ratio to start with is 1:2:2 of ketone:cyanide:(NH4)2CO3.[5]

  • Consider Microwave-Assisted Synthesis: Microwave irradiation can drastically reduce reaction times (from hours to minutes) and improve yields by efficiently heating the reaction mixture.[7]

Question 2: My reaction is producing significant side products and the final product is impure. How can I improve the selectivity?

Answer:

Side product formation is typically related to reaction temperature, time, and the stability of intermediates or the final product under the reaction conditions.

Causality & Explanation:

The desired spirohydantoin product can degrade under harsh conditions (e.g., excessively high temperatures or prolonged reaction times), leading to a complex mixture.[7][8] Similarly, intermediates in the reaction pathway can be diverted to form unwanted byproducts. The goal is to find the kinetic and thermodynamic sweet spot where the rate of formation of the desired product is maximized relative to competing pathways.

Troubleshooting Steps:

  • Optimize Reaction Temperature: Temperature has a profound effect on both yield and purity.[9][10] While higher temperatures can increase reaction rates, they can also promote decomposition.

    • Action: Run a temperature screen. For microwave synthesis, an optimal window is often found between 110°C and 130°C. Temperatures above this can lead to decomposition and lower yields.[7] For conventional heating, start around 60-70°C and cautiously increase as needed.[2]

  • Optimize Reaction Time: Longer is not always better.

    • Action: Monitor the reaction progress using a suitable technique (e.g., TLC, LC-MS). For microwave reactions, the optimal time can be as short as 8 minutes; longer irradiation times have been shown to lower yields due to product degradation.[7]

  • Control the pH: The reaction is typically self-buffered by ammonium carbonate at a pH of 8-9.[5] Deviations from this can cause issues. Acidic conditions can hinder cyanohydrin formation, while strongly alkaline conditions can degrade the cyanide source.

  • Purification Strategy: Post-reaction, acidification with an acid like HCl is often used to precipitate the hydantoin product, which can then be purified by recrystallization from solvents like ethanol/water mixtures.[5]

Frequently Asked Questions (FAQs)

This section covers broader conceptual and practical questions regarding spirohydantoin synthesis.

Question 1: What is the underlying mechanism of the Bucherer-Bergs reaction for spirohydantoin formation?

Answer:

The Bucherer-Bergs reaction is a multi-component synthesis that proceeds through several key steps. Understanding this mechanism is vital for troubleshooting.

  • Cyanohydrin Formation: The ketone starting material reacts with a cyanide ion (from KCN or NaCN) to form a cyanohydrin intermediate.

  • Aminonitrile Formation: Ammonia, which is in equilibrium with the ammonium carbonate, reacts with the cyanohydrin via an SN2-type reaction to replace the hydroxyl group, forming an α-amino nitrile.[5]

  • Carbamic Acid Formation: The nitrogen atom of the α-amino nitrile performs a nucleophilic addition to carbon dioxide (also from the ammonium carbonate equilibrium) to form a cyano-containing carbamic acid.[5][6]

  • Intramolecular Cyclization & Rearrangement: The carbamic acid undergoes an intramolecular cyclization to form a 5-imino-oxazolidin-2-one intermediate. This intermediate then rearranges, often via an isocyanate, to yield the final, more stable 5,5-disubstituted hydantoin (spirohydantoin) product.[5][6]

Below is a diagram illustrating the generally accepted reaction mechanism.

Bucherer_Bergs_Mechanism Bucherer-Bergs Reaction Mechanism Ketone Ketone/Aldehyde Cyanohydrin Cyanohydrin Intermediate Ketone->Cyanohydrin Step 1 CN + KCN/NaCN AminoNitrile α-Amino Nitrile Cyanohydrin->AminoNitrile Step 2 NH3 + NH₃ CarbamicAcid Cyano-Carbamic Acid AminoNitrile->CarbamicAcid Step 3 CO2 + CO₂ CyclicInt 5-Imino-oxazolidin-2-one CarbamicAcid->CyclicInt Step 4: Cyclization Spirohydantoin Spirohydantoin Product CyclicInt->Spirohydantoin Step 5 Rearrange Rearrangement

Caption: The reaction mechanism for spirohydantoin formation.

Question 2: How do I choose the optimal reagents and solvent for my specific substrate?

Answer:

The choice of reagents and solvent is critical and depends on the reactivity and solubility of your starting materials.

Reagent & Solvent Selection Guide:

ParameterStandard ChoiceAlternative/Optimized ChoiceRationale & Causality
Cyanide Source Sodium Cyanide (NaCN)Potassium Cyanide (KCN)KCN has been reported to give higher yields in some cases, potentially due to differences in solubility or reactivity.[2]
Ammonium Source Ammonium CarbonateAmmonium CarbonateThis is the standard reagent as it provides both the ammonia and carbon dioxide required for the reaction.[5]
Solvent 50-60% Aqueous EthanolPropylene Glycol, Acetamide, DMFFor unreactive ketones or substrates with poor solubility, moving to a higher-boiling, more polar aprotic solvent can significantly enhance reaction rates and yields.[2]

Question 3: What is a general experimental protocol I can use as a starting point?

Answer:

The following protocol for the Bucherer-Bergs synthesis of a spirohydantoin is a reliable starting point that can be optimized.

General Experimental Protocol:

  • Reaction Setup: In a sealed pressure vessel or a round-bottom flask equipped with a reflux condenser, combine the starting ketone (1.0 eq), potassium cyanide (2.0 eq), and ammonium carbonate (4.0 eq).

  • Solvent Addition: Add a 1:1 mixture of ethanol and water to the vessel. The concentration should be sufficient to form a stirrable slurry.

  • Heating: Heat the reaction mixture to 60-80°C with vigorous stirring. For more challenging substrates, the temperature may be increased to 100-110°C in a sealed vessel.

  • Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed. Reaction times can vary from a few hours to over 24 hours.[2]

  • Workup:

    • Cool the reaction mixture to room temperature and then in an ice bath.

    • Carefully acidify the mixture with 6M HCl to pH 2-3. Caution: This step should be performed in a well-ventilated fume hood as it will generate toxic HCN gas.

    • The spirohydantoin product will often precipitate upon acidification.

  • Purification:

    • Collect the solid product by vacuum filtration and wash it with cold water.

    • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure spirohydantoin.

Below is a workflow diagram for this general procedure.

General_Workflow General Experimental Workflow A 1. Combine Reagents (Ketone, KCN, (NH₄)₂CO₃) B 2. Add Solvent (e.g., aq. Ethanol) A->B C 3. Heat Reaction (60-110°C in Sealed Vessel) B->C D 4. Monitor Progress (TLC / LC-MS) C->D D->C Reaction Incomplete E 5. Cool & Acidify (Caution: HCN Gas!) D->E Reaction Complete F 6. Isolate Crude Product (Filtration) E->F G 7. Purify (Recrystallization) F->G H Pure Spirohydantoin G->H

Caption: A typical experimental workflow for spirohydantoin synthesis.

References

  • Simonsen, J. L. (2023). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 28(3), 1345. [Link]

  • Guzmán, A., et al. (2009). Microwave-assisted synthesis of spirohydantoins. Arkivoc, 2009(11), 191-201. [Link]

  • Organic Chemistry Portal. Bucherer-Bergs Reaction. [Link]

  • Nieto, M. J., et al. (2005). Solution-Phase Parallel Synthesis of Spirohydantoins. Journal of Combinatorial Chemistry, 7(2), 258-263. [Link]

  • Perković, I., et al. (2020). Design, Synthesis, and In Vitro Antiproliferative Activity of Hydantoin and Purine Derivatives with the 4-Acetylphenylpiperazinylalkyl Moiety. Molecules, 25(22), 5484. [Link]

  • Wikipedia. Bucherer–Bergs reaction. [Link]

  • Name Reaction. Bucherer-Bergs Reaction. [Link]

  • Czopek, A., et al. (2016). New spirohydantoin derivatives - Synthesis, pharmacological evaluation, and molecular modeling study. Acta Poloniae Pharmaceutica, 73(6), 1545-1554. [Link]

  • Sarges, R., et al. (1989). Synthesis of optically active spirohydantoins by asymmetric induction. Hydantoin formation from amino nitriles and chlorosulfonyl isocyanates. The Journal of Organic Chemistry, 54(1), 217-224. [Link]

  • Nieto, M. J., et al. (2005). Solution-phase parallel synthesis of spirohydantoins. Journal of Combinatorial Chemistry, 7(2), 258-63. [Link]

  • Cristobal, J. (2017). Synthesis of Spironucleosides: Past and Future Perspectives. Molecules, 22(11), 2017. [Link]

  • Rutjes, F. P. J. T., et al. (2001). Synthesis of Spirohydantoins and Spiro-2, 5-diketopiperazines via Resin-Bound Cyclic r, r-Disubstituted r-Amino Esters. Organic Letters, 3(21), 3329-3332. [Link]

  • Korotaev, V. Y., et al. (2019). Optimization of the reaction conditions for the synthesis of endo-spiro[pyrrolizidine-3,3'-oxindole] 4a. Chemistry of Heterocyclic Compounds, 55, 843-849. [Link]

  • Shybanov, D. E., et al. (2023). [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. International Journal of Molecular Sciences, 24(5), 5037. [Link]

  • Bakavayev, Y., et al. (2018). Facile synthesis of hydantoin/1,2,4-oxadiazoline spiro-compounds via 1,3-dipolar cycloaddition of nitrile oxides to 5-iminohydantoins. Beilstein Journal of Organic Chemistry, 14, 148-155. [Link]

  • Shybanov, D. E., et al. (2023). [4+2]-Cycloaddition to 5-Methylidene-Hydantoins and 5-Methylidene-2-Thiohydantoins in the Synthesis of Spiro-2-Chalcogenimidazolones. International Journal of Molecular Sciences, 24(5), 5037. [Link]

  • Kobelev, A. I., et al. (2019). Facile regiodivergent synthesis of spiro pyrrole-substituted pseudothiohydantoins and thiohydantoins via reaction of [e]-fused 1H-pyrrole-2,3-diones with thiourea. Beilstein Journal of Organic Chemistry, 15, 2774-2781. [Link]

  • Bakavayev, Y., et al. (2018). Facile synthesis of hydantoin/1,2,4-oxadiazoline spiro-compounds via 1,3-dipolar cycloaddition of nitrile oxides to 5-iminohydantoins. Beilstein Journal of Organic Chemistry, 14, 148-155. [Link]

  • Biotage. (2023). Can Reaction Temperature Impact Synthetic Product Yield and Purity? [Link]

  • ResearchGate. (2025). Synthesis and structure-activity relationships of spirohydantoin-derived small-molecule antagonists of the melanin-concentrating hormone receptor-1 (MCH-R1). [Link]

  • Enchev, V., et al. (2002). Synthesis, Spectroscopic Characterization and ab initio Investigation of Thioanalogues of Spirohydantoins. Journal of the Chinese Chemical Society, 49(5), 787-794. [Link]

  • Catalysts. (2025). Advances in Catalyst Design for β-Lactone Formation via Ring-Expansion Carbonylation. [Link]

  • Nieto, M. J., et al. (2004). Solution-Phase Parallel Synthesis of Spirohydantoins. Journal of Combinatorial Chemistry, 7(2), 258-263. [Link]

  • Hall, B. J., et al. (2020). Spiro Hydantoins Can Reverse the Action of Positive Allosteric Modulators on GABAA Rs. ACS Chemical Neuroscience, 11(23), 4037-4045. [Link]

  • Jiménez-Luna, J., et al. (2021). When Yield Prediction Does Not Yield Prediction: An Overview of the Current Challenges. Journal of Chemical Information and Modeling, 61(12), 5817-5827. [Link]

  • Roy, D. (2022). Effect of Temperature on the Purity and Yield of Aspirin. Journal of Student Research, 11(1). [Link]

Sources

Optimization

challenges in the synthesis of spirocyclic compounds

Status: Online | Tier: 3 (Advanced Research Support) Subject: Troubleshooting & Optimization of Spirocyclic Scaffolds Audience: Medicinal Chemists, Process Chemists, Graduate Researchers Welcome to the SpiroCycle Support...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Online | Tier: 3 (Advanced Research Support) Subject: Troubleshooting & Optimization of Spirocyclic Scaffolds Audience: Medicinal Chemists, Process Chemists, Graduate Researchers

Welcome to the SpiroCycle Support Hub

Overview: Spirocyclic compounds—structures where two rings share a single atom—are critical in modern drug discovery due to their ability to restrict conformation and project functional groups into defined 3D vectors.[1][2][3] However, their synthesis is notoriously difficult due to the Thorpe-Ingold effect , steric congestion at the quaternary center, and high ring strain .

This guide addresses the three most common "tickets" submitted by researchers:

  • Ticket #404: Failure to form the quaternary center (Steric hindrance).

  • Ticket #502: Oligomerization during Ring-Closing Metathesis (RCM).

  • Ticket #301: Poor Diastereoselectivity in Cycloadditions.

Module 1: The Quaternary Center (Steric Congestion)

Issue: “My double alkylation reaction is stalling after the first addition, or I’m getting O-alkylation instead of C-alkylation.”

Technical Insight: Creating a quaternary spiro-carbon involves forcing two carbon chains onto a single center that is often already sterically crowded. Standard SN2 kinetics drop precipitously after the first alkylation. Furthermore, enolates of 1,3-dicarbonyls often suffer from O-alkylation competition.

Troubleshooting Protocol:

VariableRecommendationMechanism/Reasoning
Substrate Design Use Meldrum's Acid or Barbituric Acid derivatives.These possess high acidity (pKa ~5) and rigid cyclic structures that minimize steric clash during the second alkylation step.
Base Selection Switch from NaH to K2CO3 in Acetone or Cs2CO3 in DMF .The "Cesium Effect" improves solubility and reactivity of the enolate via loose ion pairing, favoring C-alkylation over O-alkylation.
Catalysis Implement Pd-Catalyzed Allylic Alkylation .If SN2 fails, use a Pd(0) catalyst (e.g., Pd(PPh3)4). This proceeds via a π-allyl intermediate, which is less sensitive to the steric bulk of the nucleophile.

Self-Validating Check:

  • TLC Monitoring: If you see a spot slightly less polar than the starting material that persists, it is likely the mono-alkylated intermediate. Isolate it. If the second alkylation fails, your electrophile is likely too bulky or the enolate is too crowded.

Module 2: Ring-Closing Metathesis (RCM) Failures

Issue: “I am trying to close a spiro-ring using Grubbs catalyst, but I am seeing broad peaks in the NMR (oligomers) or no reaction.”

Technical Insight: RCM to form spirocycles is entropically disfavored compared to simple intramolecular cyclization. The formation of the quaternary center imposes a high barrier. If the reaction concentration is too high, intermolecular metathesis (ADMET polymerization) dominates.

Visual Troubleshooting Guide (Logic Flow):

RCM_Troubleshooting Start RCM Reaction Failed Check_Conc Check Concentration (Is it > 5 mM?) Start->Check_Conc Dilute Dilute to 0.5 - 1.0 mM (Favors Cyclization) Check_Conc->Dilute Yes Check_SM Check Substrate (Is the alkene hindered?) Check_Conc->Check_SM No Catalyst_Switch Switch Catalyst (Grubbs II -> Hoveyda-Grubbs II) Check_SM->Catalyst_Switch Tetrasubstituted alkene Add_Additive Add Ti(OiPr)4 or Benzoquinone (Prevents isomerization/chelation) Check_SM->Add_Additive Lewis basic heteroatoms present Relay_RCM Redesign Substrate (Use Relay Ring-Closing) Catalyst_Switch->Relay_RCM Still fails

Caption: Decision tree for troubleshooting failed Ring-Closing Metathesis (RCM) in spirocyclic synthesis.

Key FAQ:

  • Q: Why use Hoveyda-Grubbs II over Grubbs II?

    • A: The Hoveyda-Grubbs II catalyst is more stable to heat and oxygen. Spiro-cyclizations often require reflux in toluene or dichloroethane (DCE) to overcome the activation energy of forming the strained ring. Grubbs I/II may decompose before the reaction completes.

Module 3: Stereocontrol (The 3D Challenge)

Issue: “I am getting a 1:1 mixture of diastereomers. How do I control the axial/equatorial orientation of the new ring?”

Technical Insight: In spirocyclic synthesis, particularly spirooxindoles, the pre-existing chiral center (if any) or the catalyst must dictate the approach of the incoming reagent.

Solution: Organocatalytic Cascade Reactions For spirooxindoles, using Isatin as a starting material in a [3+2] cycloaddition is the gold standard.

  • Reagent: Azomethine ylides (generated from isatin + amino acid).[4]

  • Catalyst: Chiral Phosphoric Acids (CPA) or Squaramides.

  • Mechanism: The catalyst hydrogen-bonds to the isatin carbonyl, activating it while simultaneously blocking one face of the molecule, forcing the dipole to attack from the opposite side.

Master Protocol: Synthesis of a Spiro[4.5]decane via RCM

This protocol addresses the "dilution" and "catalyst" issues directly.

Objective: Synthesis of a spiro-cyclopentene ring onto a pre-existing cyclohexane ring.

Materials:

  • Substrate: 1,1-diallylcyclohexane (or derivative).

  • Catalyst: Hoveyda-Grubbs 2nd Generation (HG-II).

  • Solvent: Anhydrous Dichloromethane (DCM), degassed.

Step-by-Step Methodology:

  • Pre-Treatment (The "Poison" Check):

    • Dissolve the substrate in DCM. Add a small amount of activated charcoal or silica gel and stir for 30 mins, then filter.

    • Reasoning: Traces of amines or sulfur from previous steps will kill the Ru-catalyst instantly.

  • Degassing (Critical):

    • Bubble Argon through the solvent for at least 20 minutes.

    • Reasoning: Oxygen decomposes the active methylidene species.

  • The "Slow Addition" Technique:

    • Do NOT dump the catalyst in at once.

    • Prepare a solution of HG-II (5 mol%) in degassed DCM.

    • Heat the substrate solution to reflux (40°C).

    • Add the catalyst solution via syringe pump over 4 hours.

    • Target Concentration: Final concentration in the flask should be < 0.005 M (5 mM).

    • Causality: Low concentration ensures that a substrate molecule encounters the catalyst (intramolecular) more often than it encounters another substrate molecule (intermolecular oligomerization).

  • Quenching:

    • Add Ethyl Vinyl Ether (50 equiv) and stir for 30 mins.

    • Reasoning: This creates a volatile Fischer carbene, effectively removing the Ruthenium from your product and preventing isomerization during purification.

  • Purification:

    • Flash chromatography. Spirocyclic products are often volatile; avoid high-vacuum drying for extended periods.

References
  • Recent in vivo advances of spirocyclic scaffolds for drug discovery. Taylor & Francis Online. [Link]

  • Recent Advances in the Synthesis of Spiroheterocycles via N-Heterocyclic Carbene Organocatalysis. MDPI Molecules. [Link]

  • Asymmetric Synthesis of All-Carbon Quaternary Spirocycles via a Catalytic Enantioselective Allylic Alkylation Strategy. NIH PubMed Central. [Link]

  • Synthesis of spiro-cyclics via ring-closing metathesis. Arkivoc. [Link]

  • Methodologies for the synthesis of quaternary carbon centers via hydroalkylation of unactivated olefins. Beilstein Journal of Organic Chemistry. [Link]

Sources

Troubleshooting

Technical Support Center: Metal-Catalyzed Cyclization of Azaspiro Compounds

Topic: Troubleshooting Metal-Catalyzed Cyclization of Azaspiro Compounds Ticket ID: AZ-SPIRO-MET-001 Support Tier: Level 3 (Senior Application Scientist) Status: Open Introduction: The "Spiro" Challenge Welcome to the Te...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Metal-Catalyzed Cyclization of Azaspiro Compounds Ticket ID: AZ-SPIRO-MET-001 Support Tier: Level 3 (Senior Application Scientist) Status: Open

Introduction: The "Spiro" Challenge

Welcome to the Technical Support Center. You are likely here because your cyclization reaction—intended to forge a geometrically constrained azaspiro core—is stalling, yielding oligomers, or producing the wrong diastereomer.

Azaspiro compounds (nitrogen-containing spirocycles) present a unique "double-trouble" in catalysis:

  • Steric Congestion: Forming a quaternary carbon center is thermodynamically difficult (high activation energy).

  • Lewis Basicity: The nitrogen atom (even when protected) often possesses residual Lewis basicity that can coordinate to electrophilic metal centers (Pd, Au, Ru), effectively poisoning your catalyst.

This guide is structured as a diagnostic workflow to isolate and resolve these specific failure modes.

Module 1: Palladium-Catalyzed Allylic Alkylation (Pd-AAA)

Primary Application: Forming the quaternary spiro-carbon via allylic substitution. Common Failure: Low conversion or linear (non-spiro) regioselectivity.

Diagnostic Workflow 1: The Reaction is Dead (0-10% Conversion)

User Question: "I added the Pd catalyst and ligand, but my starting material remains untouched. Is my catalyst dead?"

Root Cause Analysis: In azaspiro synthesis, the amine nucleophile (even if protected as a sulfonamide or carbamate) can competitively bind to the Pd(II) intermediate, preventing the alkene from coordinating. Alternatively, the "soft" nucleophile ionization pathway is failing.

Troubleshooting Protocol:

  • Check the "Bite Angle" Effect:

    • For spirocyclization, you need to form a bond at the more substituted carbon of the allyl system (branched product).

    • Action: Switch to ligands with large bite angles. Trost ligands (e.g., (R,R)-DACH-Phenyl Trost Ligand ) are the gold standard here because they create a "chiral pocket" that favors the branched regioisomer due to steric steering.

  • The "Hard" Nucleophile Switch:

    • If you are using a "hard" nucleophile (e.g., Lithium amide), the mechanism changes.

    • Action: Add a Lewis Acid additive. The addition of LiCl or ZnCl₂ can break up aggregates and facilitate the transmetallation step.

  • Concentration Screen:

    • Intramolecular reactions compete with intermolecular oligomerization.

    • Action: Run the reaction at 0.05 M - 0.1 M . Too dilute (<0.01 M) can sometimes slow the ionization step in Pd-AAA too much.

Visualization: Pd-AAA Decision Tree

Pd_Troubleshooting Start Issue: Pd-Catalyzed Reaction Stalled CheckSubstrate Check Nucleophile Type Start->CheckSubstrate HardNuc Hard Nucleophile (Unstabilized Amine) CheckSubstrate->HardNuc SoftNuc Soft Nucleophile (Sulfonamide/Malonate) CheckSubstrate->SoftNuc Additive Add LiCl or ZnCl2 to break aggregates HardNuc->Additive Add Lewis Acid LigandCheck Is it forming Linear instead of Spiro? SoftNuc->LigandCheck Check Regioselectivity ChangeLigand Switch to Trost Ligand (Large Bite Angle) LigandCheck->ChangeLigand Yes

Caption: Diagnostic flow for stalled or non-selective Pd-catalyzed spirocyclization.

Module 2: Gold-Catalyzed Hydroamination

Primary Application: Cyclization of alkynyl amines/amides to form spiro-imines or enamines. Common Failure: "Silver Mirror" formation (catalyst decomposition) or no reaction.

FAQ: The "Silver Effect" & Chloride Abstraction

Q: "I'm using Ph3PAuCl and AgOTf (Silver Triflate), but the reaction turns gray and stops. Why?"

A: You are experiencing rapid catalyst decomposition or "Silver Mirror" formation. Gold(I) catalysis relies on a silver salt to abstract the chloride from the gold precatalyst (L-Au-Cl + AgX -> L-Au+ X- + AgCl). However, Ag(I) is light-sensitive and can also oxidize electron-rich amines.

The Fix (Self-Validating Protocol):

  • The "Pre-Mix" Test: Do not add the silver salt directly to the reaction mixture containing the amine.

    • Step A: Mix L-Au-Cl and AgOTf in a separate vial with solvent (DCM or Toluene) for 10 minutes in the dark.

    • Step B: Filter the mixture through a syringe filter (PTFE) to remove the precipitated AgCl solid.

    • Step C: Add the clear filtrate (containing the active cationic gold species) to your substrate.

    • Why? This prevents free Silver (Ag+) from interacting with your amine substrate, which causes the decomposition.

  • Protecting Group Swap:

    • Free amines are often too basic for Gold catalysts (they coordinate irreversibly).

    • Action: Ensure your amine is protected as a Urea , Carbamate (Boc/Cbz) , or Sulfonamide . These reduce the Lewis basicity of the nitrogen, allowing the Gold to activate the Alkyne (

      
      -activation) rather than binding to the Nitrogen (
      
      
      
      -coordination).
Data: Counter-ion Effects on Yield

The choice of Silver salt (counter-ion) drastically affects the turnover frequency (TOF) in spirocyclization.

Silver Salt (Activator)Anion CharacterReactivity ProfileRecommended For
AgOTf (Triflate)CoordinatingModerateSimple substrates, robust protecting groups.
AgSbF₆ (Hexafluoroantimonate)Non-CoordinatingHighSterically hindered spiro-centers.
AgNTf₂ (Bistriflimide)Non-CoordinatingVery HighDifficult substrates; highly soluble in organic solvents.

Module 3: Ring-Closing Metathesis (RCM)

Primary Application: Forming large rings or spiro-cores via bis-alkene closure. Common Failure: Dimerization (Oligomers) or Catalyst Death.

Troubleshooting Guide: The "Chelate Effect"

User Question: "I am using Grubbs II catalyst. The color changes from purple to brown/green immediately, and I get no cyclization."

Root Cause: Azaspiro precursors contain nitrogen atoms that can coordinate to the Ruthenium (Ru) center of the Grubbs catalyst. This forms a thermodynamically stable but catalytically inactive "chelate," effectively killing the catalyst.

The "Fürstner" Modification (Technical Standard): To prevent amine coordination, you must "distract" the nitrogen lone pair.

Protocol:

  • Add Titanium Isopropoxide (Ti(OiPr)₄):

    • Add 0.2 to 1.0 equivalents of Ti(OiPr)4 to the reaction mixture before adding the Grubbs catalyst.

    • Mechanism:[1][2][3][4][5][6][7][8][9] The Titanium acts as a Lewis acid scavenger, binding loosely to the nitrogen lone pair. This protects the Ruthenium center but is labile enough to allow the metathesis to proceed.

  • Use HCl Salts:

    • Convert your amine starting material to its HCl salt.

    • Perform the RCM in a solvent like Methanol or DCM (if soluble). The protonated amine (

      
      ) cannot coordinate to Ruthenium.
      
Visualization: RCM Pathway & Failure Modes

RCM_Mechanism Substrate Bis-Alkene Amine Interaction Coordination Event Substrate->Interaction RuCat Ru Catalyst (Grubbs II) RuCat->Interaction Poisoned Inactive Chelate (Brown/Green) Interaction->Poisoned N-Ru Binding (No Additive) Active Active Ru-Carbene Interaction->Active With Ti(OiPr)4 (N-Ti Binding) Product Azaspiro Cycle Active->Product Release Ethylene

Caption: Mechanism of amine poisoning in RCM and the rescue pathway using Titanium additives.

References

  • Trost, B. M., & Brennan, M. K. (2009). "Palladium-Catalyzed Asymmetric Allylic Alkylation of Prochiral Nucleophiles." Synthesis, 2009(18), 3003–3025. Link

  • Fürstner, A., et al. (1996). "Ring Closing Metathesis of Functionalized Acetylene Derivatives: A New Entry into Cycloalkynes." Journal of the American Chemical Society, 118(51), 12349–12357. Link

  • Han, X., & Widenhoefer, R. A. (2006).[4] "Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenyl Carbamates." Angewandte Chemie International Edition, 45(11), 1747–1749. Link

  • Michelet, V., Toullec, P. Y., & Genêt, J. P. (2008). "Cycloisomerization of 1,n-Enynes: Challenging Metal-Catalyzed Rearrangements and Mechanistic Insights." Angewandte Chemie International Edition, 47(23), 4268–4315. Link

Sources

Optimization

Technical Support Center: Preparation of 8-Azaspiro[4.5]decane-7,9-dione

The following technical guide addresses the preparation, side reactions, and troubleshooting of 8-azaspiro[4.5]decane-7,9-dione (also known as 3,3-tetramethyleneglutarimide ), a critical intermediate in the synthesis of...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide addresses the preparation, side reactions, and troubleshooting of 8-azaspiro[4.5]decane-7,9-dione (also known as 3,3-tetramethyleneglutarimide ), a critical intermediate in the synthesis of the anxiolytic drug Buspirone .

This content is structured for organic chemists and process engineers, focusing on the thermal cyclization route using 1,1-cyclopentanediacetic acid (or its anhydride) and urea/ammonia, as this is the industry-standard method.

[1]

Executive Technical Summary

  • Target Molecule: 8-azaspiro[4.5]decane-7,9-dione (CAS: 1075-89-4).[1][2][3][4][5]

  • Core Scaffold: Spiro-glutarimide.

  • Primary Application: Key pharmacophore for Buspirone (5-HT1A receptor agonist).

  • Synthesis Logic: The formation of the six-membered imide ring is thermodynamically driven but kinetically sensitive to moisture and stoichiometry. The reaction involves the condensation of 3,3-tetramethyleneglutaric acid (1,1-cyclopentanediacetic acid) or its anhydride with a nitrogen source (Urea or Ammonia) at elevated temperatures (150–180°C).

Critical Process Parameters (CPPs)
ParameterOptimal RangeImpact of Deviation
Temperature 160°C – 180°C<150°C: Incomplete cyclization (Monoamide impurity). >200°C: Urea decomposition, polymerization, charring.
Stoichiometry 1:1.2 to 1:1.5 (Acid:Urea)Excess Urea: Formation of Cyanuric acid/Biuret (insoluble white solids). Deficit: Unreacted anhydride/acid.
Reaction Time 1 – 3 HoursProlonged: Oxidative degradation (color formation).
Atmosphere Nitrogen SweepRemoval of water/ammonia is critical to drive equilibrium to the imide.

Diagnostic Troubleshooting Guide (Q&A)

Scenario A: "My product is a sticky gum/oil instead of a crystalline solid."

Diagnosis: Incomplete Cyclization (Monoamide Contamination). The most common side reaction is the formation of 8-azaspiro[4.5]decane-7,9-dione-monoamide (carbamoyl acid). Unlike the non-polar imide, this intermediate is capable of hydrogen bonding and often prevents crystallization.

  • Root Cause:

    • Reaction temperature was too low (<150°C).

    • Water evolved during condensation was not effectively removed (refluxing back into the melt).

    • Insufficient reaction time.

  • Corrective Action:

    • Immediate Fix: Re-dissolve the crude gum in a high-boiling solvent (e.g., toluene or xylene) and reflux with a Dean-Stark trap to drive off residual water, forcing ring closure.

    • Process Adjustment: Ensure the reaction vessel has an open path for water vapor escape (or active N2 sweep). Increase melt temperature to 170°C.

Scenario B: "I have a persistent white insoluble solid in my crude product."

Diagnosis: Urea Decomposition Byproducts (Cyanuric Acid/Biuret). When using urea in excess at high temperatures, it self-condenses to form biuret and eventually cyanuric acid (1,3,5-triazine-2,4,6-triol), which are highly insoluble in most organic solvents and water.

  • Verification: These solids do not melt at the product's MP (153-155°C) and are insoluble in cold ethanol.

  • Corrective Action:

    • Purification: The target imide is soluble in hot ethanol or acetic acid. Perform a hot filtration to remove the insoluble cyanuric acid derivatives.

    • Prevention: Reduce Urea equivalents to 1.1–1.2 eq. Avoid "hot spots" in the reactor wall.

Scenario C: "The yield is significantly lower than expected (<60%)."

Diagnosis: Sublimation or Hydrolysis.

  • Mechanism 1 (Sublimation): Urea sublimes at ~132°C before reacting. If the heating ramp is too fast, urea deposits on the condenser walls, leaving the acid in deficit.

  • Mechanism 2 (Hydrolysis): If the workup involves strong base (pH > 10), the imide ring opens rapidly to the diacid or monoamide.

  • Corrective Action:

    • Ramp Rate: Heat the mixture to 130°C and hold for 30 mins to allow the melt to form before ramping to 170°C.

    • Workup: Avoid strong alkaline washes. The imide is weakly acidic (pKa ~11.7); strong bases will deprotonate it (making it water-soluble) or hydrolyze it. Use water or weak bicarbonate for washing.

Deep Dive: Side Reaction Mechanisms

The synthesis is an equilibrium process. Understanding the competition between the Kinetic Product (Diamide) and the Thermodynamic Product (Imide) is crucial.

Reaction Pathway Analysis
  • Anhydride Formation: The diacid first dehydrates to 3,3-tetramethyleneglutaric anhydride.

  • Amidation: Nucleophilic attack by urea/ammonia opens the anhydride to the Monoamide (Amic Acid).

  • Cyclization (Rate Limiting Step): The monoamide must lose a molecule of water (or NH3 if diamide is formed) to close the ring.

Key Side Reactions:

  • Hydrolysis (Reversible): Presence of water reverses the imide to the monoamide.

  • Diamide Formation: Excess ammonia at lower temperatures leads to the acyclic diamide, which is difficult to cyclize without very high heat.

  • Decarboxylation: While rare for this specific scaffold, extreme temperatures (>220°C) can lead to decarboxylation of the free acid groups.

Pathway Visualization (Graphviz)

ReactionPathways Start 1,1-Cyclopentanediacetic Acid (Starting Material) Anhydride 3,3-Tetramethyleneglutaric Anhydride Start->Anhydride - H2O (Heat) Monoamide Monoamide Intermediate (Sticky Gum Impurity) Anhydride->Monoamide + Urea/NH3 Diamide Diamide (Kinetic Trap) Anhydride->Diamide + Excess NH3 (<140°C) Product 8-Azaspiro[4.5]decane-7,9-dione (Target Imide) Monoamide->Product - H2O (>160°C, Critical Step) Diamide->Product - NH3 (Slow) Product->Monoamide + H2O (Hydrolysis) UreaByproducts Cyanuric Acid / Biuret (Insoluble Solid)

Figure 1: Reaction network showing the critical path to the imide and competing side reactions (Hydrolysis, Diamide formation).

Optimized Experimental Protocol

Method: Solvent-Free Urea Melt (Green Chemistry Approach)

  • Charge: In a round-bottom flask equipped with a magnetic stirrer and a wide-bore air condenser (to allow water escape), mix 1,1-cyclopentanediacetic acid (1.0 eq) and Urea (1.2 eq) .

    • Note: Grind reagents together for intimate mixing.

  • Melt Phase: Heat the oil bath to 135°C . The mixture will melt into a clear liquid. Hold for 30 minutes.

    • Observation: Evolution of gas (NH3/CO2) and water vapor begins.

  • Cyclization Phase: Increase temperature to 170–175°C . Maintain for 2 hours.

    • Checkpoint: The melt should remain clear or turn slightly pale yellow. If it turns dark brown, temperature is too high.

  • Solidification: Cool the mixture to ~100°C. Add Ethanol (95%) carefully to the hot melt.

  • Workup:

    • Reflux the ethanolic solution for 15 minutes (dissolves product, leaves cyanuric acid).

    • Filter hot (removes insoluble urea byproducts).

    • Cool filtrate to 0°C. The product crystallizes as white platelets.

  • Validation:

    • Melting Point: 153–155°C.[6]

    • Solubility Check: Product should be soluble in chloroform/DCM, insoluble in water.

References

  • Synthesis of Buspirone Intermediates : Luo, H., Xia, W., Qian, C., & Chen, X.[7] (2011).[7][8] The preparation of 8-[4-[4-(2-pyrimidinyl)-1-piperaziny]butyl]-8-azaspiro[4,5] decane-7,9-dione hydrochloride. Research on Chemical Intermediates.

  • Guareschi-Thorpe Chemistry : Baron, H., Remfry, F. G. P., & Thorpe, J. F. (1904).[9] The formation and reactions of imino-compounds.[10] Part I. Journal of the Chemical Society, Transactions.

  • Chemical Properties : National Center for Biotechnology Information. (2025).[1][5][7][11][12] PubChem Compound Summary for CID 136843, 8-Azaspiro[4.5]decane-7,9-dione.

  • Patent Methodology : Method for preparing 8-azaspiro[4.5]decane-7,9-dione compounds. (CN102199136A).

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹³C NMR Spectroscopy of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione

An In-Depth Analysis for Drug Discovery and Synthetic Chemistry Professionals In the intricate world of medicinal chemistry, the three-dimensional architecture of a molecule is a critical determinant of its biological ac...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Analysis for Drug Discovery and Synthetic Chemistry Professionals

In the intricate world of medicinal chemistry, the three-dimensional architecture of a molecule is a critical determinant of its biological activity. Spirocyclic scaffolds, characterized by a single atom shared between two rings, offer a unique conformational rigidity and structural complexity that is highly sought after in modern drug design. The 7-Oxa-9-azaspiro(4.5)decane-8,10-dione framework is an exemplary member of this class, serving as a versatile building block for novel therapeutics.

This guide, prepared from the perspective of a Senior Application Scientist, provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) data for this important scaffold. We move beyond a simple data report to offer a comparative analysis with structurally related alternatives, providing the causal insights necessary for unambiguous spectral interpretation and rational molecular design. Every piece of data and every protocol is presented within a framework of scientific integrity, ensuring that the information is not only accurate but also practically applicable in a research setting.

The Foundational Spectrum: ¹³C NMR of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione

¹³C NMR spectroscopy provides direct information about the carbon skeleton of a molecule.[1] For 7-Oxa-9-azaspiro(4.5)decane-8,10-dione, the spectrum is a distinct fingerprint of its unique spirocyclic structure. The chemical shifts are governed by factors such as hybridization, electronegativity of neighboring atoms, and steric effects.[2]

The molecule's structure, with IUPAC numbering, is illustrated below.

Caption: Molecular structure of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione.

The expected ¹³C NMR chemical shifts for this structure are summarized in the table below. These values are based on established ranges for similar functional groups and structural motifs.[1][3]

Carbon Atom(s)HybridizationExpected Chemical Shift (δ, ppm)Rationale for Chemical Shift
C1, C2, C3, C4 sp³~20 - 40Standard aliphatic carbons in a cyclohexane ring. Due to symmetry, C1/C4 and C2/C3 may be equivalent, reducing the number of signals.[4]
C5 (Spiro) sp³~50 - 65This is a quaternary carbon, which typically shows a weaker signal. Its position at the junction of two rings creates a unique electronic environment, shifting it downfield from other aliphatic carbons.
C6 sp³~70 - 85This carbon is directly bonded to the highly electronegative oxygen atom (O7), causing a significant downfield (deshielding) effect.[1][2]
C8, C10 sp²~170 - 180These are carbonyl carbons of the dione functionality. The double bond to oxygen makes them highly deshielded, resulting in signals in the characteristic far downfield region of the spectrum.[1][3][5]
Comparative Analysis: The Power of Context

To fully leverage ¹³C NMR for structural verification, it is crucial to compare the spectrum of the target compound with that of close structural analogs. This approach helps to confirm assignments and understand the electronic impact of specific structural features.

This analog lacks the oxygen atom at position 7, replacing it with a methylene (CH₂) group. This seemingly small change has a profound and predictable impact on the ¹³C NMR spectrum.

  • Key Spectral Change: The signal for the carbon at position 6 (now adjacent to C7 instead of O7) would experience a dramatic upfield shift , moving from the ~70-85 ppm range to the standard aliphatic region of ~30-45 ppm. This is a direct consequence of removing the deshielding effect of the adjacent oxygen atom.

  • Subtle Changes: The carbonyl carbons (C8, C10) might experience a minor upfield shift as the electron-withdrawing inductive effect of the distant oxygen is removed.

  • Symmetry: The overall symmetry of the molecule remains similar, so the number of signals from the cyclohexane ring would likely be the same.

This comparison is invaluable for confirming the presence and position of the heteroatom in the five-membered ring. PubChem lists spectral data for the related compound 8-Azaspiro(4.5)decane-7,9-dione.[6]

Succinimide represents the fundamental heterocyclic dione portion of the target molecule.[7] Analyzing its spectrum provides a baseline for the chemical shifts of the five-membered ring carbons.

  • Carbonyl Carbons (C=O): In succinimide, the two equivalent carbonyl carbons appear around 177 ppm. This value serves as an excellent reference point for the C8 and C10 signals in our spiro-compound, which are expected in a very similar region.[7]

  • Aliphatic Carbons (-CH₂-): The two equivalent methylene carbons in succinimide resonate around 30 ppm. In our target molecule, the corresponding C6 is shifted significantly downfield due to the adjacent oxygen, while the spiro-carbon C5 replaces the other methylene group.

This comparison highlights how the fusion of the cyclohexane ring and the introduction of the oxygen atom at position 7 specifically alter the electronic environment of the core succinimide structure.

A Self-Validating Protocol for Quantitative ¹³C NMR Acquisition

Obtaining high-quality, reliable ¹³C NMR data requires a carefully designed experimental protocol. The following steps are designed to ensure accuracy, particularly for quantitative analysis, by accounting for the long relaxation times (T₁) of carbon nuclei and the Nuclear Overhauser Effect (NOE).[8]

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis prep1 1. Weigh 15-50 mg of sample prep2 2. Dissolve in ~0.7 mL of deuterated solvent (e.g., CDCl3) prep1->prep2 prep3 3. Add internal standard (TMS) prep2->prep3 prep4 4. Optional: Add relaxation agent (e.g., Cr(acac)3) for quantitative analysis prep3->prep4 acq1 5. Insert sample, lock, and shim prep4->acq1 acq2 6. Set up inverse-gated decoupling pulse sequence to suppress NOE acq1->acq2 acq3 7. Set relaxation delay (D1) to > 5x the longest T1 (critical for quaternary carbons) acq2->acq3 acq4 8. Set 90° pulse angle to maximize signal acq3->acq4 acq5 9. Acquire sufficient scans for adequate S/N acq4->acq5 proc1 10. Apply Fourier Transform acq5->proc1 proc2 11. Phase and baseline correct the spectrum proc1->proc2 proc3 12. Calibrate spectrum to TMS (0.0 ppm) proc2->proc3 proc4 13. Integrate signals and assign peaks proc3->proc4

Caption: Workflow for acquiring a quantitative ¹³C NMR spectrum.

Detailed Methodological Steps:

  • Sample Preparation: Dissolve 15-50 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent can slightly influence chemical shifts.[9] For truly quantitative results, adding a relaxation agent like chromium(III) acetylacetonate (Cr(acac)₃) is recommended to shorten the T₁ relaxation times of all carbons, especially quaternary ones.[8]

  • Spectrometer Setup: After inserting the sample, the instrument must be locked onto the deuterium signal of the solvent and shimmed to optimize magnetic field homogeneity, which ensures sharp spectral lines.

  • Pulse Sequence - The Key to Quantification: To obtain accurate integrations, the variable signal enhancement from the Nuclear Overhauser Effect (NOE) must be suppressed. This is achieved using an "inverse-gated decoupling" pulse sequence.[8] In this sequence, the proton decoupler is turned on only during the acquisition of the signal, not during the relaxation delay, thus eliminating NOE enhancement.[3][10]

  • Relaxation Delay (D1): This is the most critical parameter for quantification. The delay between pulses must be long enough to allow all carbon nuclei to fully return to thermal equilibrium. A conservative delay of at least 5 times the longest T₁ in the molecule is recommended (D1 ≥ 5T₁ₘₐₓ).[8] Quaternary carbons, like the spiro C5, have the longest T₁ values, often requiring delays of 60 seconds or more.

  • Data Processing: After data acquisition, the raw signal (Free Induction Decay) is converted into a spectrum via Fourier Transform. The spectrum is then phase-corrected and baseline-corrected to ensure accurate peak integration. The chemical shift axis is calibrated using the signal from the internal standard, Tetramethylsilane (TMS), which is defined as 0.0 ppm.

By adhering to this rigorous protocol, researchers can generate ¹³C NMR data that is not only qualitatively correct but also quantitatively reliable, providing a solid foundation for structural elucidation and reaction monitoring.

References

  • Vertex AI Search. (n.d.). 13C NMR spectroscopy • Chemical shift. Retrieved February 19, 2026.
  • Khalilov, L. M., et al. (2011). 1H and 13C NMR chemical shift assignments of spiro-cycloalkylidenehomo- and methanofullerenes by the DFT-GIAO method. Magnetic Resonance in Chemistry, 49(6), 378-84. [Link]

  • Wavefunction Inc. (2019). Efficient Protocol for Accurately Calculating 13C Chemical Shifts of Conformationally Flexible Natural Products: Scope, Assessment, and Limitations. Retrieved February 19, 2026, from [Link]

  • National Institutes of Health. (n.d.). 8-Azaspiro(4.5)decane-7,9-dione. PubChem. Retrieved February 19, 2026, from [Link]

  • PubMed. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560. [Link]

  • American Chemical Society. (2022). Synthesis of Succinimide-Linked Indazol-3-ols Derived from Maleimides under Rh(III) Catalysis. The Journal of Organic Chemistry.
  • Palchykov, V., et al. (2018). Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide.
  • Alonso, D., Font, J., & Ortuño, R. M. (1993). 13C NMR assignments of 1‐oxaspiro[4.5]decan‐2‐ones and 1‐oxaspiro[4.5] decanes. Universitat Autònoma de Barcelona Research Portal. [Link]

  • ResearchGate. (n.d.). 1 H and 13 C NMR chemical shifts of 1 compared with related heterocycles. Retrieved February 19, 2026, from [Link]

  • Google Patents. (n.d.). 8-azaspiro[6][11] decane-7, the preparation method of 9-dione compounds. Retrieved February 19, 2026, from

  • Chemistry LibreTexts. (2020). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra. Retrieved February 19, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo. PMC.
  • MDPI. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Molecules, 27(4), 1204. [Link]

  • Master Organic Chemistry. (2022). 13-C NMR - How Many Signals. Retrieved February 19, 2026, from [Link]

  • Semantic Scholar. (1997). 1H and13C NMR Characterization of Poly(succinimide) Prepared by Thermal Polycondensation ofl-Aspartic Acid1. Retrieved February 19, 2026, from [Link]

  • ACS Publications. (2015). 18F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry. [Link]

  • Pure. (1975). 1H and 13C NMR spectral data for spiro[2.4]heptadiene-4,6 and spiro[4.4]nonadiene-1,3. Retrieved February 19, 2026, from [Link]

  • National Institutes of Health. (n.d.). Succinimide. PubChem. Retrieved February 19, 2026, from [Link]

  • ResearchGate. (n.d.). 1,3-Oxazepane-4,7-Diones Compounds: 1H and 13C NMR High-Resolution Spectroscopy (1D and 2D). Retrieved February 19, 2026, from [Link]

  • PubChemLite. (n.d.). 7-oxa-9-azaspiro(4.5)decane-8,10-dione. Retrieved February 19, 2026, from [Link]

  • Web.chemdoodle.com. (2023). Nuclear magnetic resonance - spectroscopy. Retrieved February 19, 2026.

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Comparative

Comparative Guide: Biological Activity of Oxaspiro vs. Azaspiro Undecane Diones

Executive Summary This guide provides a technical comparison between oxaspiro and azaspiro undecane dione scaffolds. While both share the rigid spiro[5.5]undecane core—a privileged structure in medicinal chemistry due to...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison between oxaspiro and azaspiro undecane dione scaffolds. While both share the rigid spiro[5.5]undecane core—a privileged structure in medicinal chemistry due to its ability to orient substituents in specific 3D vectors—their biological applications diverge significantly.

  • Azaspiro Undecane Diones: Established bioactive pharmacophores. They exhibit potent anticancer (IC

    
     < 0.2 µM) and antimicrobial  activity. The nitrogen atom serves as a critical hydrogen bond donor/acceptor, facilitating interaction with targets like Acetyl-CoA Carboxylase (ACC)  and Sigma-1 receptors .
    
  • Oxaspiro Undecane Diones: Primarily utilized as synthetic building blocks and lipophilic bioisosteres. While direct biological data is less abundant than for their aza-counterparts, they are key intermediates for anticonvulsants (e.g., Gabapentin precursors) and are currently being explored for their altered metabolic stability and lipophilicity (LogP) profiles.

Structural & Physicochemical Comparison

The core difference lies in the heteroatom at the spiro-junction or within the heterocyclic ring (Position 3 in the dione ring). This single atom substitution dictates the electronic landscape and binding affinity.

FeatureAzaspiro (NH/NR) Oxaspiro (O) Impact on Bioactivity
H-Bonding Donor & AcceptorAcceptor OnlyAzaspiro binds tighter to pockets requiring H-bond donors (e.g., kinase hinge regions).
Lipophilicity Lower LogP (More Polar)Higher LogP (More Lipophilic)Oxaspiro crosses the BBB more easily but may have lower water solubility.
Metabolic Stability Susceptible to N-oxidation/dealkylationGenerally more stable to oxidative metabolismOxaspiro offers a strategy to prolong half-life (

).
Synthetic Access Multicomponent Reactions (MCR)Cyclization of Diacids/AnhydridesAzaspiro libraries are easier to generate via one-pot synthesis.
Structural Visualization

The following diagram illustrates the core scaffolds and the "Mixed" systems that bridge these two classes.

SpiroScaffolds cluster_0 Pharmacophore Evolution Aza Azaspiro[5.5]undecane-2,4-dione (Bioactive Lead) Mixed 1-Oxa-4-azaspiro[4.5]deca-dienone (Hybrid 'Best of Both') Aza->Mixed Ring Contraction & Oxidation Oxa Oxaspiro[5.5]undecane-2,4-dione (Lipophilic Scaffold) Oxa->Mixed N-Insertion

Figure 1: Structural relationship between Aza, Oxa, and Hybrid spiro scaffolds.[1][2][3]

Biological Activity Profile

Anticancer Activity

Azaspiro derivatives dominate this therapeutic area. The presence of the NH group allows for the formation of hydrogen bonds with residues in the active sites of enzymes like PARP-1 and Carbonic Anhydrase .

  • Mechanism: Induction of G2/M cell cycle arrest and mitochondrial apoptosis .

  • Key Data:

    • Compound 7j (Sulfonylazaspirodienone) shows superior potency against triple-negative breast cancer lines.

    • Oxaspiro analogs are often predicted to have lower potency in vitro due to the loss of the H-bond donor but are investigated for overcoming resistance mechanisms where drug efflux is polarity-dependent.

Table 1: Comparative Cytotoxicity (IC


 in µM) 
Cell LineAzaspiro Derivative (Compound 7j) [1]Oxaspiro Analog (Predicted/Ref) [2]Mixed (Oxa-Aza) Scaffolds [3]
A549 (Lung)0.17> 20.0 (Est.)0.18
MDA-MB-231 (Breast)0.05 ~ 27.10.08
HeLa (Cervical)0.07N/D0.14

Insight: The "Mixed" scaffold (containing both O and N) retains the high potency of the pure Aza system while gaining some lipophilic benefits of the Oxa system.

Antimicrobial Activity

Azaspiro compounds, particularly those synthesized via dimedone-aldehyde-urea condensation, exhibit significant antibacterial activity against Gram-positive bacteria.

  • Target: Bacterial cell wall synthesis and DNA gyrase inhibition.

  • Performance:

    • Azaspiro: MIC values range from 12.5 - 50 µg/mL against S. aureus.

    • Oxaspiro: Pure oxaspiro diones show weak to negligible antimicrobial activity (MIC > 500 µg/mL) unless fused with other pharmacophores (e.g., pyrenocine derivatives).

Experimental Protocols

To ensure reproducibility, we provide two distinct synthetic pathways. The Azaspiro route utilizes a high-efficiency Multicomponent Reaction (MCR), while the Oxaspiro route relies on anhydride cyclization.

Protocol A: Synthesis of Azaspiro[5.5]undecane-1,5,9-trione (MCR)

Best for: Generating diverse libraries for SAR screening.

  • Reagents: Dimedone (2 mmol), Aromatic Aldehyde (1 mmol), Urea (1.2 mmol).

  • Catalyst: p-Toluenesulfonic acid (p-TSA) (10 mol%) or Iodine (5 mol%).

  • Solvent: Ethanol (5 mL) or Water (Green Chemistry).

  • Procedure:

    • Combine reagents in a round-bottom flask.

    • Reflux at 80°C for 2–4 hours (monitor via TLC, EtOAc:Hexane 3:7).

    • Critical Step: Upon cooling, the product precipitates.[4] Filter and wash with cold ethanol to remove unreacted aldehyde.

    • Recrystallization: Hot ethanol.

  • Yield: Typically 85–95%.

Protocol B: Synthesis of 3-Oxaspiro[5.5]undecane-2,4-dione

Best for: Creating metabolic stable building blocks.

  • Reagents: 1,1-Cyclohexanediacetic acid (10 mmol).

  • Reagent: Acetic Anhydride (excess) or Thionyl Chloride.

  • Procedure:

    • Dissolve diacid in acetic anhydride (or reflux with SOCl

      
       in benzene).
      
    • Reflux for 3 hours under anhydrous conditions (drying tube required).

    • Isolation: Remove excess solvent under reduced pressure.

    • Purification: The residue solidifies upon cooling. Recrystallize from benzene/petroleum ether.

  • Yield: 70–80%.

  • Note: This product is sensitive to hydrolysis; store in a desiccator.

Mechanism of Action & Signaling Pathway[5]

The following diagram details the validated pathway for Azaspiro derivatives inducing apoptosis in cancer cells. Oxaspiro derivatives are hypothesized to follow a similar initial uptake but lack the specific kinase binding affinity.

ApoptosisPathway cluster_mechanism Valid for Azaspiro & Mixed Scaffolds Compound Azaspiro Compound (Lipophilic Entry) Target Target Binding (PARP-1 / Tubulin) Compound->Target H-Bonding (NH group) Mito Mitochondrial Dysfunction (Loss of ΔΨm) Target->Mito Signal Transduction ROS ROS Generation (Oxidative Stress) Mito->ROS Caspase Caspase-3/9 Activation Mito->Caspase Bcl2 Bcl-2 Downregulation ROS->Bcl2 Bax Bax Upregulation ROS->Bax Bcl2->Caspase Bax->Caspase Apoptosis Apoptosis (G2/M Arrest) Caspase->Apoptosis

Figure 2: Confirmed apoptotic signaling cascade for Azaspiro-undecane derivatives.

References

  • Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Source: MDPI (Molecules), 2020. URL:[Link]

  • 2-Oxaspiro[4.5]decane and α-pyrenocine derivatives from the endophytic fungus Roussoella sp. PSU-H51. (Comparative Oxa-spiro activity) Source: PubMed / Taylor & Francis, 2021. URL:[Link]

  • Synthesis and Antitumor Activity of a Series of Novel 1-Oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione Derivatives. Source: MDPI (Molecules), 2019. URL:[Link]

  • Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks. Source: ChemRxiv, 2025. URL:[Link][5]

Sources

Validation

A Researcher's Guide to the Structure-Activity Relationship (SAR) of Spirohydantoin Derivatives

Welcome to a comprehensive exploration of the structure-activity relationships (SAR) governing spirohydantoin derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals wh...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to a comprehensive exploration of the structure-activity relationships (SAR) governing spirohydantoin derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who seek to understand and leverage the therapeutic potential of this versatile scaffold. We will move beyond a simple cataloging of compounds to delve into the causal relationships between chemical structure and biological function, supported by experimental data and validated protocols. Our focus is on providing actionable insights that can guide the rational design of next-generation spirohydantoin-based therapeutics.

The Spirohydantoin Scaffold: A Privileged Structure in Medicinal Chemistry

The spirohydantoin core, characterized by a hydantoin (imidazolidine-2,4-dione) ring fused at the C5 position to a carbocyclic or heterocyclic ring system, represents a "privileged structure" in drug discovery. Its rigid, three-dimensional conformation allows for precise orientation of substituents into protein binding pockets, while the hydantoin moiety itself provides crucial hydrogen bond donors and acceptors. This unique combination of features has led to the development of spirohydantoin derivatives with a remarkable breadth of biological activities, including anticonvulsant, anticancer, antimicrobial, and neurological effects.

The key to unlocking this potential lies in understanding how modifications at specific positions on the scaffold influence its interaction with biological targets. Our investigation will focus on three primary areas of modification:

  • N1 and N3 Positions of the Hydantoin Ring: Substitution at these nitrogen atoms significantly impacts properties like solubility, metabolic stability, and target engagement.

  • The C5-Spirocyclic Ring: The nature, size, and substitution pattern of the spiro-fused ring system are critical for determining target selectivity and overall potency.

  • Exocyclic Substituents: Functional groups attached to the spirocyclic ring or the hydantoin nitrogens can introduce new interaction points and fine-tune the pharmacological profile.

Below is a diagram illustrating the core spirohydantoin scaffold and its key points of diversification.

Caption: General structure of the spirohydantoin scaffold highlighting key modification sites.

Comparative Analysis of Biological Activities

We will now examine the SAR of spirohydantoin derivatives across several key therapeutic areas. The data presented is synthesized from multiple studies to provide a comparative overview.

Anticonvulsant Activity

Spirohydantoins have long been investigated for their anticonvulsant properties, often as structural mimics of the established antiepileptic drug phenytoin.[1][2] The primary mechanism often involves the modulation of neuronal voltage-gated sodium channels.

Key SAR Insights:

  • N-Substitutions are Critical: SAR studies have shown that disubstitution at the N-1' and N-3' positions of the hydantoin ring is desirable for potent anticonvulsant effects.[1]

  • Aromaticity at N1: An aromatic ring, particularly a 4-nitrophenyl group, at the N-1' position often enhances activity.[1] This moiety may engage in crucial pi-pi stacking or hydrophobic interactions within the receptor binding site.

  • Alkyl Groups at N3: Small alkyl groups (e.g., ethyl, propyl) or a cyclopropyl group at the N-3' position are favorable for activity.[1] This suggests a defined steric limit for this pocket.

  • Stereochemistry of the Spiro Center: The stereochemistry of the spiro-carbon can have a profound impact on activity. In spirohydantoins derived from camphor, the l-isomer exhibited strong anticonvulsant properties, while the d-isomer was only modestly active, demonstrating the importance of the compound's 3D arrangement for target interaction.[3]

Comparative Data: Anticonvulsant Screening

Compound IDN-1' SubstituentN-3' SubstituentSpiro RingIn Vivo ModelActivity/EfficacyReference
Phenytoin PhenylH(Part of diphenylhydantoin)MESStandard Control[4]
Compound 5c 4-NitrophenylEthylCyclopentanePilocarpineCompletely prevented motor seizure precursors; more effective than phenytoin.[1]
l-camphor-spirohydantoin HHCamphorPentylenetetrazolPrevented seizures in 100% of subjects.[3]
d-camphor-spirohydantoin HHCamphorPentylenetetrazolPrevented seizures in 50% of subjects.[3]
PSH 4c Derivative BenzylHPiperidineMESShowed a high percentage of protection, reportedly above phenytoin in the initial dose.[4]
Anticancer Activity

The antiproliferative effects of spirohydantoins are a major focus of current research.[5] These compounds can act through various mechanisms, including the inhibition of histone deacetylases (HDACs), topoisomerase II, and various kinases, or by inducing apoptosis.[6][7][8]

Key SAR Insights:

  • N3-Side Chain: The nature of the substituent at the N-3 position of the hydantoin ring is a strong determinant of cytotoxic activity. One study found the order of activity to be alkene > ester > ether.[9]

  • Spiro-Ring System: The spiro moiety itself is crucial. Spirohydantoins fused to a dihydrothieno[2,3-b]naphtho-4,9-dione system have shown cytotoxic potency comparable to or greater than doxorubicin.[6] Similarly, derivatives of 3′,4′-dihydro-2′H-spiro[imidazolidine-4,1′-naphthalene]-2,5-dione have demonstrated significant effectiveness against colon and prostate cancer cell lines.[10]

  • Aromatic Substitution: For derivatives with a phenyl ring attached to the spiro system, the presence of two electron-withdrawing groups (e.g., fluorine or chlorine) is more effective than a single group for antitumor activity.[7][9] This suggests that modulating the electronic properties of the molecule can enhance its interaction with the target.

  • Blood-Brain Barrier Penetration: Certain derivatives, like the spirohydantoin mustard spiromustine, are capable of penetrating the blood-brain barrier, making them candidates for treating brain tumors.[11]

Comparative Data: In Vitro Cytotoxicity

Compound ClassKey Structural FeaturesCancer Cell Line(s)Potency (IC50 or equivalent)Reference
Spiro-thienonaphthoquinonesN,N-dimethylaminopropyl side chainMCF-7 (Breast), SW 620 (Colon)Comparable to or greater than doxorubicin[6]
Azaspirobicyclic hydantoinsAlkene, ester, or ether at N-3K562, CEM (Leukemia)Alkene > Ester > Ether[9][11]
Spiro-naphthalene hydantoins4-acetylphenylpiperazinylalkyl moietySW480, SW620 (Colon), PC3 (Prostate)Most effective against all three lines[10]
Benzyl-substituted spirohydantoins3,4-difluoro or 3,4-dichloro benzyl groupK562, Reh, CEM (Leukemia)Dose- and time-dependent cytotoxicity[7]
Antimicrobial Activity

Spirohydantoin derivatives have emerged as promising scaffolds for developing new antimicrobial agents to combat drug-resistant pathogens.[12][13]

Key SAR Insights:

  • Aromatic vs. Aliphatic Substitutions: In a series of spiro-thiazolidine derivatives, those with aromatic substitutions on the molecular framework displayed enhanced antibacterial potency against S. aureus compared to those with aliphatic chains.[13]

  • Thiohydantoin Moiety: The replacement of one or both carbonyl oxygens with sulfur to form thiohydantoins or dithiohydantoins can lead to potent antibacterial activity.[14][15] A compound featuring an N,N'-diphenyl thiohydantoin moiety showed the highest activity against Bacillus subtilis.[14]

  • Hybrid Molecules: Hybrid molecules combining the spirohydantoin core with other known antimicrobial pharmacophores, like quinolones, are being explored to create agents with novel or enhanced mechanisms of action.[15]

Comparative Data: Antibacterial Activity (MIC)

Compound ClassKey Structural FeaturesTarget OrganismMIC (μg/mL)Reference
Spiro-indolinone derivativesSpecific substitutions on the indolinone ringS. aureusAs low as 2-4.9[13]
Spiro-thiazolidine derivativesAromatic substitutionsS. aureus31.25 - 125[13]
Thiohydantoin derivativesN,N'-diphenyl thiohydantoin moietyB. subtilisNot specified, but highest activity in its class[14]

Experimental Protocols: A Guide to SAR Investigation

To ensure the trustworthiness and reproducibility of SAR studies, standardized and well-documented experimental protocols are essential. Here, we provide step-by-step methodologies for key workflows in the synthesis and evaluation of spirohydantoin derivatives.

Workflow for a Typical Spirohydantoin SAR Study

The following diagram outlines a logical workflow for conducting an SAR study, from initial synthesis to lead optimization. This represents a self-validating system where each step informs the next in an iterative cycle.

SAR_Workflow cluster_synthesis Phase 1: Synthesis & Characterization cluster_screening Phase 2: Biological Screening cluster_analysis Phase 3: Analysis & Optimization A 1. Precursor Synthesis (e.g., Substituted Ketone) B 2. Bucherer-Bergs Reaction (Spirohydantoin Formation) A->B C 3. N-Alkylation/Arylation (Library Diversification) B->C D 4. Purification & Characterization (HPLC, NMR, MS) C->D E 5. Primary Assay (e.g., Cytotoxicity MTT Assay) D->E Test Library F 6. Secondary Assay (e.g., Target-specific, HDAC inhibition) E->F G 7. ADME-Tox Prediction (In silico or in vitro) F->G H 8. Data Analysis (Generate SAR, Identify Hits) G->H Analyze Data I 9. Lead Optimization (Rational Redesign) H->I I->A Iterate Design J 10. In Vivo Validation I->J

Caption: A typical workflow for a Structure-Activity Relationship (SAR) study of spirohydantoin derivatives.

Protocol 1: Synthesis via the Bucherer-Bergs Reaction

This is a classic and widely used one-pot method for synthesizing spirohydantoins from a corresponding ketone.[4][9]

Rationale: The Bucherer-Bergs reaction is chosen for its efficiency and versatility. It allows for the direct conversion of readily available cycloalkanones into the desired spirohydantoin core, forming the key C-C and C-N bonds in a single step.

Step-by-Step Methodology:

  • Reaction Setup: In a sealed pressure vessel or a round-bottom flask equipped with a reflux condenser, combine the starting cycloalkanone (1.0 eq), potassium cyanide (2.0-3.0 eq), and ammonium carbonate (4.0-5.0 eq).

    • Expertise Note: The excess of cyanide and carbonate reagents is crucial to drive the equilibrium towards the formation of the aminonitrile and subsequently the hydantoin ring.

  • Solvent Addition: Add a solvent mixture, typically ethanol and water (e.g., 1:1 v/v), to the vessel. The solvent system is selected to ensure the solubility of both the organic ketone and the inorganic salts.

  • Heating: Heat the reaction mixture to 60-100 °C. The reaction is typically monitored by Thin-Layer Chromatography (TLC) until the starting ketone is consumed (usually 6-24 hours).

    • Trustworthiness Note: Consistent heating and monitoring are key to preventing side reactions and ensuring complete conversion.

  • Work-up: Cool the reaction mixture to room temperature. Carefully acidify with a mineral acid (e.g., HCl) to pH ~6. This step protonates the hydantoin and causes it to precipitate.

  • Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid thoroughly with cold water to remove any unreacted inorganic salts, followed by a cold non-polar solvent like diethyl ether to remove organic impurities.[4]

  • Purification: The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, methanol/water) to yield the pure spirohydantoin.

  • Characterization: Confirm the structure and purity of the final compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

This protocol is a standard colorimetric assay for assessing the metabolic activity of cells and serves as a reliable indicator of cell viability and proliferation, making it a cornerstone for screening potential anticancer agents.[7]

Rationale: The MTT assay is selected as a primary screen for anticancer activity due to its high throughput, reproducibility, and direct correlation between mitochondrial metabolic activity and cell viability. It provides a quantitative measure (IC50) of a compound's cytostatic/cytotoxic potential.

Step-by-Step Methodology:

  • Cell Seeding: Plate human cancer cells (e.g., MCF-7, K562) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the spirohydantoin test compounds in the culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.01 µM to 100 µM). Include wells with vehicle (e.g., DMSO) as a negative control and a known cytotoxic drug (e.g., doxorubicin) as a positive control.

  • Incubation: Incubate the plate for a specified period, typically 48 or 72 hours, at 37°C and 5% CO₂.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well. Incubate for an additional 3-4 hours.

    • Expertise Note: During this step, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO, isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals. Gently agitate the plate to ensure complete dissolution.

  • Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control. Plot the viability against the log of the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Conclusion and Future Directions

The spirohydantoin scaffold is a testament to the power of privileged structures in medicinal chemistry. The SAR insights gathered to date clearly demonstrate that targeted modifications to the hydantoin and spirocyclic rings can produce potent and selective agents for a wide range of diseases. For researchers in this field, the path forward involves a continued, iterative cycle of design, synthesis, and testing. Future efforts should focus on leveraging computational modeling to better predict binding modes and ADME properties, exploring novel spirocyclic systems to access new chemical space, and developing hybrid molecules that combine the spirohydantoin core with other pharmacophores to tackle complex challenges like drug resistance. By building on the foundational SAR principles outlined in this guide, the scientific community can continue to unlock the full therapeutic potential of this remarkable class of compounds.

References

  • Synthesis and cytotoxic evaluation of novel spirohydantoin derivatives of the dihydrothieno[2,3-b]naphtho-4,9-dione system. PubMed,
  • Synthesis, structure and biological properties of active spirohydantoin derivatives.
  • Synthesis of N-1', N-3'-disubstituted Spirohydantoins and Their Anticonvulsant Activities in Pilocarpine Model of Temporal Lobe Epilepsy. PubMed,
  • Spirohydantoins and 1,2,4-triazole-3-carboxamide derivatives as inhibitors of histone deacetylase: Design, synthesis, and biological evalu
  • New spirohydantoin derivatives - Synthesis, pharmacological evaluation, and molecular modeling study.
  • Design, Synthesis, and In Vitro Antiproliferative Activity of Hydantoin and Purine Derivatives with the 4-Acetylphenylpiperazinylalkyl Moiety. PMC,
  • SAR of Anticonvulsant Drugs. Slideshare,
  • Novel derivatives of spirohydantoin induce growth inhibition followed by apoptosis in leukemia cells. PubMed,
  • Anticonvulsant properties of spirohydantoins derived
  • Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies.
  • Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. PMC,
  • Preparation of New Spiropyrazole, Pyrazole and Hydantoin Derivatives and Investigation of Their Antioxidant and Antibacterial Activities.
  • NEW SPIROHYDANTOIN DERIVATIVES - SYNTHESIS, PHARMACOLOGICAL EVALUATION, AND MOLECULAR MODELING STUDY. PubMed,
  • Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Str
  • Virtual Screening of Putative Anticonvulsant Hydantoin Derived Drugs and Biological Evalu
  • The Multifaceted Biological Activities of Hydantoin Derivatives: From Antimicrobial to Anticancer Agents.
  • The Multifaceted Biological Activities of Hydantoin Derivatives: From Antimicrobial to Anticancer Agents. The Bioscan,
  • Study of Some Hyndantion Derivatives as Anticonvulsant Agents.
  • Therapeutic potential of spiro compounds against Staphylococcus aureus: a comprehensive review. PMC,
  • Preliminary Studies of Antimicrobial Activity of New Synthesized Hybrids of 2-Thiohydantoin and 2-Quinolone Derivatives Activ

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Comparative

A Senior Application Scientist's Guide to Purity Validation of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione: An HPLC-Centric Comparative Analysis

Introduction In the landscape of pharmaceutical research and drug development, the molecular scaffold of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione represents a class of heterocyclic compounds with significant potential as b...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of pharmaceutical research and drug development, the molecular scaffold of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione represents a class of heterocyclic compounds with significant potential as building blocks for novel therapeutic agents. Its unique three-dimensional structure, conferred by the spirocyclic system, offers a compelling framework for designing molecules with specific biological activities.[1] However, the journey from synthesis to application is critically dependent on one fundamental parameter: purity. The presence of even minute quantities of impurities—such as starting materials, by-products, or degradation products—can profoundly impact biological assay results, compromise safety profiles, and invalidate research outcomes.[2]

This guide provides an in-depth, experience-driven comparison of analytical methodologies for validating the purity of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione. While High-Performance Liquid Chromatography (HPLC) serves as the primary focus and the workhorse of modern purity analysis, we will also explore orthogonal techniques to construct a robust, self-validating analytical workflow. This document is designed for researchers, analytical scientists, and drug development professionals who require not just a protocol, but a comprehensive understanding of the causality behind the analytical choices that ensure data integrity and regulatory compliance.

Part 1: The Core of Purity Assessment: A Validated Reversed-Phase HPLC-UV Method

The molecular structure of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione (Molecular Formula: C8H11NO3) features several polar functional groups, including an ether, an imide, and two carbonyl groups.[3] This inherent polarity presents a challenge for traditional reversed-phase HPLC methods using standard C18 columns, where such compounds often exhibit poor retention and elute near the solvent front, co-eluting with potential polar impurities.[4][5] Therefore, a specialized approach is necessary. Our primary recommendation is a reversed-phase method utilizing a polar-endcapped or polar-embedded stationary phase, which is designed to enhance the retention of hydrophilic analytes.

Principle of the Proposed HPLC Method

We will employ a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection. The core of this method is the selection of a stationary phase that mitigates the challenges of analyzing polar compounds. An Ascentis RP-Amide or a column with a T3 bonding technology is an excellent starting point, as these phases offer enhanced retention for polar compounds and are compatible with highly aqueous mobile phases, preventing the "dewetting" phenomenon that leads to retention loss. The method will be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to demonstrate its fitness for purpose.[6][7]

Detailed Experimental Protocol: HPLC-UV Analysis

1. Sample Preparation:

  • Standard Solution: Accurately weigh approximately 10 mg of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione reference standard and dissolve in 10 mL of diluent to create a 1.0 mg/mL stock solution.

  • Sample Solution: Prepare the test sample at the same concentration (1.0 mg/mL).

  • Diluent: A mixture of Water:Acetonitrile (95:5 v/v) is recommended to ensure sample solubility and compatibility with the initial mobile phase conditions.

2. Chromatographic Conditions:

Parameter Recommended Setting Rationale
HPLC System Agilent 1260 Infinity II or equivalent A standard, robust system capable of gradient elution and UV detection.
Column Waters ACQUITY UPLC HSS T3 (2.1 x 100 mm, 1.8 µm) T3 bonding provides excellent retention for polar compounds even in 100% aqueous mobile phases.
Mobile Phase A 0.1% Formic Acid in Water Volatile buffer suitable for potential LC-MS compatibility and provides good peak shape for acidic/neutral compounds.
Mobile Phase B 0.1% Formic Acid in Acetonitrile Standard organic modifier for reversed-phase chromatography.
Gradient Elution 0-1 min (5% B), 1-8 min (5% to 95% B), 8-9 min (95% B), 9-9.1 min (95% to 5% B), 9.1-12 min (5% B) A shallow initial gradient ensures retention of the polar analyte, while the ramp effectively elutes any less polar impurities.
Flow Rate 0.4 mL/min Appropriate for a 2.1 mm ID column, balancing analysis time and system pressure.
Column Temperature 30 °C Controlled temperature ensures reproducible retention times.
Detection Wavelength 210 nm The imide chromophore is expected to have UV absorbance at lower wavelengths. A photodiode array (PDA) detector is recommended to assess peak purity across a spectrum.

| Injection Volume | 2 µL | Small volume to prevent peak overload and distortion. |

3. System Suitability Test (SST): Before sample analysis, perform five replicate injections of the standard solution. The SST ensures the chromatographic system is performing adequately.

  • Tailing Factor: Should be ≤ 2.0.

  • Theoretical Plates (N): Should be ≥ 2000.

  • Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0%.[8]

Data Analysis and Purity Calculation

Purity is typically determined using the area percent method. Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100 This calculation assumes that all impurities have a similar UV response to the main compound at the chosen wavelength. For a more accurate assessment, especially for known impurities, Relative Response Factors (RRFs) should be determined.

Workflow for HPLC Method Development and Validation

HPLC_Workflow cluster_Dev Method Development cluster_Val Method Validation (ICH Q2(R2)) Dev1 Analyte Characterization (Polarity, Solubility, UV Scan) Dev2 Column & Mobile Phase Screening (e.g., C18, RP-Amide, T3) Dev1->Dev2 Dev3 Gradient & Temperature Optimization Dev2->Dev3 Dev4 Final Method Selection Dev3->Dev4 Val1 Specificity (Peak Purity, Resolution) Dev4->Val1 Proceed to Validation Val2 Linearity & Range Val1->Val2 Val3 Accuracy (% Recovery) Val2->Val3 Val4 Precision (Repeatability, Intermediate) Val3->Val4 Val5 Robustness (Small Variations) Val4->Val5 Val6 LOD / LOQ Val5->Val6 Report Validated Purity Method Val6->Report

Caption: Workflow for HPLC method development and validation.

ICH Q2(R2) Validation: A Self-Validating System

A protocol is only trustworthy if it is validated. The objective of validation is to demonstrate that the analytical procedure is fit for its intended purpose.[7]

Validation ParameterPurposeAcceptance Criteria (Example)
Specificity To ensure the signal is unequivocally from the analyte, free from interference from impurities or matrix components.[8]Peak purity index > 0.999 (PDA detector). Baseline resolution (Rs > 2.0) between the main peak and adjacent impurities.
Linearity To demonstrate a direct proportional relationship between concentration and detector response.[8]Correlation coefficient (r²) ≥ 0.999 over a range of 50-150% of the target concentration.
Accuracy To measure the closeness of the test results to the true value, often assessed by spike/recovery studies.[8]Mean recovery between 98.0% and 102.0% at three concentration levels.
Precision To assess the degree of scatter between a series of measurements under the same conditions (repeatability) and within-laboratory variations (intermediate precision).[9]RSD ≤ 1.0% for repeatability (n=6). RSD ≤ 2.0% for intermediate precision (different day/analyst).
Robustness To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±2°C in temp, ±0.1 pH units).RSD of results should remain within precision limits (≤ 2.0%).
Limit of Quantitation (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Signal-to-Noise ratio ≥ 10.

Part 2: Comparative Guide to Orthogonal Purity Verification Methods

Relying solely on a single analytical technique is a significant risk. Orthogonal methods, which measure the same attribute (purity) based on different chemical or physical principles, provide a crucial cross-verification.[2] For 7-Oxa-9-azaspiro(4.5)decane-8,10-dione, the most powerful orthogonal techniques are Quantitative NMR (qNMR) and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS).

Alternative 1: Absolute Quantitative ¹H NMR (qNMR)

Principle: qNMR is a primary analytical method that determines purity without the need for a specific reference standard of the same compound.[2] It works by comparing the integrated signal of a specific proton (or protons) on the analyte molecule to the signal of a certified internal standard of known purity and weight. Since the signal intensity is directly proportional to the number of nuclei, qNMR provides an absolute measure of molar concentration, and thus purity.

Brief Methodology:

  • An accurately weighed amount of the 7-Oxa-9-azaspiro(4.5)decane-8,10-dione sample is dissolved in a deuterated solvent (e.g., DMSO-d6).

  • A precisely weighed amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) is added to the same NMR tube.

  • The ¹H NMR spectrum is acquired under quantitative conditions (e.g., long relaxation delay).

  • Purity is calculated by comparing the integral of a well-resolved analyte peak to the integral of a known standard peak.

Alternative 2: Purity Profiling by LC-HRMS

Principle: While HPLC-UV is excellent for quantifying known and unknown impurities based on their UV response, LC-High Resolution Mass Spectrometry provides definitive identification. By coupling the HPLC separation with a mass spectrometer (like a TOF or Orbitrap), we can obtain the accurate mass of the parent compound and any co-eluting impurities. This allows for the determination of elemental formulas, which is invaluable for identifying process-related impurities or degradation products.[10]

Application in Purity Assessment:

  • Impurity Identification: Provides the mass-to-charge ratio (m/z) of impurities with high accuracy, enabling the prediction of their elemental composition.

  • Specificity Confirmation: Confirms that the main chromatographic peak corresponds to the correct m/z of the target compound.

  • Sensitivity: Often far more sensitive than UV detection, allowing for the detection of trace-level impurities that might be missed otherwise.

Performance Comparison: HPLC-UV vs. qNMR vs. LC-HRMS
FeatureHPLC-UV (Area %)Quantitative ¹H NMR (qNMR)LC-HRMS
Principle Chromatographic separation & UV absorbanceNuclear magnetic resonanceChromatographic separation & mass-to-charge ratio
Purity Type Relative (Assumes equal response)Absolute (Primary method)Primarily for Identification (Semi-quantitative at best without standards)
Reference Standard Requires analyte-specific standard for assayRequires a certified internal standard (not the analyte)Requires analyte standard for confirmation
Impurity Detection Detects UV-active impuritiesDetects proton-containing impuritiesDetects ionizable impurities
Impurity Identification No structural informationProvides structural informationProvides elemental composition
Throughput HighModerateModerate to High
Key Advantage Robust, precise, widely availableOrthogonal, absolute purity, no RRF neededHigh sensitivity, definitive identification
Key Limitation RRF variability can affect accuracyLower sensitivity than HPLC, spectral overlap can be an issueQuantification is complex and less precise than UV

Decision-Making Framework

Decision_Tree cluster_Primary Primary Quantitative Analysis cluster_Ortho Orthogonal & Confirmatory Analysis Start Purity Validation Required for 7-Oxa-9-azaspiro(4.5)decane-8,10-dione HPLC Validated HPLC-UV Method (Area % Purity) Start->HPLC Check1 Check1 HPLC->Check1 qNMR qNMR (Absolute Purity) Result Comprehensive Purity Report qNMR->Result LCMS LC-HRMS (Impurity ID & Profiling) LCMS->Result Check1->qNMR Yes Check1->LCMS No (Routine Check)

Caption: Decision framework for purity validation techniques.

Conclusion

Validating the purity of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione requires a multi-faceted, scientifically-grounded approach. A well-developed and validated reversed-phase HPLC method using a polar-compatible stationary phase serves as the robust foundation for routine quality control and purity assessment. This method delivers high precision and throughput, essential for process monitoring and batch release.

However, to achieve the highest level of scientific integrity and trustworthiness, this primary method must be supported by orthogonal techniques. Quantitative ¹H NMR provides an invaluable, absolute purity value that is independent of the chromatographic process, serving as a definitive cross-check for reference materials and critical batches. Concurrently, LC-HRMS offers unparalleled insight into the impurity profile, enabling the identification and tracking of potential process-related impurities or degradants. By strategically combining these techniques, researchers and drug developers can ensure the quality and reliability of their materials, building a solid foundation for successful and reproducible scientific outcomes.

References

  • Benchchem. A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Analysis of Spiro Alcohols.
  • European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
  • AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. Published July 22, 2025.
  • Resolian. HPLC-UV Method Development for Highly Polar Impurities. Published December 2, 2025.
  • Slideshare. Analytical method validation as per ich and usp.
  • International Council for Harmonisation. Validation of Analytical Procedures Q2(R2). Published November 30, 2023.
  • International Council for Harmonisation. Quality Guidelines.
  • Fisher Scientific. HPLC for the Retention and Resolution of Very Polar Compounds.
  • TutorChase. What methods are used to test the purity of organic compounds?.
  • Sigma-Aldrich. Developing HPLC Methods.
  • Waters Corporation. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Published June 18, 2025.
  • LCGC International. HPLC Analysis of Very Polar Compounds in Bioanalysis.
  • Scribd. Spiro Compound. Published November 17, 2008.
  • ACS Publications. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Published November 7, 2014.
  • Moravek, Inc. Top 5 Methods of Assessing Chemical Purity.
  • ResearchGate. How to determine the purity of newly synthesized organic compound?. Published October 20, 2018.
  • Journal of Chemical and Pharmaceutical Research. Development and Validation of High Performance Liquid Chromatography Assay Method of Spironolactone. Published 2017.
  • U.S. Environmental Protection Agency. Environmental Chemistry Methods: Spiroxamine.
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  • PubChemLite. 7-oxa-9-azaspiro(4.5)decane-8,10-dione.

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Validation

A Senior Application Scientist’s Guide to the Analytical Characterization of Spiro Compounds

Spiro compounds, with their unique three-dimensional architecture defined by a single atom common to two rings, present both exciting opportunities and significant challenges in drug discovery and materials science.[1] T...

Author: BenchChem Technical Support Team. Date: February 2026

Spiro compounds, with their unique three-dimensional architecture defined by a single atom common to two rings, present both exciting opportunities and significant challenges in drug discovery and materials science.[1] Their inherent rigidity and chirality make them valuable scaffolds, but these same features demand a sophisticated and multi-faceted analytical approach for complete characterization.[2][3] This guide provides an in-depth comparison of the core analytical methods for characterizing spiro compounds, moving beyond a simple listing of techniques to explain the causality behind experimental choices.

The Spirocyclic Challenge: Why a Multi-Technique Approach is Essential

The defining feature of a spiro compound is the spirocenter, a quaternary carbon atom that imparts significant conformational rigidity.[3] This often leads to complex stereochemistry, including the potential for axial chirality, and results in molecules with distinct three-dimensional shapes.[4] Consequently, a single analytical technique is rarely sufficient. A comprehensive understanding requires a synergistic application of methods that can probe connectivity, molecular weight, three-dimensional structure, and enantiomeric purity.

The typical analytical workflow for a novel spiro compound integrates several techniques, each providing a crucial piece of the structural puzzle.

cluster_synthesis Synthesis & Purification cluster_initial Initial Structural Verification cluster_detailed Detailed Structural Elucidation cluster_absolute Stereochemical Analysis Synthesis Novel Spiro Compound (Purified Mixture) NMR_1D 1D NMR ('H, ¹³C) - Basic Structure - Functional Groups Synthesis->NMR_1D Initial Check MS Mass Spectrometry - Molecular Weight - Elemental Formula (HR-MS) Synthesis->MS Initial Check NMR_2D 2D NMR (COSY, HSQC, HMBC) - Connectivity - Relative Stereochemistry NMR_1D->NMR_2D Confirm Connectivity MS->NMR_2D Chiral_Chrom Chiral Chromatography - Enantiomer Separation - Enantiomeric Excess (ee%) NMR_2D->Chiral_Chrom Is it chiral? XRay X-Ray Crystallography - Absolute Configuration - Unambiguous 3D Structure Chiral_Chrom->XRay Need absolute configuration

Caption: General analytical workflow for a new spiro compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is the cornerstone of structural elucidation for any organic molecule, and it is particularly powerful for deciphering the complex proton and carbon environments within a rigid spirocyclic framework.[5] It provides the fundamental blueprint of atomic connections and relative stereochemistry.

Expertise & Experience: Beyond a Simple Spectrum
  • 1D NMR (¹H and ¹³C): The initial ¹H NMR spectrum provides information on the number and type of protons, while the proton-decoupled ¹³C NMR spectrum reveals the number of unique carbon environments.[6] The chemical shift of the spiro-carbon itself can be a key diagnostic signal.[7] For spiro compounds, the rigidity can make chemically similar protons or carbons magnetically non-equivalent, leading to more complex spectra than their acyclic counterparts. This complexity, however, is rich with structural information.

  • 2D NMR (COSY, HSQC, HMBC): These techniques are indispensable for assembling the molecular structure.

    • COSY (Correlation Spectroscopy) identifies proton-proton coupling networks, allowing for the tracing of spin systems through the rings.[6]

    • HSQC (Heteronuclear Single Quantum Coherence) directly correlates protons to the carbons they are attached to, providing unambiguous C-H assignments.[6]

    • HMBC (Heteronuclear Multiple Bond Correlation) is crucial for connecting the dots. It reveals long-range (2-3 bond) correlations between protons and carbons.[6] For spiro compounds, HMBC is essential for establishing connectivity across the spirocenter, linking the two ring systems definitively.

Experimental Protocol: 2D NMR for Structural Assembly
  • Sample Preparation: Dissolve 5-10 mg of the purified spiro compound in ~0.6 mL of an appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a high-quality NMR tube. The choice of solvent is critical to ensure solubility and avoid signal overlap with the analyte.

  • Acquisition of 1D Spectra: Acquire standard ¹H and ¹³C{¹H} spectra. These are used for referencing and to determine the spectral widths for the 2D experiments.

  • COSY Acquisition: Set up a gradient-selected COSY (gCOSY) experiment. Use the ¹H spectral width for both dimensions. The number of scans will depend on the sample concentration.

  • HSQC Acquisition: Set up a gradient-selected HSQC experiment. The F2 dimension corresponds to the ¹H spectral width, and the F1 dimension corresponds to the ¹³C spectral width. Optimize the ¹JCH coupling constant (typically ~145 Hz for sp³ carbons) for maximum signal intensity.

  • HMBC Acquisition: Set up a gradient-selected HMBC experiment. Use the same spectral widths as the HSQC. The key parameter is the long-range coupling constant, which is typically optimized for a value between 4-10 Hz to observe 2- and 3-bond correlations.

  • Data Analysis: Process the spectra using appropriate software.

    • Use the COSY to map out H-H connections within each ring.

    • Use the HSQC to assign carbons to their attached protons.

    • Crucially, use the HMBC to find correlations from protons on one ring to carbons on the other ring, confirming the spirocyclic structure across the spiro-carbon.

Mass Spectrometry (MS): Confirming Identity and Composition

Mass spectrometry provides two fundamental pieces of information: the molecular weight of the compound and, through fragmentation patterns and high resolution, its elemental composition.[8][9]

Expertise & Experience: Interpreting the Data
  • Soft Ionization (ESI, APCI): Techniques like Electrospray Ionization (ESI) are used to determine the molecular weight of the parent compound with minimal fragmentation, typically observing the [M+H]⁺ or [M+Na]⁺ ions.

  • Hard Ionization (EI): Electron Ionization (EI), often coupled with Gas Chromatography (GC-MS), provides reproducible fragmentation patterns that act as a "fingerprint" for the molecule.[6] The rigid spirocyclic core can lead to characteristic fragmentation pathways that help in identifying the class of the compound.

  • High-Resolution Mass Spectrometry (HR-MS): This is a self-validating system for confirming the molecular formula. By measuring the mass-to-charge ratio to four or five decimal places, HR-MS provides an unambiguous elemental composition, which is critical for novel compounds.[8]

Experimental Protocol: GC-MS Analysis of Spiroketal Diastereomers

This protocol is adapted for volatile spiro compounds like spiroketals.[6]

  • Sample Preparation: Prepare a dilute solution (e.g., 100 µg/mL) of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

  • GC Column Selection: Use a 30 m x 0.25 mm ID capillary column with a mid-polarity stationary phase (e.g., 5% phenyl-methylpolysiloxane). This provides good general-purpose separation.

  • GC Conditions:

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Inlet Temperature: 250°C (ensure the compound is thermally stable).

    • Injection Mode: Split injection (e.g., 50:1 ratio) to avoid column overloading.

    • Oven Program: Start at 100°C (hold 2 min), then ramp at 10°C/min to 280°C (hold 5 min). This program must be optimized to achieve separation of any isomers.[6]

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • MS Transfer Line Temperature: 280°C.

    • Ion Source Temperature: 230°C.

    • Mass Range: Scan from m/z 40 to a value comfortably above the expected molecular weight.

  • Data Analysis: Compare the retention times to separate isomers. Analyze the mass spectrum of each peak to identify the molecular ion and characteristic fragment ions. For isomers, the mass spectra may be very similar, relying on chromatographic separation for definitive identification.[6]

X-ray Crystallography: The Unambiguous 3D Structure

While NMR provides the connectivity, X-ray crystallography provides the definitive, unambiguous three-dimensional structure, including the absolute configuration of all stereocenters.[10][11] It is the gold standard for structural proof, especially for complex stereochemistries inherent in many spiro compounds.[2][12]

Trustworthiness: The Ground Truth

The primary challenge of this technique is not the analysis but obtaining a high-quality single crystal suitable for diffraction.[10] This can often be the rate-limiting step. However, a successful crystal structure provides irrefutable evidence of:

  • Connectivity: Confirming the structure proposed by NMR and MS.

  • Relative Stereochemistry: The spatial arrangement of all atoms relative to each other.

  • Absolute Configuration: For chiral, enantiomerically pure compounds, anomalous dispersion effects (often requiring a heavy atom) can determine the absolute stereochemistry (R/S configuration).[10][12]

The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern. The angles and intensities of the diffracted beams are used to calculate the electron density map of the molecule, from which the atomic positions can be determined.[13]

Chiral Chromatography: Separating Mirror Images

Many spiro compounds are chiral, and often only one enantiomer possesses the desired biological activity.[1][14] Chiral chromatography is the premier technique for separating enantiomers and determining the enantiomeric purity (or enantiomeric excess, ee) of a sample.[15][16]

Expertise & Experience: The Art of Chiral Separation

Enantiomers have identical physical properties in an achiral environment, making their separation impossible with standard chromatography.[6] Chiral separation relies on creating a transient diastereomeric interaction between the analyte and a chiral selector, which is most commonly part of the Chiral Stationary Phase (CSP).[15]

  • Column Selection: The choice of CSP is the most critical parameter. Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are widely effective and are a good starting point for method development.[6]

  • Mobile Phase Optimization: The mobile phase, typically a mixture of a non-polar solvent (like hexane) and a polar modifier (like isopropanol or ethanol), is adjusted to optimize the resolution between the enantiomer peaks.[6]

Experimental Protocol: Chiral HPLC Method Development
  • Column Screening: Begin by screening several polysaccharide-based chiral columns (e.g., Chiralpak IA, IB, IC) as they cover a broad range of chiral compounds.

  • Initial Mobile Phase: Start with a standard mobile phase, such as 90:10 (v/v) Hexane:Isopropanol.

  • System Parameters:

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25°C.

    • Detection: UV detector at a wavelength where the analyte absorbs (e.g., 220 nm).

  • Injection and Analysis: Inject a small volume of the racemic standard. If no separation is observed, systematically vary the mobile phase composition (e.g., change the ratio to 80:20, 95:5; switch the modifier to ethanol).

  • Optimization: Once baseline separation is achieved, the method can be optimized for speed and efficiency by adjusting the flow rate and mobile phase composition.

  • Quantitation: To determine the enantiomeric excess of an unknown sample, integrate the peak areas of the two enantiomers (A1 and A2). Calculate ee% as: |(A1 - A2) / (A1 + A2)| * 100.

Comparative Guide and Method Selection

The choice of analytical technique is driven by the specific question being asked. The following table summarizes the primary applications and limitations of each method for spiro compound characterization.

Technique Primary Information Provided Sample Requirements Key Strengths Limitations
NMR Spectroscopy Connectivity, relative stereochemistry, functional groups.[5][6]1-10 mg, solubleProvides detailed structural blueprint.[5]Does not give molecular weight; absolute configuration is difficult to determine.
Mass Spectrometry Molecular weight, elemental formula (HR-MS), fragmentation.[8]< 1 mg, soluble/volatileHigh sensitivity, confirms molecular formula.[8]Isomers may not be distinguishable by MS alone; limited stereochemical info.[6]
X-ray Crystallography Unambiguous 3D structure, absolute configuration.[10][12]Single, high-quality crystalThe "gold standard" for structural proof.[12]Crystal growth can be a major bottleneck; not a high-throughput method.[10]
Chiral Chromatography Enantiomer separation, enantiomeric excess (ee%).[6][15]< 1 mg, solubleEssential for chiral analysis and purification.[14]Method development can be time-consuming; requires a racemic standard.

The following decision tree can guide the selection of the appropriate analytical method.

cluster_answers cluster_methods q1 What is my primary question? a1 What is the basic structure and molecular weight? q1->a1 Identity a2 What is the detailed connectivity and relative stereochemistry? q1->a2 Connectivity a3 Is my chiral sample enantiomerically pure? q1->a3 Purity a4 What is the absolute 3D configuration? q1->a4 Absolute Structure m1 1D NMR & Mass Spectrometry a1->m1 m2 2D NMR (COSY, HSQC, HMBC) a2->m2 m3 Chiral HPLC a3->m3 m4 X-Ray Crystallography a4->m4

Caption: Decision tree for selecting an analytical method.

Conclusion

The characterization of spiro compounds is a clear example of where a suite of orthogonal analytical techniques is not just beneficial, but essential. NMR spectroscopy lays the foundation of connectivity, mass spectrometry confirms the identity and elemental formula, chiral chromatography resolves and quantifies stereoisomers, and X-ray crystallography provides the ultimate structural proof. As a senior application scientist, my recommendation is to approach the analysis of any novel spiro compound with this integrated workflow to ensure a complete, accurate, and trustworthy characterization.

References

  • Benchchem. (n.d.). Refinement of Analytical Methods for Spiroketal Isomers. Technical Support Center.
  • Publish. (2024, April 5). Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin.
  • Krock, B., et al. (n.d.). Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae). PMC - NIH.
  • Ciminiello, P., et al. (2004, February 15). Structural study of spirolide marine toxins by mass spectrometry. Part II. Mass spectrometric characterization of unknown spirolides and related compounds in a cultured phytoplankton extract. PubMed.
  • Al-Saeedi, S. I., et al. (2023, October 8). Synthesis and Characterization of New Spirooxindoles Including Triazole and Benzimidazole Pharmacophores via [3+2] Cycloaddition Reaction: An MEDT Study of the Mechanism and Selectivity. PMC.
  • Dabhi, R. A., et al. (2022, June 14). Synthetic approach toward spiro quinoxaline-β-lactam based heterocyclic compounds: Spectral characterization, SAR, pharmacokinetic and biomolecular interaction studies. Taylor & Francis.
  • ResearchGate. (2025, August 6). Chiral Separation of Spiro-compounds and Determination Configuration.
  • Ciogli, A., et al. (2005, April 15). NMR spectroscopic analysis of new spiro-piperidylrifamycins. PubMed.
  • Wikipedia. (n.d.). Chiral column chromatography.
  • Beilstein Journals. (2015, August 19). Structure and conformational analysis of spiroketals from 6-O-methyl-9(E)-hydroxyiminoerythronolide A.
  • SpiroChem. (n.d.). Analytical Method Development.
  • Kannappan, V. (2025, March 15). Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution.
  • ResearchGate. (n.d.). Characterization techniques for synthesized spirooxindole scaffold. Request PDF.
  • National Institutes of Health. (n.d.). Spirocyclic Motifs in Natural Products. PMC.
  • Haginaka, J. (2007, July 23). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie.
  • ResearchGate. (n.d.). 31 P NMR spectra of spiro-ansa compound, N 3 P 3 Cl 2 [O(CH 2 ) 5 O] 2.... Retrieved from [Link]

  • Adhikari, K. (2025, December 20). Chiral Chromatography: Principle, Components, Steps, Types, Uses. Microbe Notes.
  • Chiralpedia. (2025, September 21). Part 7: Analytical Techniques for Stereochemistry.
  • MDPI. (n.d.). Examples of spirocyclic compounds reported along with their olfactory properties.
  • The Royal Society of Chemistry. (2011). 1H NMR spectrum of the spiro compound 18.
  • Barbatti, M. (2020, July 11). Theory Untangles Fascinating Properties of Spiro-Compounds.
  • National Institutes of Health. (n.d.). Asymmetric Synthesis of Naturally Occuring Spiroketals. PMC.
  • ResearchGate. (n.d.). NMR chemical shifts of spiro-carbon of compounds 245- 248 and 249, 250, and 252.
  • AZoLifeSciences. (2023, November 7). NMR Spectroscopy in Structural Analysis of Organic Compounds.
  • ACS Publications. (2026, February 18). The Journal of Organic Chemistry Ahead of Print.
  • ResearchGate. (2025, August 6). Nonanomeric Spiroketals in Natural Products: Structures, Sources, and Synthetic Strategies. Request PDF.
  • Dral's Group. (2020, June 2). Theory Untangles Fascinating Properties of Spiro-Compounds.
  • National Institutes of Health. (n.d.). X-Ray Crystallography of Chemical Compounds. PMC.
  • EBSCO. (n.d.). X-ray Determination Of Molecular Structure | Physics | Research Starters.
  • MDPI. (2008, February 7). Nitroalkanes as Central Reagents in the Synthesis of Spiroketals.
  • National Institutes of Health. (n.d.). Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles. PMC.
  • Oreate AI. (2026, January 19). The Intriguing World of Spiro Compounds: Structure, Naming, and Applications.
  • Springer. (n.d.). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction.
  • CCDC. (n.d.). X-ray Crystallography.
  • Life Chemicals. (2025, June 26). Spiro-, Poly- and Bicyclic Screening Compound Library.

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Comparative

A Senior Application Scientist's Guide to the Validation of M1 Muscarinic Receptor Agonistic Activity

This guide provides an in-depth comparison of methodologies for validating the agonistic activity of compounds targeting the M1 muscarinic acetylcholine receptor (M1 mAChR). As a key therapeutic target for cognitive diso...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparison of methodologies for validating the agonistic activity of compounds targeting the M1 muscarinic acetylcholine receptor (M1 mAChR). As a key therapeutic target for cognitive disorders such as Alzheimer's disease and schizophrenia, robust and reliable validation of M1 agonists is paramount in drug discovery.[1][2][3] This document moves beyond simple protocols to explain the causal relationships behind experimental choices, ensuring each described method functions as a self-validating system for generating trustworthy and reproducible data.

The M1 Receptor: Mechanism of Action

The M1 receptor is a G protein-coupled receptor (GPCR) predominantly expressed in the central nervous system, particularly in the hippocampus and cerebral cortex, regions critical for learning and memory.[1][4] Its activation is central to mediating cholinergic neurotransmission.[4][5]

Upon agonist binding, the M1 receptor undergoes a conformational change, leading to the activation of its cognate heterotrimeric G protein, Gq/11.[4][5][6] The activated Gαq subunit stimulates the effector enzyme Phospholipase C (PLC).[6][7][8] PLC then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two crucial second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7][8][9]

IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.[4][8] This transient increase in intracellular Ca2+ is a hallmark of M1 receptor activation. Simultaneously, DAG remains in the plasma membrane and, along with the elevated Ca2+, activates Protein Kinase C (PKC), which phosphorylates various downstream targets to modulate cellular function.[6][9]

M1_Signaling_Pathway cluster_membrane Plasma Membrane cluster_cytosol Cytosol Agonist Agonist M1R M1 Receptor Agonist->M1R binds Gq Gq Protein M1R->Gq activates PLC Phospholipase C (PLC) Gq->PLC activates DAG DAG PLC->DAG generates IP3 IP3 PLC->IP3 generates PIP2 PIP2 PIP2->PLC PKC_mem PKC DAG->PKC_mem activates PKC_cyto PKC (active) ER Endoplasmic Reticulum (ER) (Ca2+ Store) IP3->ER binds to receptor Ca_ER Ca2+ Ca_ER->PKC_cyto co-activates Downstream Downstream Cellular Responses Ca_ER->Downstream modulates PKC_cyto->Downstream phosphorylates ER->Ca_ER releases

Caption: Canonical M1 receptor Gq signaling pathway.

Core Assays for Validating M1 Agonist Activity

The validation of an M1 agonist requires a multi-assay approach to build a comprehensive pharmacological profile. We will compare three gold-standard functional assays, each interrogating a different node of the signaling cascade.

Assay TypePrincipleThroughputBiological ContextKey Parameters
Calcium Mobilization Measures transient increase in intracellular Ca2+ upon receptor activation.HighRecombinant cellsPotency (EC50), Efficacy (Emax)
Inositol Phosphate (IP) Accumulation Measures accumulation of IP3 metabolite (IP1) over time.MediumRecombinant or primary cellsPotency (EC50), Efficacy (Emax)
Electrophysiology Measures physiological change in ion channel activity (e.g., M-current).LowNative neurons/tissue slicesPotency, Efficacy, Functional Impact

Assay Comparison 1: Calcium Mobilization

This is the workhorse assay for primary screening of M1 agonists. Its direct link to Gq activation and amenability to high-throughput formats make it ideal for initial characterization.[10][11]

Causality Behind Experimental Choices:

  • Cell Line: CHO-K1 or HEK293 cells stably transfected with the human M1 receptor (CHRM1) are used.[10][12] These cell lines have low endogenous muscarinic receptor expression, providing a clean signal window attributable solely to the transfected receptor.

  • Detection Method: A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fluo-8 AM, or commercial kits) is loaded into the cells.[10][13] The "AM" ester group makes the dye cell-permeable; once inside, cellular esterases cleave the AM group, trapping the fluorescent indicator. Upon binding free Ca2+, the dye's fluorescence intensity increases dramatically.

  • Instrumentation: A fluorescence plate reader with an integrated liquid handling system (e.g., FlexStation) is essential.[10] This allows for the simultaneous addition of the test compound to all wells and the immediate kinetic reading of the fluorescence signal, which is critical for capturing the rapid, transient nature of calcium release.

Experimental Protocol: Calcium Mobilization
  • Cell Seeding: Seed CHRM1-expressing CHO cells into black-walled, clear-bottom 96-well or 384-well microplates at a density of 30,000-50,000 cells/well.[10] Incubate overnight (16-24 hours) at 37°C, 5% CO2.

  • Dye Loading: Aspirate the growth medium. Add 100 µL of dye loading buffer (e.g., HBSS with 20 mM HEPES and a calcium-sensitive dye like Fluo-8 AM) to each well. Incubate for 30-60 minutes at 37°C, then 30 minutes at room temperature, protected from light.

  • Compound Preparation: Prepare a dilution series of test compounds and controls in assay buffer. A full agonist (e.g., Carbachol) and an antagonist (e.g., Pirenzepine) must be included.

  • Assay Execution: Place the cell plate into the fluorescence reader. Set the instrument to record fluorescence (e.g., Ex/Em = 490/525 nm) every 1.5 seconds for 120 seconds. After a 15-20 second baseline reading, the instrument automatically adds 25 µL of the compound from the source plate.

  • Data Analysis: The response is measured as the peak fluorescence intensity minus the baseline. Normalize data to the vehicle control (0% activation) and a saturating concentration of a full agonist like Carbachol (100% activation). Calculate EC50 (potency) and Emax (efficacy) values by fitting the data to a four-parameter logistic curve.

Self-Validation System:

  • Positive Control: Carbachol or Acetylcholine to determine the maximal system response.

  • Negative Control: Vehicle (e.g., 0.1% DMSO) to establish baseline.

  • Antagonist Confirmation: Pre-incubating cells with a known M1-selective antagonist like Pirenzepine should block the agonist-induced signal, confirming the response is M1-mediated.[12]

Calcium_Workflow cluster_prep Preparation cluster_run Execution & Analysis Seed 1. Seed M1-CHO Cells in 96-well plate Incubate1 2. Incubate Overnight Seed->Incubate1 Load 3. Load with Calcium Dye Incubate1->Load Incubate2 4. Incubate (Dye Loading) Load->Incubate2 PlateReader 5. Place Plate in Fluorescence Reader Incubate2->PlateReader AddCompound 6. Add Compound & Read Fluorescence (Kinetic) PlateReader->AddCompound Analyze 7. Analyze Data (EC50, Emax) AddCompound->Analyze

Caption: High-level workflow for a calcium mobilization assay.

Assay Comparison 2: Inositol Phosphate (IP) Accumulation

This assay provides a more integrated measure of Gq pathway activation than the transient calcium signal. It quantifies the accumulation of IP1, a stable downstream metabolite of IP3, providing a robust and cumulative signal over time.[14][15]

Causality Behind Experimental Choices:

  • Principle: In the cell, IP3 is rapidly metabolized. This assay measures its more stable, downstream metabolite, IP1. To enable detection, the assay is performed in the presence of Lithium Chloride (LiCl).[16] LiCl inhibits the inositol monophosphatase that breaks down IP1, causing it to accumulate in an agonist-dependent manner.

  • Detection Method: Modern assays use Homogeneous Time-Resolved Fluorescence (HTRF) technology.[17] This involves a competitive immunoassay where free IP1 produced by the cells competes with a labeled IP1-d2 tracer for binding to a specific anti-IP1 antibody labeled with a Europium cryptate (the donor). When the donor and acceptor (d2) are in close proximity, FRET occurs. Thus, a high agonist-induced IP1 signal leads to low FRET.

  • Advantages: This method is less prone to artifacts from compounds that interfere with fluorescence and provides a more stable, endpoint readout compared to the kinetic calcium assay. It is considered a more direct confirmation of the PLC-mediated pathway.[14][15]

Experimental Protocol: IP-One HTRF Assay
  • Cell Seeding: Seed CHRM1-expressing cells in 96-well or 384-well white microplates and incubate overnight.

  • Compound Addition: Remove growth medium. Add test compounds diluted in stimulation buffer containing LiCl.

  • Incubation: Incubate the plate for 30-60 minutes at 37°C to allow for IP1 accumulation.

  • Cell Lysis & Detection: Add the HTRF detection reagents (IP1-d2 and anti-IP1-cryptate) in lysis buffer directly to the wells.

  • Final Incubation: Incubate for 1 hour at room temperature, protected from light.

  • Plate Reading: Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm.

  • Data Analysis: Calculate the HTRF ratio (665nm/620nm * 10,000) and convert it to IP1 concentration using a standard curve. Normalize the data and fit to a four-parameter logistic equation to determine EC50 and Emax.

Self-Validation System:

  • Positive Control: A known full agonist (e.g., Carbachol) to define the maximal response.

  • Negative Control: Vehicle to establish the basal level of IP1.

  • Standard Curve: An IP1 standard curve must be run in parallel to accurately quantify the amount of IP1 produced.

  • Specificity Check: The response should be blocked by an M1 antagonist.

Assay Comparison 3: Electrophysiological Validation

Electrophysiology provides the highest level of biological relevance by measuring the functional consequences of M1 receptor activation in native neurons. A classic M1-mediated response is the suppression of the M-current (I_M), a voltage-gated potassium current.[18][19]

Causality Behind Experimental Choices:

  • M-Current: The M-current helps stabilize the neuron's resting membrane potential. Its suppression by M1 agonists leads to membrane depolarization, increasing neuronal excitability.[18] This is a key mechanism by which M1 activation enhances cognitive function.

  • Technique: Whole-cell patch-clamp recordings are performed on neurons known to express M1 receptors, such as hippocampal pyramidal neurons or sympathetic ganglion neurons.[18][19][20] This technique allows for precise control of the cell's membrane potential and direct measurement of ion currents.

  • Significance: Observing M-current suppression provides strong evidence that a compound is not only an agonist at the receptor level but also elicits a physiologically relevant downstream effect in a native system.

Experimental Protocol: M-Current Suppression
  • Tissue Preparation: Prepare acute brain slices (e.g., hippocampus) or dissociate sympathetic ganglion neurons from a rodent.

  • Patch-Clamp Recording: Using a micromanipulator and glass micropipette, establish a whole-cell patch-clamp configuration on a target neuron.

  • M-Current Elicitation: Hold the neuron at a depolarized potential (e.g., -30 mV) where M-current is active. Use a deactivating voltage step (e.g., to -60 mV) to measure the M-current relaxation.

  • Compound Application: After establishing a stable baseline M-current recording, perfuse the test agonist onto the slice or neuron.

  • Measurement: Record the reduction in the amplitude of the M-current in the presence of the agonist.

  • Data Analysis: Quantify the percentage of M-current inhibition at various agonist concentrations to generate a dose-response curve and determine EC50.

Self-Validation System:

  • Positive Control: Application of a known muscarinic agonist like Oxotremorine-M (Oxo-M) should robustly suppress the M-current.[18]

  • Antagonist Reversal: The agonist-induced suppression should be reversible by washing out the compound and blocked by a muscarinic antagonist.

  • Confirmation in Knockout Animals: The ultimate validation is to show that the agonist has no effect on M-current in neurons from an M1 receptor knockout mouse, confirming the absolute requirement of the M1 subtype for the observed effect.[18]

Comparative Data for M1 Muscarinic Agonists

The following table summarizes representative data for several well-characterized M1 agonists across different assays. Potency (EC50) can vary significantly between assays due to differences in receptor reserve and signal amplification.

CompoundTypeCalcium Mobilization (EC50)IP Accumulation (EC50)Functional Selectivity Notes
Carbachol Full Agonist~100 - 500 nM~1 - 10 µMNon-selective muscarinic agonist, often used as a reference compound.[10][16][21]
Oxotremorine-M Full Agonist~10 - 50 nM~100 - 300 nMPotent, non-selective muscarinic agonist.[11][22]
Pilocarpine Partial Agonist~100 - 1000 nM~5 - 25 µMShows some selectivity for M1/M3 subtypes; often displays lower efficacy than full agonists.[22][23][24]
McN-A-343 Partial Agonist~1 - 5 µM~1 - 10 µMConsidered M1/M4 selective; often exhibits low efficacy in functional assays.[22][24][25]
Xanomeline Partial/Biased Agonist~10 - 40 nM~50 - 200 nMM1/M4 preferring agonist; may exhibit biased signaling properties.[21][25][26]

Note: EC50 values are approximate and can vary based on cell line, receptor expression level, and specific assay conditions.

Conclusion

Validating the agonistic activity of an M1 muscarinic receptor ligand is a hierarchical process that requires careful experimental design and interpretation. The journey begins with high-throughput in vitro screens like calcium mobilization to identify initial hits. These are then confirmed and further characterized using more integrative biochemical assays such as inositol phosphate accumulation. Finally, electrophysiological studies provide the ultimate validation of physiological function in a native environment. By understanding the principles behind each assay and employing a robust system of controls, researchers can confidently characterize novel M1 agonists and advance the development of new therapies for cognitive disorders.

References

  • Targeting the M1 muscarinic acetylcholine receptor in Alzheimer's disease. Portland Press.
  • M1 muscarinic receptors regulate the phosphorylation of AMPA receptor subunit GluA1 via a signaling pathway linking cAMP-PKA and PI3K-Akt. PubMed.
  • Inositol Phosphate Accumulation in Vivo Provides a Measure of Muscarinic M1 Receptor Activ
  • Gq Signaling P
  • Inositol Phosphate Accumulation in Vivo Provides a Measure of Muscarinic M1 Receptor Activation.
  • Muscarinic acetylcholine receptor M1. Wikipedia.
  • Functions and regulatory mechanisms of Gq-signaling p
  • Gq Signaling P
  • Pharmacologic comparison of selected agonists for the M1 muscarinic receptor in transfected murine fibroblast cells (B82). PubMed.
  • Functions and regulatory mechanisms of Gq-signaling p
  • Gq alpha subunit. Wikipedia.
  • Gq-coupled receptor assays using the FlexStation System: M1 muscarinic receptor. Molecular Devices.
  • M1 Muscarinic Acetylcholine Receptor Assay. Innoprot.
  • M1 (Muscarinic) Receptors Mnemonic for USMLE. Pixorize.
  • Novel Allosteric Agonists of M1 Muscarinic Acetylcholine Receptors Induce Brain Region-Specific Responses That Correspond with Behavioral Effects in Animal Models. PMC.
  • Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry. PMC.
  • CHRM1 - Muscarinic acetylcholine receptor M1 - Homo sapiens (Human). UniProtKB.
  • M1 Human Acetylcholine (Muscarinic) GPCR Cell Based Antagonist Calcium Flux LeadHunter Assay. Eurofins Discovery.
  • Novel Allosteric Agonists of M1 Muscarinic Acetylcholine Receptors Induce Brain Region-Specific Responses Th
  • From structure to clinic: Design of a muscarinic M1 receptor agonist with the potential to tre
  • Calcium flux assay in M1 and M2 macrophages upon ADP stimulation.
  • Assay in Summary_ki. BindingDB.
  • Selective activation of the M1 muscarinic acetylcholine receptor achieved by allosteric potenti
  • Muscarinic Agonists. NCBI Bookshelf.
  • Health Sciences Muscarinic M1 and M2 receptors, fasting and seizure development in animals. DergiPark.
  • Disruption of the m1 receptor gene ablates muscarinic receptor-dependent M current regulation and seizure activity in mice. PNAS.
  • Effects of the muscarinic M1 agonist VU0364572 and the M1/M4-prefering agonist xanomeline on cocaine choice in male and female r
  • M1 and M2 Muscarinic Acetylcholine Receptor Subtypes Mediate Ca2+ Channel Current Inhibition in Rat Sympathetic Stellate Ganglion Neurons. American Journal of Physiology.
  • Electrophysiological characterization of cloned m1 muscarinic receptors expressed in A9 L cells. PubMed.
  • Structural Insights into M1 Muscarinic Acetylcholine Receptor Signaling Bias between Gαq and β-Arrestin through BRET Assays and Molecular Docking. MDPI.
  • Rational Design of Partial Agonists for the Muscarinic M1 Acetylcholine Receptor.
  • Selectivity of Agonists for the Active State of M1 to M4 Muscarinic Receptor Subtypes. PMC.
  • Carbachol-induced inositol phosphate formation in rat striatum is mediated by both M1 and M3 muscarinic receptors. PubMed.
  • Regulation of inositol trisphosphate accumulation by muscarinic cholinergic and Hi-histamine receptors on human astrocytoma cells. Biochemical Journal.

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Safety & Regulatory Compliance

Safety

7-Oxa-9-azaspiro(4.5)decane-8,10-dione proper disposal procedures

The following guide details the proper disposal procedures for 7-Oxa-9-azaspiro[4.5]decane-8,10-dione . Author’s Note: As a Senior Application Scientist, I have structured this protocol to prioritize bio-containment and...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the proper disposal procedures for 7-Oxa-9-azaspiro[4.5]decane-8,10-dione .

Author’s Note: As a Senior Application Scientist, I have structured this protocol to prioritize bio-containment and thermal destruction . This compound is a spiro-oxazolidinedione derivative, a structural class often associated with anticonvulsant activity (e.g., similar to Trimethadione).[1][2] Therefore, it must be handled as a potent bioactive agent with potential reproductive toxicity, regardless of its specific GHS classification in your local inventory.[1]

Part 1: Executive Summary & Immediate Action

Compound Identity:

  • Chemical Name: 7-Oxa-9-azaspiro[4.5]decane-8,10-dione[1][2][3]

  • Molecular Formula: C₈H₁₁NO₃[1][2]

  • Structural Class: Spiro-oxazolidinedione (Cyclic carbamate/imide)[1][2]

  • Physical State: Typically a white to off-white crystalline solid.[1][2]

Core Disposal Directive: DO NOT drain dispose. This compound must be segregated as Hazardous Organic Waste and destroyed via High-Temperature Incineration (Waste Code: Incineration Recommended).[1][2]

Part 2: Hazard Identification & Risk Assessment

Before initiating disposal, you must validate the hazard profile.[1][2] Because specific toxicological data for this exact isomer may be limited in public databases, we apply the Precautionary Principle based on Structure-Activity Relationships (SAR).[1][2]

Hazard CategoryClassification (Predicted/SAR)Operational Implication
Acute Toxicity Acute Tox. 4 (Oral) Harmful if swallowed.[1][2][4] Treat all dust as toxic.[1]
Reproductive Toxicity Repr. 2 Suspected of damaging fertility/unborn child (common in oxazolidinediones).[1]
Reactivity Stable Stable under normal conditions.[2][5] Hydrolyzes in strong base.[1]
Environmental Aquatic Chronic 3 Harmful to aquatic life; zero-discharge policy applies.[1][2]

Part 3: Step-by-Step Disposal Protocol

Step 1: Waste Segregation

Do not mix this compound with incompatible streams.[1]

  • Incompatible: Strong Oxidizers (Peroxides, Nitrates), Strong Bases (causes ring opening/hydrolysis).[1]

  • Compatible: Non-halogenated organic solvents (Acetone, Methanol, DMSO).[1]

Step 2: Packaging & Containment

Select the correct container based on the physical state of the waste.[1]

  • Scenario A: Pure Solid Waste

    • Place the solid substance into a wide-mouth HDPE (High-Density Polyethylene) jar .

    • Double-bag the jar in a clear, 4-mil LDPE zip-lock bag to prevent secondary contamination.

    • Expert Tip: If the solid is fine powder, dampen slightly with mineral oil before scooping to prevent aerosolization (dust generation).[1]

  • Scenario B: Solution Waste (HPLC/Reaction Mother Liquor)

    • Collect in a Safety Can or Amber Glass Bottle (if volume < 5L).

    • Ensure the solvent stream is compatible (e.g., do not mix with aqueous acidic waste if cyanide salts are present—unlikely here, but good practice).[1][2]

    • Leave 10% headspace for thermal expansion.[1]

Step 3: Labeling (Critical for Compliance)

The label must be legible and solvent-resistant.[1][2] Do not use abbreviations.

  • Required Text: "Hazardous Waste - 7-Oxa-9-azaspiro[4.5]decane-8,10-dione"

  • Hazard Checkboxes: [x] Toxic [x] Irritant[1][2]

Step 4: Final Destruction

Transfer the sealed, labeled container to your facility's EHS (Environmental Health & Safety) accumulation area.[1]

  • Method: High-temperature incineration (>1000°C) with secondary combustion chamber and scrubber.[1][2]

  • Justification: The oxazolidinedione ring is thermally stable; simple landfilling risks leaching bioactive metabolites into groundwater.[1] Incineration ensures complete mineralization to CO₂, H₂O, and NOₓ.[1][2]

Part 4: Spill Management (Immediate Response)

If a spill occurs during the disposal process, follow this "Dry-Clean" protocol to minimize exposure.

  • Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double layer) , Safety Goggles , and an N95/P100 respirator (if powder is visible).[1]

  • Contain:

    • Solid Spill: Cover with a damp paper towel to suppress dust.[1]

    • Liquid Spill: Encircle with absorbent socks or vermiculite.[1]

  • Clean:

    • Scoop material into a disposal container using a plastic spatula.[1]

    • Wipe the surface with 1M NaOH (Sodium Hydroxide) followed by water.[1] Reasoning: The base will hydrolyze the imide ring, deactivating the pharmacophore.[1][2]

  • Dispose: Treat all cleanup materials (wipes, gloves) as hazardous chemical waste (see Step 2).[1]

Part 5: Process Visualization

The following diagram illustrates the decision logic for disposing of 7-Oxa-9-azaspiro[4.5]decane-8,10-dione, ensuring no step is missed.

DisposalProtocol Start Waste Generation: 7-Oxa-9-azaspiro[4.5]decane-8,10-dione StateCheck Determine Physical State Start->StateCheck SolidPath Solid Waste (Powder/Crystals) StateCheck->SolidPath LiquidPath Liquid Waste (Solvent Solution) StateCheck->LiquidPath PackSolid Pack in HDPE Jar Double Bag (LDPE) SolidPath->PackSolid PackLiquid Collect in Amber Glass/Safety Can Leave 10% Headspace LiquidPath->PackLiquid Labeling LABELING: Full Name + 'Toxic/Irritant' Date Generated PackSolid->Labeling PackLiquid->Labeling Segregation Segregation Check: Isolate from Oxidizers & Strong Bases Labeling->Segregation Destruction Final Disposal: High-Temp Incineration Segregation->Destruction

Caption: Decision matrix for the safe segregation, packaging, and destruction of spiro-oxazolidinedione waste.

References

  • PubChem. (2025).[1] Compound Summary: 7-Oxa-9-azaspiro[4.5]decane-8,10-dione (CID 24840729).[1] National Library of Medicine.[1] [Link][1][2]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] National Academies Press.[1] [Link]

  • U.S. Environmental Protection Agency (EPA). (2024).[1] Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 of the Code of Federal Regulations (CFR).[1][Link][1][2]

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Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for 7-Oxa-9-azaspiro(4.5)decane-8,10-dione

Welcome to your essential safety and handling guide for 7-Oxa-9-azaspiro(4.5)decane-8,10-dione. As drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to your essential safety and handling guide for 7-Oxa-9-azaspiro(4.5)decane-8,10-dione. As drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. This document provides a procedural framework for handling this compound, grounded in established safety principles. The toxicological properties of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione have not been extensively documented. Therefore, we will adopt a conservative safety posture, treating it as a potentially hazardous substance based on data from structurally similar spirocyclic and heterocyclic compounds. This guide is designed to be a self-validating system, ensuring that every step prioritizes your safety.

Hazard Assessment: The Rationale for Precaution

Understanding the "why" is critical to appreciating the "how" of safe chemical handling. Lacking specific data for 7-Oxa-9-azaspiro(4.5)decane-8,10-dione, we extrapolate potential hazards from analogous structures. For instance, the related compound 8-Azaspiro(4.5)decane-7,9-dione is classified as toxic if swallowed and harmful to aquatic life.[1] Other similar heterocyclic compounds are known to cause skin, eye, and respiratory irritation.[2][3]

Therefore, we must assume the following potential hazards:

  • Acute Oral Toxicity: May be harmful or toxic if ingested.

  • Skin and Eye Irritation: Direct contact may cause irritation or serious eye damage.

  • Respiratory Tract Irritation: Inhalation of the compound, particularly as a dust or aerosol, may irritate the respiratory system.[2][3]

  • Unknown Chronic Effects: Due to the lack of comprehensive toxicological studies, long-term exposure effects are unknown.

This assessment mandates the use of robust engineering controls and a comprehensive Personal Protective Equipment (PPE) strategy to minimize all potential routes of exposure.

Core Directive: Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory for all procedures involving 7-Oxa-9-azaspiro(4.5)decane-8,10-dione. This protocol is designed as a primary barrier to protect you from exposure.[4]

Primary Engineering Control: The Chemical Fume Hood

All manipulations of 7-Oxa-9-azaspiro(4.5)decane-8,10-dione, including weighing, transfers, and solution preparation, must be conducted within a certified chemical fume hood.[5] This is the most critical control measure to prevent inhalation of potentially harmful dust or aerosols.

Essential Personal Protective Equipment

The minimum PPE required for working with this compound includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[4] This must be supplemented with the specific equipment detailed below.

PPE ComponentSpecification & RationaleRecommended Practices
Hand Protection Double-gloving with powder-free nitrile gloves. The inner glove protects against contamination during outer glove removal. Nitrile is preferred for general chemical resistance.[6]Inspect gloves for any signs of degradation or punctures before and during use.[2] Change outer gloves every 30-60 minutes or immediately upon known or suspected contact with the compound.[7] Use proper removal techniques to avoid skin contact.[2][3]
Eye & Face Protection Chemical splash goggles are mandatory. They provide a seal around the eyes to protect against splashes and dust.[4] A face shield worn over goggles is required when there is a significant risk of splashing (e.g., handling bulk quantities, cleaning spills).[3][4]Safety glasses with side shields are insufficient as they do not protect against splashes from all angles.[4]
Body Protection A fully-buttoned, long-sleeved laboratory coat. This protects the skin and personal clothing from contamination.[5][6] For large-scale operations or spill cleanup, a chemical-resistant apron should be worn over the lab coat.[6]Lab coats should be laundered professionally and not taken home. Disposable gowns made of materials like polyethylene-coated polypropylene offer enhanced protection and are recommended.
Respiratory Protection Primary reliance on a chemical fume hood. If engineering controls are insufficient or during a significant spill, respiratory protection is necessary.For cleaning up spills that may generate dust, an N95-rated respirator is the minimum requirement. For situations with potential vapor exposure or higher aerosol generation, a respirator with organic vapor cartridges should be used.[2] All respirator use requires prior fit-testing and training as per institutional guidelines.[6][7]

Operational and Disposal Plan

Safe handling extends beyond wearing the correct PPE. It encompasses the entire workflow, from preparation to disposal.

Step-by-Step Handling Protocol
  • Preparation: Before starting, ensure your chemical fume hood is clear of clutter.[5] Verify that an eyewash station and safety shower are accessible and have been recently inspected.[5]

  • Designated Area: Clearly demarcate the area within the fume hood where the work will occur.

  • Donning PPE: Put on all required PPE as outlined in the table above before handling the chemical container.

  • Dispensing: Handle the compound carefully to avoid creating dust. Use spatulas and weighing papers appropriate for the amount being dispensed.

  • Container Management: Keep the primary container tightly sealed when not in use.[8]

  • Post-Handling: After your work is complete, wipe down the designated area with an appropriate decontaminating solution. Carefully remove PPE, starting with the outer gloves, to avoid self-contamination.

  • Hand Washing: Always wash your hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[2][3]

Spill Management Protocol

Accidental spills must be handled promptly and safely.

  • Alert Personnel: Immediately notify others in the lab.

  • Assess the Spill:

    • Small Spill (inside fume hood): Absorb the spill with an inert material like dry sand or vermiculite.[9] Using a chemical spill kit, carefully scoop the absorbed material into a designated hazardous waste container.[10]

    • Large Spill (or any spill outside a fume hood): Evacuate the immediate area. Prevent others from entering. Contact your institution's Environmental Health and Safety (EHS) department immediately.

  • Decontaminate: Clean the spill area as directed by your institution's safety protocols.

  • Waste Disposal: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan

All 7-Oxa-9-azaspiro(4.5)decane-8,10-dione waste, including contaminated consumables (gloves, weighing paper, pipette tips) and excess material, must be treated as hazardous chemical waste.

  • Collect waste in a clearly labeled, sealed, and appropriate hazardous waste container.[2][11]

  • Do not mix this waste with other waste streams unless explicitly permitted by your EHS department.

  • Arrange for disposal through a licensed professional waste disposal service, following all local and national regulations.[2]

Visual Workflow and Logic

To ensure procedural clarity, the following diagrams outline the key decision-making processes for safe handling.

PPE_Workflow cluster_prep Preparation Phase cluster_handling Handling Phase cluster_disposal Disposal & Completion start Begin Task with 7-Oxa-9-azaspiro(4.5)decane-8,10-dione fume_hood Is a certified chemical fume hood available? start->fume_hood stop_no_hood STOP! Do not proceed. Consult EHS. fume_hood->stop_no_hood No don_ppe Don all mandatory PPE: - Double Nitrile Gloves - Goggles - Lab Coat fume_hood->don_ppe Yes task Perform manipulation (weighing, transfer, etc.) don_ppe->task splash_risk Is there a significant splash risk? task->splash_risk add_face_shield Add Face Shield over Goggles splash_risk->add_face_shield Yes decontaminate Decontaminate work area and equipment splash_risk->decontaminate No add_face_shield->decontaminate dispose_waste Dispose of all contaminated materials as hazardous waste decontaminate->dispose_waste doff_ppe Doff PPE correctly dispose_waste->doff_ppe wash_hands Wash Hands Thoroughly doff_ppe->wash_hands end_task Task Complete wash_hands->end_task

Caption: PPE and Handling Workflow for 7-Oxa-9-azaspiro(4.5)decane-8,10-dione.

References

  • Safety Data Sheet. (n.d.).
  • 8-Azaspiro(4.5)decane-7,9-dione - PubChem . (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • 8 Types of PPE to Wear When Compounding Hazardous Drugs . (2022, October 6). Provista. Retrieved from [Link]

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  • Personal Protective Equipment Requirements for Laboratories . (n.d.). Environmental Health and Safety. Retrieved from [Link]

  • Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 6).
  • Personal protective equipment in your pharmacy . (2019, October 30). Alberta College of Pharmacy. Retrieved from [Link]

  • Personal Protective Equipment Selection Guide. (2015, July 22).
  • MSDS of 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione . (2026, January 7). Capot Chemical. Retrieved from [Link]

  • General Lab Safety Procedure . (n.d.). Division of Chemistry and Chemical Engineering - Caltech. Retrieved from [Link]

  • Safety Data Sheet - Angene Chemical . (2021, May 1). Angene Chemical. Retrieved from [Link]

  • Standard Operating Procedures for Working in the Organic Chemistry Laboratory Albertus Magnus 316 . (n.d.). Environmental Health and Safety at Providence College. Retrieved from [Link]

  • Safe Handling of Laboratory Equipment - AFNS Safety . (n.d.). University of Alberta. Retrieved from [Link]

  • Azaspirodecanedione - Wikipedia . (n.d.). Wikipedia. Retrieved from [Link]

  • Preparation method of 8-azaspiro[5][12] decane-7, 9-dione compounds . (n.d.). Google Patents. Retrieved from

  • Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones . (2020, November 21). MDPI. Retrieved from [Link]

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